5-Fluoro-2-methylpyridine

• CAS: 31181-53-0

Core Science & Biosynthesis

5-Fluoro-2-methylpyridine physical and chemical properties

An In-depth Technical Guide to 5-Fluoro-2-methylpyridine

Introduction

5-Fluoro-2-methylpyridine, also known as 5-fluoro-2-picoline, is a fluorinated pyridine derivative with significant applications in the pharmaceutical and agrochemical industries.[1] Its unique fluorine substitution enhances molecular stability, reactivity, and biological activity, making it a valuable building block and key intermediate in the synthesis of novel compounds.[1] This compound is frequently utilized in the development of drugs targeting neurological disorders and in the formulation of more effective and environmentally conscious pesticides and herbicides.[1] This guide provides a comprehensive overview of the physical and chemical properties of 5-Fluoro-2-methylpyridine, detailed experimental protocols for its characterization, and a summary of its reactivity and safety information.

Chemical Structure and Identifiers

• IUPAC Name: 5-fluoro-2-methylpyridine[2]

• Synonyms: 5-fluoro-2-picoline, 3-Fluoro-6-picoline[1][3]

• CAS Number: 31181-53-0[1][2][4]

• Molecular Formula: C₆H₆FN[1][2][4]

• SMILES: CC1=NC=C(C=C1)F[2]

Physical Properties

5-Fluoro-2-methylpyridine is typically a light yellow or colorless liquid at room temperature.[1][5] A summary of its key physical properties is presented in the table below.

Property	Value	Source(s)
Molecular Weight	111.12 g/mol	[1][2][4]
Boiling Point	135-136 °C	[6]
114.7 °C at 760 mmHg	[1][3]
Density	1.077 g/mL (or g/cm³)	[3][6]
Appearance	Light yellow liquid	[1]
pKa (Predicted)	3.53 ± 0.10	[6]
Flash Point	23.1 °C	[3]

Chemical and Safety Properties

Reactivity and Stability

5-Fluoro-2-methylpyridine is stable under normal storage conditions.[7] It is incompatible with strong oxidizing agents, strong acids, and strong bases.[7] Thermal decomposition can lead to the release of hazardous and irritating gases, including carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and hydrogen fluoride.[7]

Safety and Handling

The compound is classified as harmful if swallowed and causes skin and serious eye irritation.[2] It may also cause respiratory irritation.[2] Standard safety precautions should be followed when handling this chemical:

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[4][8]

• Handling: Use only in a well-ventilated area or outdoors.[4] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4] Wash hands and any exposed skin thoroughly after handling.[4][9]

• Storage: Store in a well-ventilated place and keep the container tightly closed.[4] It is recommended to store under an inert gas like nitrogen or argon at 2-8°C.[6] Store locked up.[4]

Hazard Classification	GHS Pictograms	Hazard Statements
Acute Toxicity, Oral (Category 4)	Warning	H302: Harmful if swallowed
Skin Irritation (Category 2)	Warning	H315: Causes skin irritation
Eye Irritation (Category 2A)	Warning	H319: Causes serious eye irritation
Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation	Warning	H335: May cause respiratory irritation

Data sourced from PubChem.[2]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation and purity assessment of 5-Fluoro-2-methylpyridine. While specific spectra are not provided here, data including FT-IR, MS, 1H NMR, and 13C NMR are available through chemical suppliers and databases.[10]

• Infrared (IR) Spectroscopy: Used to identify functional groups present in the molecule.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to determine the carbon-hydrogen framework of the molecule.

• Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation pattern of the molecule.[11]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key physical properties of a liquid organic compound like 5-Fluoro-2-methylpyridine.

Boiling Point Determination (Capillary Method)

The boiling point is a key indicator of a liquid's purity.[12] This method uses a small sample volume and is a standard technique in organic chemistry labs.

Methodology:

• Sample Preparation: Place a few milliliters of the liquid sample into a small test tube or fusion tube.[12][13]

• Capillary Insertion: Seal one end of a capillary tube by heating it in a flame.[14] Place the capillary tube, sealed-end-up, into the liquid in the test tube.[13][14]

• Apparatus Setup: Attach the test tube to a thermometer, ensuring the sample and the thermometer bulb are at the same level.[13] Immerse this assembly in a heating bath (e.g., paraffin oil or an aluminum block).[15]

• Heating: Heat the bath slowly and uniformly, stirring to ensure even heat distribution.[15]

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.[13]

• Measurement: Note the temperature at which a rapid and continuous stream of bubbles emerges. This is the boiling point of the liquid.[13] The most accurate measurement is the constant temperature observed during this phase.[15]

Density Determination

Density is a fundamental physical property calculated as mass per unit volume.[16]

Methodology:

• Mass Measurement: Weigh a clean, dry graduated cylinder on an electronic balance and record its mass.[16][17]

• Volume Measurement: Add a specific volume (e.g., 10-20 mL) of 5-Fluoro-2-methylpyridine to the graduated cylinder. Record the volume precisely, reading from the bottom of the meniscus.[16][17]

• Combined Mass Measurement: Weigh the graduated cylinder containing the liquid and record the combined mass.[16][17]

• Temperature Measurement: Measure and record the temperature of the liquid, as density is temperature-dependent.[16]

• Calculation:

  • Subtract the mass of the empty cylinder from the combined mass to find the mass of the liquid.

  • Calculate the density using the formula: Density = Mass / Volume.

• Precision: Repeat the procedure multiple times and average the results for improved accuracy.[17]

Solubility Determination

Solubility is the maximum amount of a solute that can dissolve in a given solvent at a specific temperature.[18][19]

Methodology:

• Solvent Preparation: Measure a precise volume (e.g., 10 mL) of a chosen solvent (e.g., water, ethanol, DMSO) into a test tube.[18] Record the initial temperature of the solvent.[18]

• Solute Addition: Add a small, pre-weighed amount of 5-Fluoro-2-methylpyridine to the test tube.

• Dissolution: Stopper the test tube and shake it to facilitate dissolution.[18] Avoid warming the tube with your hands, as temperature affects solubility.[18]

• Iterative Addition: Continue adding small, weighed portions of the solute, shaking after each addition, until a small amount of the solute no longer dissolves, indicating that the solution is saturated.[18][20]

• Measurement: The total mass of the solute that dissolved in the solvent volume at that temperature represents its solubility. This is often expressed as g/100 mL or g/L.

Logical and Synthesis Workflows

The following diagrams illustrate the logical workflow for chemical characterization and a known synthesis route for 5-Fluoro-2-methylpyridine.

Diagram 1: General Workflow for Chemical Characterization

Diagram 2: Synthesis of 5-Fluoro-2-methylpyridine

This synthesis route is based on a procedure described by ChemicalBook, involving the diazotization of 5-Amino-2-methylpyridine followed by a Schiemann-like reaction.[21]

References

• 1. chemimpex.com [chemimpex.com]
• 2. 5-Fluoro-2-methylpyridine | C6H6FN | CID 2762863 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. 2-Fluoro-6-methylpyridine - Safety Data Sheet [chemicalbook.com]
• 6. 5-Fluoro-2-methylpyridine CAS#: 31181-53-0 [amp.chemicalbook.com]
• 7. fishersci.com [fishersci.com]
• 8. echemi.com [echemi.com]
• 9. fishersci.com [fishersci.com]
• 10. 5-Fluoro-2-methylpyridine(31181-53-0)FT-IR [m.chemicalbook.com]
• 11. benchchem.com [benchchem.com]
• 12. cdn.juniata.edu [cdn.juniata.edu]
• 13. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 14. byjus.com [byjus.com]
• 15. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 16. akbis.gantep.edu.tr [akbis.gantep.edu.tr]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]
• 19. webs.anokaramsey.edu [webs.anokaramsey.edu]
• 20. lup.lub.lu.se [lup.lub.lu.se]
• 21. 5-Fluoro-2-methylpyridine | 31181-53-0 [chemicalbook.com]

An In-depth Technical Guide to 5-Fluoro-2-methylpyridine (CAS: 31181-53-0)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Fluoro-2-methylpyridine (CAS: 31181-53-0), a key fluorinated pyridine building block in modern medicinal and agricultural chemistry. The document details its physicochemical properties, synthesis methodologies, and significant applications as a versatile intermediate in the development of novel therapeutic agents and agrochemicals. Special emphasis is placed on its role in the synthesis of biologically active compounds, supported by detailed experimental protocols and visual diagrams of synthetic pathways.

Introduction

5-Fluoro-2-methylpyridine, also known as 5-fluoro-2-picoline, is a heterocyclic organic compound that has garnered significant interest in synthetic and medicinal chemistry.[1] The strategic incorporation of a fluorine atom onto the pyridine ring imparts unique electronic properties, enhancing metabolic stability, binding affinity, and bioavailability of derivative compounds.[1] These characteristics make 5-Fluoro-2-methylpyridine a valuable precursor for the synthesis of complex molecules with potential therapeutic applications, particularly in the realm of neurological disorders and as antihypertensive agents.[1][2] Its utility also extends to the agrochemical sector, where it serves as a key intermediate for advanced pesticides and herbicides.[1]

Physicochemical Properties

A summary of the key physicochemical properties of 5-Fluoro-2-methylpyridine is presented in Table 1. This data is essential for its handling, storage, and application in various chemical reactions.

Table 1: Physicochemical Data of 5-Fluoro-2-methylpyridine

Property	Value	Reference(s)
CAS Number	31181-53-0	[1]
Molecular Formula	C₆H₆FN	[1]
Molecular Weight	111.12 g/mol	[1]
Appearance	Light yellow liquid	[1]
Boiling Point	114.7 °C at 760 mmHg	[1]
Density	1.077 g/cm³	[1]
Flash Point	23.1 °C	[1]
Refractive Index	n20/D 1.4730	[3]
Solubility	Soluble in organic solvents	[4]
InChI Key	LXAHHHIGZXPRKQ-UHFFFAOYSA-N	[1]
SMILES	Cc1ccc(F)nc1	[3]

Synthesis of 5-Fluoro-2-methylpyridine

The primary synthetic route to 5-Fluoro-2-methylpyridine is the Balz-Schiemann reaction, which involves the diazotization of an aminopyridine precursor.[5]

General Experimental Protocol: Balz-Schiemann Reaction

The synthesis of fluoropyridines via the Balz-Schiemann reaction proceeds in two main stages: diazotization of the corresponding aminopyridine, followed by the thermal decomposition of the resulting diazonium salt.[5]

Diazotization:

• The aminopyridine precursor, 2-amino-5-methylpyridine, is dissolved in an aqueous solution of fluoroboric acid (HBF₄) and cooled to 0-5 °C.

• A solution of sodium nitrite (NaNO₂) in water is added slowly, ensuring the temperature is maintained below 10 °C.

• The mixture is stirred for 30-60 minutes at this low temperature to facilitate the complete formation of the diazonium tetrafluoroborate salt.

Thermal Decomposition:

• The resulting diazonium salt is then subjected to thermal decomposition, which leads to the formation of 5-Fluoro-2-methylpyridine.

Caption: Synthetic pathway for 5-Fluoro-2-methylpyridine.

Applications in Chemical Synthesis

5-Fluoro-2-methylpyridine is a versatile building block for the synthesis of more complex molecules. Its methyl group can be functionalized, and the pyridine ring can participate in various coupling reactions.

Oxidation to 5-Fluoropicolinic Acid

The methyl group of 5-Fluoro-2-methylpyridine can be oxidized to a carboxylic acid to yield 5-fluoropicolinic acid, another important intermediate for pharmaceuticals.[5]

Caption: Oxidation of 5-Fluoro-2-methylpyridine.

Precursor to (5-Fluoropyridin-2-yl)methanol

The methyl group can also be hydroxylated to form (5-Fluoropyridin-2-yl)methanol, a precursor for various pharmaceutical compounds.[6]

Suzuki-Miyaura Cross-Coupling Reactions

Following conversion to a halo-pyridine derivative (e.g., 2-bromo-5-fluoropyridine), the molecule can undergo palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds with various aryl boronic acids.[7][8][9]

General Experimental Protocol: Suzuki-Miyaura Coupling

• To a reaction vessel, add the 2-bromo-5-fluoropyridine derivative, the arylboronic acid (1.1-1.5 equivalents), a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (1-5 mol%), and a base (e.g., potassium carbonate, 2-3 equivalents).[9]

• Seal the vessel and purge with an inert gas (e.g., Nitrogen or Argon).

• Add a degassed solvent system (e.g., 1,4-Dioxane/Water).[9]

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours.[9]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[9]

• Upon completion, cool the reaction to room temperature, add water, and extract with an organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the coupled product.[9]

Caption: General workflow for Suzuki-Miyaura coupling.

Role in Drug Discovery and Development

The 5-fluoropyridine moiety is a privileged structure in medicinal chemistry. Its incorporation into drug candidates can significantly improve their pharmacokinetic and pharmacodynamic profiles.

Antihypertensive Agents

Derivatives of 5-fluoropicolinic acid have been investigated as potent antihypertensive agents.[2] While a specific drug derived directly from 5-Fluoro-2-methylpyridine is not prominently documented, the synthesis of structurally related compounds provides a logical pathway for its potential application. For instance, compounds like 5-[(4-fluorobenzyl)amino]-2-pyridinecarboxylic acid have shown significant antihypertensive activity in preclinical studies.[2]

The mechanism of action for many antihypertensive drugs involves the Renin-Angiotensin System (RAS), a critical regulator of blood pressure.

Caption: Renin-Angiotensin signaling pathway.

Safety and Handling

5-Fluoro-2-methylpyridine is classified as a hazardous substance. It is harmful if swallowed, causes skin irritation, and serious eye irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

5-Fluoro-2-methylpyridine is a fundamentally important building block in the fields of pharmaceutical and agrochemical research. Its versatile reactivity, coupled with the beneficial properties imparted by the fluorine atom, ensures its continued use in the synthesis of novel and effective chemical entities. This guide provides a foundational understanding of its properties, synthesis, and applications, serving as a valuable resource for researchers and developers in the chemical sciences.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Synthesis and antihypertensive activity of 5-amino-2-pyridinecarboxylic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Chemical Synthesis, Safety and Efficacy of Antihypertensive Candidate Drug 221s (2,9) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. 5-FLUORO-2-HYDROXYMETHYL PYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. Yoneda Labs [yonedalabs.com]
• 9. benchchem.com [benchchem.com]

Introduction: The Strategic Importance of Fluorinated Pyridines

An In-depth Technical Guide: The Structure and Bonding of 5-Fluoro-2-methylpyridine

Abstract: 5-Fluoro-2-methylpyridine is a substituted heterocyclic compound of significant interest, serving as a versatile building block in the pharmaceutical and agrochemical industries.[1] Its chemical properties and reactivity are dictated by the nuanced interplay of its molecular and electronic structure. The strategic placement of an electron-withdrawing fluorine atom and an electron-donating methyl group on the pyridine scaffold creates a unique electronic environment that enhances biological activity and stability.[1] This technical guide provides a comprehensive analysis of the molecule's structure, bonding, spectroscopic signature, and practical applications, offering field-proven insights for researchers, scientists, and drug development professionals.

The pyridine ring is a fundamental scaffold in medicinal chemistry, often used as a bioisostere for a benzene ring. Its nitrogen atom provides a key hydrogen bond acceptor site, which can be critical for molecular recognition and binding affinity at biological targets. The incorporation of fluorine into such scaffolds has become a cornerstone of modern drug design. Fluorine's unique properties—high electronegativity, small size, and ability to form strong bonds with carbon—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding interactions.[2] In 5-Fluoro-2-methylpyridine, these effects are combined with the electronic contribution of a methyl group, making it a highly valuable intermediate for creating complex and potent molecules.[1]

Molecular Geometry and Structure

The foundational structure of 5-Fluoro-2-methylpyridine is a six-membered aromatic heterocycle. The molecule is planar, with the geometry being a direct consequence of the sp² hybridization of the ring atoms.

Bond Parameters and Conformation

The bond lengths and angles of the pyridine ring are perturbed by the substituents. The C-F bond is notably strong and short, while the methyl group's C-C bond is a typical sp²-sp³ single bond. The internal ring angles are slightly distorted from the ideal 120° of a perfect hexagon due to the presence of the heteroatom (Nitrogen) and the electronic push-pull effects of the substituents. While precise, definitive bond lengths and angles for this specific molecule would be determined via single-crystal X-ray diffraction, expected values can be inferred from related structures.[3][4][5]

Table 1: Key Physicochemical Properties of 5-Fluoro-2-methylpyridine

Property	Value	Source
CAS Number	31181-53-0	[6][7]
Molecular Formula	C₆H₆FN	[1][6]
Molecular Weight	111.12 g/mol	[1][6]
Appearance	Light yellow liquid	[1]
Boiling Point	114.7 °C	[1][8]

Structural Visualization

The IUPAC name for this compound is 5-fluoro-2-methylpyridine.[6] The numbering of the pyridine ring begins at the nitrogen atom and proceeds towards the methyl-substituted carbon.

Caption: Molecular structure of 5-Fluoro-2-methylpyridine (CAS: 31181-53-0).

Electronic Structure and Bonding Principles

The reactivity and properties of 5-Fluoro-2-methylpyridine are governed by the combined electronic effects of its functional groups.

• Fluorine Atom (at C5): As the most electronegative element, fluorine exerts a powerful electron-withdrawing inductive effect (-I) , pulling electron density from the ring through the sigma bond framework. This effect generally deactivates the ring towards electrophilic substitution. It also possesses lone pairs that can participate in a weak, electron-donating mesomeric effect (+M) , but for halogens, the inductive effect is overwhelmingly dominant.

• Methyl Group (at C2): The methyl group is electron-donating via a positive inductive effect (+I) and hyperconjugation . This increases electron density on the ring, particularly at the ortho and para positions relative to it (C3, C5, and N1).

This push-pull system—an electron-donating group ortho to the nitrogen and an electron-withdrawing group meta to it—creates a highly specific electron density distribution. This fine-tuning is crucial for modulating the pKa of the pyridine nitrogen and directing the regioselectivity of further chemical transformations.

Spectroscopic Signature and Characterization

A multi-technique spectroscopic approach is essential for the unambiguous structural confirmation of 5-Fluoro-2-methylpyridine. While public experimental spectra for this specific compound are limited, data can be reliably predicted based on established principles and analysis of its isomers.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the molecule's carbon-hydrogen framework.

• ¹H NMR: The spectrum is expected to show three distinct signals in the aromatic region and one signal in the aliphatic region.

  • A singlet for the methyl (-CH₃) protons around δ 2.3-2.5 ppm.

  • Three aromatic protons, each appearing as multiplets due to complex spin-spin coupling with each other and with the fluorine atom.

• ¹³C NMR: The spectrum will display seven unique carbon signals.

  • The carbon attached to fluorine (C5) will appear as a doublet with a large one-bond coupling constant (¹JC-F) of approximately 230-250 Hz.

  • Other ring carbons will also show smaller couplings to fluorine (²JC-F, ³JC-F).

• ¹⁹F NMR: A single resonance is expected, with its chemical shift being indicative of the electronic environment. This signal will be split into a multiplet due to coupling with the adjacent aromatic protons.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups and bonding within the molecule.

Table 2: Predicted Characteristic IR Absorption Bands

Vibrational Mode	Approximate Wavenumber (cm⁻¹)
Aromatic C-H Stretch	3100 - 3000
Aliphatic C-H Stretch (-CH₃)	3000 - 2850
Aromatic C=C and C=N Stretch	1600 - 1450
C-F Stretch	1250 - 1000

A Validated Experimental Workflow

The synthesis and verification of 5-Fluoro-2-methylpyridine require a systematic and self-validating workflow, ensuring the final product's identity and purity.

Caption: A self-validating workflow for the synthesis and characterization of 5-Fluoro-2-methylpyridine.

Synthesis Protocol via Diazotization

The following protocol is a robust method for preparing 5-Fluoro-2-methylpyridine from a commercially available precursor.[7][10]

• Diazonium Salt Formation: Dissolve 5-Amino-2-methylpyridine in a mixture of water and concentrated HCl and cool the solution to 0 °C in an ice bath. The low temperature is critical to ensure the stability of the resulting diazonium salt.

• Add a solution of sodium nitrite (NaNO₂) portion-wise, maintaining the temperature between -5 °C and 0 °C to control the exothermic reaction.

• After stirring, add 60% hexafluorophosphoric acid (HPF₆) dropwise. This causes the diazonium hexafluorophosphate salt to precipitate.

• Fluorination: Isolate the precipitate by filtration. The solid is then heated carefully to approximately 100 °C. The thermal decomposition of the diazonium salt is highly exothermic and results in the formation of the fluorinated pyridine. This is a variation of the Balz-Schiemann reaction.

• Workup and Purification: Cool the resulting oily material. Basify the mixture with a dilute sodium hydroxide solution to a pH of ~10 and extract the product with an organic solvent like dichloromethane.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude residue via column chromatography over neutral alumina to yield pure 5-fluoro-2-methylpyridine as an oil.[7][10]

Protocol for Spectroscopic Characterization

The following is a generalized methodology for acquiring NMR data to validate the product's structure.[9]

• Sample Preparation: Accurately weigh 5-10 mg of the purified product and dissolve it in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.

• Data Acquisition: Place the sample in a high-field NMR spectrometer (e.g., 400 MHz or higher). Optimize the magnetic field homogeneity by shimming.

• Acquire a standard ¹H NMR spectrum.

• Acquire a proton-decoupled ¹³C NMR spectrum.

• If available, acquire a ¹⁹F NMR spectrum.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the raw data to obtain the final spectra for analysis.

Applications in Drug Development and Agroscience

5-Fluoro-2-methylpyridine is not typically an active ingredient itself but rather a high-value intermediate.[1][11] Its structure is incorporated into larger molecules to impart desirable properties.

• Pharmaceutical Development: It serves as a key building block for synthesizing active pharmaceutical ingredients (APIs), particularly those targeting neurological disorders.[1] The fluorine atom can block sites of metabolism, increasing the drug's half-life, and can enhance binding affinity to target proteins through favorable electrostatic interactions.

• Agrochemicals: This compound is used in the synthesis of modern pesticides and herbicides.[1] The fluoropyridine moiety can improve the efficacy and selectivity of these agents, leading to more effective crop protection with a potentially better environmental profile.[1][2]

• Materials Science: The unique electronic properties and potential for coordination make it a candidate for developing advanced materials, such as specialized polymers and ligands for catalysis.[1]

Conclusion

The structure and bonding of 5-Fluoro-2-methylpyridine are a prime example of strategic molecular design. The interplay between the electron-donating methyl group and the strongly electron-withdrawing fluorine atom on the pyridine core creates a compound with unique reactivity and desirable physicochemical properties. A comprehensive understanding of its geometry, electronic landscape, and spectroscopic characteristics, as detailed in this guide, is essential for its effective application in the synthesis of next-generation pharmaceuticals, agrochemicals, and advanced materials.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. X-Ray crystal structures and NMR solution studies on 2,2′∶3′,2″∶6″,2‴-quaterpyridine and its N-methylated derivative; conformational rigidity in solution arising from an intramolecular electrostatic interaction - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 5-Fluoro-2-methylpyridine | C6H6FN | CID 2762863 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 5-Fluoro-2-methylpyridine | 31181-53-0 [chemicalbook.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. benchchem.com [benchchem.com]
• 10. 5-Fluoro-2-methylpyridine CAS#: 31181-53-0 [amp.chemicalbook.com]
• 11. 2-Fluoro-5-methylpyridine (2369-19-9) at Nordmann - nordmann.global [nordmann.global]

Spectroscopic Profile of 5-Fluoro-2-methylpyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the predicted spectroscopic data for 5-Fluoro-2-methylpyridine (CAS No. 31181-53-0). Due to the limited availability of public experimental spectra for this compound, this document presents predicted data based on established principles of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Detailed, generalized experimental protocols for obtaining such data are also provided to guide researchers in their analytical workflows. This guide is intended for professionals in research and drug development who require a foundational understanding of the spectral characteristics of this compound.

Predicted Spectral Data

The following sections summarize the predicted spectroscopic data for 5-Fluoro-2-methylpyridine. These predictions are derived from computational models and analysis of structurally similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. The predicted ¹H and ¹³C NMR data are presented below.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
~8.25	d	~2.5	1H	H-6
~7.40	dd	~8.5, 2.5	1H	H-4
~7.20	dd	~8.5, 4.5	1H	H-3
~2.50	s	-	3H	-CH₃

Note: The chemical shifts are approximate. The doublet multiplicity for H-6 arises from coupling to the fluorine atom at position 5. The doublet of doublets for H-4 and H-3 arises from coupling to each other and to the fluorine atom.

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~158.5 (d, J ≈ 250 Hz)	C-5
~157.0	C-2
~145.0 (d, J ≈ 10 Hz)	C-6
~135.0 (d, J ≈ 25 Hz)	C-4
~122.5 (d, J ≈ 5 Hz)	C-3
~23.0	-CH₃

Note: The chemical shifts are approximate. Carbons C-3, C-4, C-5, and C-6 are expected to show coupling with the fluorine atom, resulting in doublets with characteristic C-F coupling constants.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The predicted significant absorption bands for 5-Fluoro-2-methylpyridine are listed below.

Table 3: Predicted FT-IR Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3050-3000	Medium	Aromatic C-H Stretch
~2950-2850	Medium	Aliphatic C-H Stretch (-CH₃)
~1600-1580	Strong	C=C Aromatic Ring Stretch
~1480-1460	Strong	C=N Aromatic Ring Stretch
~1250-1200	Strong	C-F Stretch
~850-800	Strong	C-H Out-of-plane Bending

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Table 4: Predicted Mass Spectrometry Data (Electron Ionization)

m/z	Predicted Relative Abundance	Assignment
111	High	[M]⁺ (Molecular Ion)
110	Moderate	[M-H]⁺
96	Moderate	[M-CH₃]⁺
84	Moderate	[M-HCN]⁺

Experimental Protocols

The following are detailed, generalized methodologies for the acquisition of the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To obtain ¹H and ¹³C NMR spectra to determine the carbon-hydrogen framework of the molecule.

• Instrumentation: A 500 MHz NMR spectrometer.

• Procedure:

  • Sample Preparation: Dissolve approximately 5-10 mg of 5-Fluoro-2-methylpyridine in 0.6-0.7 mL of deuterated chloroform (CDCl₃).

  • Data Acquisition:

    • Transfer the solution to a 5 mm NMR tube.

    • Place the NMR tube in the spectrometer's probe.

    • Tune and shim the spectrometer to optimize the magnetic field homogeneity.

    • Acquire the ¹H NMR spectrum using a standard pulse sequence.

    • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence.

  • Data Processing:

    • Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

    • Calibrate the chemical shifts using the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H and δ 77.16 ppm for ¹³C).

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Objective: To identify the functional groups present in the molecule.

• Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer.

• Procedure:

  • Sample Preparation (Thin Film Method):

    • Place a drop of neat 5-Fluoro-2-methylpyridine between two potassium bromide (KBr) or sodium chloride (NaCl) plates to form a thin film.

  • Data Acquisition:

    • Place the KBr/NaCl plates in the sample holder of the FT-IR spectrometer.

    • Record a background spectrum of the empty sample compartment or clean plates.

    • Record the sample spectrum from 4000 to 400 cm⁻¹.

Mass Spectrometry (MS)

• Objective: To determine the molecular weight and fragmentation pattern of the molecule.

• Instrumentation: A mass spectrometer with an electron ionization (EI) source.

• Procedure:

  • Sample Introduction: Introduce a small amount of the sample into the ion source, which can be done via a direct insertion probe for a liquid sample or through a gas chromatography (GC) inlet.

  • Ionization: Bombard the sample with a beam of electrons (typically at 70 eV) to induce ionization and fragmentation.

  • Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole or time-of-flight).

  • Detection: Detect the ions to generate a mass spectrum, which plots relative ion intensity against m/z.

Workflow Visualization

The following diagram illustrates the logical workflow for the spectroscopic analysis of 5-Fluoro-2-methylpyridine.

Workflow for the spectroscopic analysis of 5-Fluoro-2-methylpyridine.

An In-depth Technical Guide to the Solubility of 5-Fluoro-2-methylpyridine in Organic Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of 5-fluoro-2-methylpyridine, a versatile fluorinated pyridine derivative of significant interest in the pharmaceutical and agrochemical industries.[1] Intended for researchers, scientists, and professionals in drug development, this document delves into the theoretical principles governing its solubility, practical methodologies for its determination, and the analytical techniques required for precise quantification.

Executive Summary

Physicochemical Properties and Solubility Profile

Understanding the physicochemical properties of 5-fluoro-2-methylpyridine is paramount to predicting its behavior in various organic solvents.

Table 1: Physicochemical Properties of 5-Fluoro-2-methylpyridine

Property	Value	Source
Molecular Formula	C6H6FN	[2][3]
Molecular Weight	111.12 g/mol	[2][4]
Boiling Point	135-136 °C	[4]
Density	1.077 g/mL	[3][4]
pKa (Predicted)	3.53 ± 0.10	[4]
Form	Liquid	[4]
Hydrogen Bond Acceptor Count	2	[2]
Hydrogen Bond Donor Count	0	[2]
Topological Polar Surface Area	12.9 Ų	[2]

The structure of 5-fluoro-2-methylpyridine, featuring a pyridine ring, a fluorine atom, and a methyl group, imparts a moderate polarity. The nitrogen atom in the pyridine ring and the fluorine atom can act as hydrogen bond acceptors.[2] The general principle of "like dissolves like" is the primary determinant of its solubility.[5] Therefore, it is expected to exhibit good solubility in polar aprotic and moderately polar protic solvents. Its solubility in nonpolar solvents is anticipated to be lower.

A general solubility indication suggests it is soluble in organic solvents such as ethanol and ether.[6] However, for drug development and process chemistry, a quantitative understanding is crucial. The following sections provide the tools to establish this.

Theoretical Framework for Solubility

The solubility of a solute in a solvent is a thermodynamic equilibrium. For 5-fluoro-2-methylpyridine, the key intermolecular interactions governing its solubility include:

• Dipole-Dipole Interactions: The polar nature of the C-F and C-N bonds in the pyridine ring leads to a net dipole moment, promoting interactions with polar solvent molecules.

• Hydrogen Bonding: The nitrogen atom of the pyridine ring can act as a hydrogen bond acceptor from protic solvents (e.g., alcohols).[7]

• Van der Waals Forces: These non-specific interactions are present in all solvent-solute systems and will play a role, particularly in less polar solvents.

The interplay of these forces determines the extent to which 5-fluoro-2-methylpyridine will dissolve in a given organic solvent.

Caption: Workflow for gravimetric solubility determination.

Analytical Quantification of Solubility

For higher throughput or when dealing with complex matrices, analytical techniques such as High-Performance Liquid Chromatography (HPLC) are preferred.

HPLC Method for Quantification

• Preparation of Standard Solutions:

  • Prepare a stock solution of 5-fluoro-2-methylpyridine of a known concentration in the chosen organic solvent.

  • Perform serial dilutions to create a series of calibration standards with concentrations bracketing the expected solubility.

• Sample Preparation:

  • Prepare saturated solutions as described in the gravimetric method (Section 3.2, step 1).

  • After equilibration and settling, withdraw a sample of the supernatant and filter it.

  • Dilute the filtered sample with the mobile phase to a concentration that falls within the range of the calibration standards.

• Chromatographic Conditions (Illustrative Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A suitable mixture of an organic solvent (e.g., acetonitrile or methanol) and water, potentially with a modifier like formic acid or trifluoroacetic acid to improve peak shape.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength where 5-fluoro-2-methylpyridine has significant absorbance.

  • Injection Volume: 10 µL.

• Calibration and Quantification:

  • Inject the calibration standards and the diluted sample into the HPLC system.

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the original solubility by taking into account the dilution factor.

Safety Precautions

5-Fluoro-2-methylpyridine is a chemical that requires careful handling. Always consult the Safety Data Sheet (SDS) before use. [8]General safety precautions include:

• Working in a well-ventilated fume hood. [8][9]* Wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. [8][9]* Avoiding inhalation, ingestion, and skin contact. [9]* In case of contact, rinse the affected area with plenty of water. [8]

Conclusion

This technical guide provides a robust framework for understanding and determining the solubility of 5-fluoro-2-methylpyridine in organic solvents. By combining theoretical principles with detailed experimental and analytical protocols, researchers can generate the high-quality, reliable data necessary for applications in drug development, process chemistry, and other scientific endeavors. The provided methodologies are designed to be adaptable to various laboratory settings and can be modified to suit specific research needs.

References

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• 1.27: Experiment_727_Organic Compound Functional Groups__1_2_0 - Chemistry LibreTexts. (2024, November 19). Retrieved from [Link]

• 2-Methyl-5-hydroxypyridine | C6H7NO | CID 14275 - PubChem. (n.d.). Retrieved from [Link]

• Comparison of Different Methods for Determining 5-hydroxymethylfurfural in Assessing the Quality of Honey from Greater Poland - MDPI. (n.d.). Retrieved from [Link]

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• 5-Hydroxymethylfurfural detection in honey: A critical review of historical methods and current analytical trends - PubMed. (2025, July 25). Retrieved from [Link]

• Influence of classical N–H... O and C–H... O hydrogen bonding interactions on 2-amino-5-methylpyridinium hydrogen succinate crystal: experimental and theoretical perspectives - ResearchGate. (2019, December 12). Retrieved from [Link]

• Validation of HPLC Method for the Determination of 5-hydroxymethylfurfural in Pestil, Köme, Jam, Marmalade And Pekmez - DergiPark. (2016, December 31). Retrieved from [Link]

• Determination of hydroxymethylfurfural in honey by Winkler spectrophotometric method - ZChOiA. (n.d.). Retrieved from [Link]

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5-Fluoro-2-methylpyridine reactivity and stability profile

An In-Depth Technical Guide to the Reactivity and Stability of 5-Fluoro-2-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluoro-2-methylpyridine is a versatile fluorinated heterocyclic compound that has garnered significant attention in medicinal chemistry and materials science.[1] Its unique electronic properties, imparted by the fluorine atom and the pyridine ring, make it a valuable building block for the synthesis of complex molecules with diverse biological activities and material properties.[1][2] The presence of the fluorine atom can enhance metabolic stability, binding affinity, and other pharmacokinetic properties of drug candidates.[3] This guide provides a comprehensive overview of the reactivity and stability profile of 5-Fluoro-2-methylpyridine, offering insights into its synthetic utility and handling.

Molecular Structure and Properties

5-Fluoro-2-methylpyridine, with the chemical formula C₆H₆FN, possesses a pyridine ring substituted with a fluorine atom at the 5-position and a methyl group at the 2-position.[4]

Table 1: Physical and Chemical Properties of 5-Fluoro-2-methylpyridine

Property	Value
Molecular Weight	111.12 g/mol [4][5]
Appearance	Colorless to pale yellow liquid[5]
Boiling Point	114.7°C at 760 mmHg[6]
Density	1.077 g/cm³[6]
SMILES	CC1=NC=C(F)C=C1[4]
CAS Number	31181-53-0[4]

Synthesis of 5-Fluoro-2-methylpyridine

A common and effective method for the synthesis of 5-Fluoro-2-methylpyridine is through the Balz-Schiemann reaction, starting from 5-amino-2-methylpyridine.[7][8]

Experimental Protocol: Synthesis via Diazotization-Fluorination

• Diazotization:

  • To a mixture of water (15 mL) and concentrated hydrochloric acid (7 mL), add 5-amino-2-methylpyridine (2.8 g, 25.9 mmol) and cool the mixture to 0°C in an ice bath.[7][8]

  • Slowly add a solution of sodium nitrite (3.5 g, 51.8 mmol) in water portion-wise, maintaining the reaction temperature between -5°C and 0°C.[8]

  • Stir the reaction mixture for an additional 10 minutes at this temperature.

• Formation of Diazonium Fluoroborate Salt:

  • To the cold diazonium salt solution, add 60% w/w hexafluorophosphoric acid (HPF₆) (14 mL) dropwise while maintaining the low temperature. A precipitate will form.[7]

  • Filter the precipitate and wash it with cold water and diethyl ether.

• Thermal Decomposition (Balz-Schiemann Reaction):

  • Carefully dry the isolated diazonium salt.

  • Gently heat the solid to 100°C. The reaction can be highly exothermic.

  • After approximately 5 minutes, a dark red oily material will form.[7]

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Basify the oil with a dilute sodium hydroxide solution to a pH of ~10.[7]

  • Extract the product with dichloromethane.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the residue by column chromatography on neutral alumina using a mixture of dichloromethane and petroleum ether as the eluent to yield 5-fluoro-2-methylpyridine as an oil.[7]

Synthesis workflow for 5-Fluoro-2-methylpyridine.

Spectroscopic Characterization

The structure of 5-Fluoro-2-methylpyridine can be confirmed using various spectroscopic techniques. The following table provides predicted spectroscopic data based on principles from related compounds.[9]

Table 2: Predicted Spectroscopic Data for 5-Fluoro-2-methylpyridine

Technique	Expected Features
¹H NMR	δ (ppm): ~2.5 (s, 3H, CH₃), ~7.0-7.2 (m, 1H, H-3), ~7.3-7.5 (m, 1H, H-4), ~8.2-8.4 (d, 1H, H-6). Note: Coupling with fluorine will be observed.
¹³C NMR	δ (ppm): ~23 (CH₃), ~120-145 (aromatic carbons, with C-F coupling), ~155-165 (d, ¹JCF, C-5), ~158 (C-2). Note: Significant C-F coupling constants are expected for carbons near the fluorine atom.
IR (cm⁻¹)	~2900-3100 (C-H stretch), ~1580-1600 (C=C and C=N stretch), ~1200-1300 (C-F stretch).
Mass Spec (EI)	M⁺ at m/z = 111.

Reactivity Profile

The reactivity of 5-Fluoro-2-methylpyridine is governed by the interplay of the electron-donating methyl group, the electron-withdrawing fluorine atom, and the electron-deficient nature of the pyridine ring.

Nucleophilic Aromatic Substitution (SNAr)

The fluorine atom at the 5-position is susceptible to nucleophilic aromatic substitution, although it is less activated than a fluorine at the 2- or 4-position. The general reactivity trend for halogens in SNAr reactions on pyridines is F > Cl > Br > I, due to the high electronegativity of fluorine which polarizes the C-F bond and stabilizes the intermediate Meisenheimer complex.[10][11][12]

Generalized mechanism for SNAr on 5-Fluoro-2-methylpyridine.

• Dissolve 5-Fluoro-2-methylpyridine (1.0 eq) in a polar aprotic solvent such as DMSO or DMF.

• Add the amine nucleophile (1.2-1.5 eq) and a base such as potassium carbonate (2.0 eq).

• Heat the reaction mixture to 80-120°C and monitor its progress using TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent like ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Palladium-Catalyzed Cross-Coupling Reactions

While the C-F bond is generally less reactive in palladium-catalyzed cross-coupling reactions compared to C-Cl, C-Br, and C-I bonds, these reactions are still feasible and highly valuable for C-C and C-N bond formation.[13] To achieve successful coupling, a bromo or iodo group is often introduced at another position on the ring.

The Suzuki-Miyaura coupling is a powerful method for forming C-C bonds between an organoboron compound and an organic halide.[14][15] For a substrate like 5-bromo-2-fluoro-3-methylpyridine, the coupling would preferentially occur at the more reactive C-Br bond.[13]

This reaction is a cornerstone for the synthesis of arylamines from aryl halides.[16][17][18] Similar to the Suzuki coupling, it is more efficient with less electronegative halogens.

• In a glovebox or under an inert atmosphere, combine the halo-5-fluoro-2-methylpyridine (1.0 eq), the boronic acid or amine coupling partner (1.2-1.5 eq), a palladium catalyst (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃ with a suitable ligand like Xantphos), and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄) in a reaction vessel.

• Add a degassed solvent (e.g., a mixture of 1,4-dioxane and water for Suzuki, or toluene for Buchwald-Hartwig).

• Heat the reaction mixture to 80-110°C and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Cool the reaction, dilute with an organic solvent, and filter through celite to remove the catalyst.

• Perform an aqueous work-up, dry the organic phase, and concentrate.

• Purify the product by column chromatography.

General workflow for Pd-catalyzed cross-coupling reactions.

Electrophilic Aromatic Substitution

Direct electrophilic aromatic substitution on the pyridine ring is generally challenging due to the electron-withdrawing nature of the nitrogen atom, which deactivates the ring towards electrophilic attack.[19][20] Reactions like nitration or halogenation typically require harsh conditions and may result in low yields. A more effective strategy is to first perform an N-oxidation of the pyridine to form the corresponding N-oxide. The N-oxide is more activated towards electrophilic substitution.[19]

Stability Profile

Understanding the stability of 5-Fluoro-2-methylpyridine is crucial for its storage, handling, and application in multi-step syntheses.

Table 3: Stability Profile of 5-Fluoro-2-methylpyridine

Condition	Stability and Observations
Thermal	Expected to be stable under normal conditions. The strong C-F bond contributes to thermal stability.[21][22][23] Avoid excessive heat and sources of ignition.[21]
pH	May be susceptible to acid-catalyzed hydrolysis of the C-F bond, similar to other fluorinated heterocycles.[24][25] Stable under neutral and moderately basic conditions.
Light	For optimal stability, store away from direct sunlight.[5]
Air/Moisture	Stable under normal atmospheric conditions. Store in a tightly sealed container to prevent moisture ingress.[5]
Chemical Incompatibility	Incompatible with strong oxidizing agents, strong acids, and strong bases.[21]

Storage and Handling

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[5] Recommended storage temperature is 2-8°C for optimal long-term stability.[5][26]

• Handling: Handle with appropriate personal protective equipment, including gloves, safety goggles, and a lab coat, in a well-ventilated area or fume hood.[5]

• Safety: 5-Fluoro-2-methylpyridine is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[4]

Conclusion

5-Fluoro-2-methylpyridine is a valuable and versatile building block in modern organic synthesis. Its reactivity is characterized by a susceptibility to nucleophilic aromatic substitution at the fluorine-bearing carbon and the utility of palladium-catalyzed cross-coupling reactions at other halogenated positions. While direct electrophilic substitution is challenging, it can be facilitated through N-oxide formation. The compound exhibits good thermal stability, but care should be taken to avoid strongly acidic conditions. A thorough understanding of its reactivity and stability profile, as outlined in this guide, is essential for its effective and safe use in research and development.

References

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• PubChem. 5-Fluoro-2-methylpyridine | C6H6FN | CID 2762863. Retrieved from [Link]

• Journal of the American Chemical Society. (2014-06-11). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Retrieved from [Link]

• ResearchGate. (2025-08-06). High glass transition and thermal stability of new pyridine-containing polyimides: Effect of protonation on fluorescence | Request PDF. Retrieved from [Link]

• ResearchGate. (2017-03-18). How to do Nucleophilic aromatic substitution reaction on less SNAr active aromatic ring?. Retrieved from [Link]

• NIH. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. Retrieved from [Link]

• Wikipedia. Electrophilic aromatic substitution. Retrieved from [Link]

• DTIC. (2011-12-14). Thermal Stability of Fluorinated Polydienes Synthesized by Addition of Difluorocarbene. Retrieved from [Link]

• NIH. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Fiveable. 2.5 Electrophilic aromatic substitution - Organic Chemistry II. Retrieved from [Link]

• YouTube. (2019-07-12). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• NIH. (2017-01-27). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Retrieved from [Link]

• Google Patents. CN102898358A - Preparation method of fluoropyridine compounds.

• Wikipedia. Buchwald–Hartwig amination. Retrieved from [Link]

• NIH. (2020-05-12). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. Retrieved from [Link]

• NIH. Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. Retrieved from [Link]

• ResearchGate. (2025-08-07). Synthesis of 2-amino-5-fluoropyridine. Retrieved from [Link]

• ResearchGate. (2025-08-06). Stability of 5-Fluoro-2 '-deoxycytidine and Tetrahydrouridine in Combination. Retrieved from [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• ResearchGate. (2025-10-16). (PDF) Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Retrieved from [Link]

• Chemistry LibreTexts. (2023-06-30). Buchwald-Hartwig Amination. Retrieved from [Link]

• RSC Publishing. Characterization of the thermal/thermal oxidative stability of fluorinated graphene with various structures. Retrieved from [Link]

• NIH. Stability of 5-fluoro-2'-deoxycytidine and tetrahydrouridine in combination. Retrieved from [Link]

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Synthesis of 5-Fluoro-2-methylpyridine from 2-amino-5-fluoropyridine: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details a robust and efficient two-step synthetic pathway for the preparation of 5-Fluoro-2-methylpyridine from the readily available starting material, 2-amino-5-fluoropyridine. This transformation is crucial for the synthesis of various pharmaceutical and agrochemical compounds where the introduction of a methyl group at the 2-position of the 5-fluoropyridine scaffold is required. The described methodology involves a diazotization-iodination reaction followed by a nickel-catalyzed Kumada cross-coupling reaction.

Executive Summary

The synthesis commences with the conversion of 2-amino-5-fluoropyridine to the key intermediate, 5-fluoro-2-iodopyridine, via a Sandmeyer-type diazotization reaction. This is followed by a Kumada cross-coupling reaction, which effectively introduces a methyl group using methylmagnesium bromide in the presence of a nickel catalyst. This guide provides detailed experimental protocols, quantitative data, and visual representations of the synthetic pathway and reaction mechanisms to facilitate replication and further development in a research setting.

Data Presentation

The following tables summarize the key quantitative data for the two-step synthesis of 5-Fluoro-2-methylpyridine.

Table 1: Synthesis of 5-Fluoro-2-iodopyridine from 2-amino-5-fluoropyridine

Parameter	Value	Reference
Reactants
2-amino-5-fluoropyridine	1.0 eq	[1]
Sodium Nitrite (NaNO₂)	1.2 eq
Hydroiodic Acid (HI)	Excess	[2]
Reaction Conditions
Solvent	Water, Acetonitrile	[2]
Temperature	0-5 °C (diazotization), then warming	[3]
Reaction Time	1-2 hours
Product
5-Fluoro-2-iodopyridine
Yield	60-70% (estimated)	[4]
Appearance	Solid	[1]
Molecular Weight	222.99 g/mol	[4]

Table 2: Synthesis of 5-Fluoro-2-methylpyridine from 5-Fluoro-2-iodopyridine

Parameter	Value	Reference
Reactants
5-Fluoro-2-iodopyridine	1.0 eq	[5]
Methylmagnesium Bromide (CH₃MgBr)	1.5-2.0 eq	[6][7]
Catalyst
Nickel(II) chloride (NiCl₂)	5-10 mol%	[7][8]
Ligand (e.g., dppp, dppe)	5-10 mol%	[7]
Reaction Conditions
Solvent	Tetrahydrofuran (THF), Diethyl ether	[6]
Temperature	Room Temperature to Reflux	[5]
Reaction Time	2-12 hours	[5]
Product
5-Fluoro-2-methylpyridine
Yield	70-85% (estimated)	[5]
Appearance	Colorless to pale yellow liquid	[9]
Molecular Weight	111.12 g/mol	[10]
Boiling Point	155-157 °C	[9]

Experimental Protocols

Step 1: Synthesis of 5-Fluoro-2-iodopyridine

This procedure outlines the conversion of 2-amino-5-fluoropyridine to 5-fluoro-2-iodopyridine via a diazotization-iodination reaction.

Materials:

• 2-amino-5-fluoropyridine

• Sodium nitrite (NaNO₂)

• Hydroiodic acid (HI, 48% aqueous solution)

• Acetonitrile

• Sodium thiosulfate (Na₂S₂O₃)

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (CH₂Cl₂)

• Anhydrous magnesium sulfate (MgSO₄)

• Ice bath

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-amino-5-fluoropyridine (1.0 eq) in a mixture of acetonitrile and hydroiodic acid at 0 °C using an ice bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (1.2 eq) to the reaction mixture, maintaining the temperature between 0 and 5 °C. Vigorous stirring is essential during the addition.

• After the complete addition of sodium nitrite, continue stirring the reaction mixture at 0-5 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium thiosulfate to neutralize any remaining iodine.

• Carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

• Extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic layers and wash with brine, then dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude 5-fluoro-2-iodopyridine.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure 5-fluoro-2-iodopyridine.

Step 2: Synthesis of 5-Fluoro-2-methylpyridine

This protocol describes the nickel-catalyzed Kumada cross-coupling of 5-fluoro-2-iodopyridine with methylmagnesium bromide.

Materials:

• 5-Fluoro-2-iodopyridine

• Methylmagnesium bromide (3.0 M solution in diethyl ether)

• Nickel(II) chloride (NiCl₂)

• 1,3-Bis(diphenylphosphino)propane (dppp) or 1,2-Bis(diphenylphosphino)ethane (dppe)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Inert atmosphere setup (e.g., Schlenk line or glovebox)

• Round-bottom flask

• Magnetic stirrer

• Syringe

Procedure:

• Set up a dry, inert atmosphere in a round-bottom flask equipped with a magnetic stirrer.

• To the flask, add nickel(II) chloride (0.05 - 0.10 eq) and the phosphine ligand (0.05 - 0.10 eq).

• Add anhydrous THF to the flask and stir the mixture to form the catalyst complex.

• Add 5-fluoro-2-iodopyridine (1.0 eq) to the catalyst mixture.

• Slowly add methylmagnesium bromide (1.5 - 2.0 eq) to the reaction mixture at room temperature using a syringe. An exothermic reaction may be observed.

• Stir the reaction mixture at room temperature or gently reflux for 2-12 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or distillation to obtain pure 5-fluoro-2-methylpyridine.[11]

Mandatory Visualizations

The following diagrams illustrate the synthetic pathway and the catalytic cycle of the Kumada coupling reaction.

Caption: Overall synthetic scheme for the preparation of 5-Fluoro-2-methylpyridine.

Caption: Catalytic cycle of the Kumada cross-coupling reaction.

References

• 1. Synthesis routes of 2-Amino-5-fluoro-3-iodopyridine [benchchem.com]
• 2. Diazotisation [organic-chemistry.org]
• 3. scribd.com [scribd.com]
• 4. 2-Fluoro-5-iodopyridine synthesis - chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 7. Nickel-Catalyzed Kumada Cross-Coupling Reactions of Tertiary Alkylmagnesium Halides and Aryl Bromides/Triflates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nickel-catalyzed Kumada cross-coupling reactions of tertiary alkylmagnesium halides and aryl bromides/triflates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. agrochemx.com [agrochemx.com]
• 10. 5-Fluoro-2-methylpyridine | C6H6FN | CID 2762863 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Potential Biological Activities of 5-Fluoro-2-methylpyridine Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 5-fluoro-2-methylpyridine scaffold is a versatile heterocyclic motif of significant interest in medicinal chemistry. The incorporation of a fluorine atom can modulate the physicochemical properties of the parent molecule, including its metabolic stability and binding affinity to biological targets. This technical guide explores the potential biological activities of 5-fluoro-2-methylpyridine derivatives, drawing on evidence from structurally related compounds and providing detailed experimental methodologies for their evaluation. This document is intended to serve as a comprehensive resource for researchers engaged in the discovery and development of novel therapeutics based on this promising chemical scaffold.

Antibacterial Activity

Derivatives of 5-fluoropyridine have demonstrated notable antibacterial activity, particularly against Gram-positive bacteria. A prominent example is the class of 3-(5-fluoropyridine-3-yl)-2-oxazolidinones, which have been synthesized and evaluated for their efficacy against a range of pathogens.

Quantitative Data: Minimum Inhibitory Concentrations (MICs)

The antibacterial potency of novel 3-(5-fluoropyridine-3-yl)-2-oxazolidinone derivatives has been quantified through the determination of their Minimum Inhibitory Concentration (MIC) values. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The data presented in Table 1 summarizes the in vitro activity of a series of these compounds against several Gram-positive bacterial strains.

Table 1: Minimum Inhibitory Concentration (MIC) of 3-(5-fluoropyridine-3-yl)-2-oxazolidinone Derivatives against Gram-Positive Bacteria

Compound	S. aureus ATCC 29213	S. aureus MRSA ATCC 43300	S. epidermidis ATCC 12228	E. faecalis ATCC 29212	S. pyogenes ATCC 19615	S. agalactiae ATCC 13813
5	1	2	1	2	1	2
6a	4	8	4	8	4	8
6b	8	16	8	16	8	16
6c	2	4	2	4	2	4
6d	4	8	4	8	4	8
6e	8	16	8	16	8	16
6f	16	32	16	32	16	32
6g	4	8	4	8	4	8
6h	2	4	2	4	2	4
6i	4	8	4	8	4	8
6j	8	16	8	16	8	16
6k	16	32	16	32	16	32
6l	4	8	4	8	4	8
6m	2	4	2	4	2	4
Linezolid	2	2	1	2	1	1

Data sourced from a study on novel 3-(5-fluoropyridine-3-yl)-2-oxazolidinone derivatives. The MIC values are expressed in µg/mL.

Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Oxazolidinones, the class to which these active 5-fluoropyridine derivatives belong, exert their antibacterial effect by inhibiting bacterial protein synthesis.[1][2][3][4][5] They bind to the 50S ribosomal subunit and prevent the formation of the initiation complex, a crucial early step in protein synthesis.[1][2] This unique mechanism of action means there is no cross-resistance with other classes of protein synthesis inhibitors.[2]

Mechanism of action for oxazolidinone antibacterial agents.

Experimental Protocol: Broth Microdilution MIC Assay

The following is a detailed protocol for determining the Minimum Inhibitory Concentration (MIC) of a compound using the broth microdilution method.[6][7][8][9]

Materials:

• Test compound (e.g., a 5-fluoro-2-methylpyridine derivative)

• Bacterial strains (e.g., Staphylococcus aureus)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• 0.5 McFarland turbidity standard

• Sterile saline or phosphate-buffered saline (PBS)

• Incubator (35°C ± 2°C)

Procedure:

• Preparation of Test Compound Stock Solution:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) at a concentration of 10 mg/mL.

• Preparation of Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this standardized suspension 1:150 in CAMHB to achieve a final inoculum density of approximately 1 x 10⁶ CFU/mL.

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of sterile CAMHB to wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the test compound stock solution (appropriately diluted in CAMHB to twice the highest desired final concentration) to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10.

  • Well 11 serves as the growth control (inoculum without compound), and well 12 serves as the sterility control (broth only).

• Inoculation:

  • Add 10 µL of the diluted bacterial suspension (from step 2) to wells 1 through 11. The final volume in these wells will be 110 µL, and the final inoculum density will be approximately 5 x 10⁵ CFU/mL.

• Incubation:

  • Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

Workflow for the Broth Microdilution MIC Assay.

Anticancer Activity

Structurally related 5-trifluoromethylpyrimidine derivatives have been investigated as potent inhibitors of the Epidermal Growth Factor Receptor (EGFR), a key target in cancer therapy. This suggests that 5-fluoro-2-methylpyridine derivatives could also be explored for their potential as anticancer agents.

Quantitative Data: IC50 Values

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. Table 2 presents the IC50 values of a series of 5-trifluoromethylpyrimidine derivatives against various cancer cell lines and the EGFR kinase.

Table 2: In Vitro Anticancer Activity (IC50 in µM) of 5-Trifluoromethylpyrimidine Derivatives

Compound	A549 (Lung Cancer)	MCF-7 (Breast Cancer)	PC-3 (Prostate Cancer)	EGFR Kinase
9a	1.27	5.83	7.24	0.152
9b	0.89	4.12	6.01	0.121
9c	0.65	3.56	5.43	0.105
9u	0.35	3.24	5.12	0.091
Gefitinib	0.52	4.78	6.89	0.098

Data sourced from a study on 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors.[1][2]

Signaling Pathway: EGFR Inhibition

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane protein that plays a critical role in cell growth, proliferation, and differentiation.[10][11][12] In many types of cancer, EGFR is overexpressed or mutated, leading to uncontrolled cell growth.[10][11] EGFR inhibitors, such as the investigated 5-trifluoromethylpyrimidine derivatives, bind to the kinase domain of the receptor, preventing its activation and blocking downstream signaling pathways that promote tumor growth.[10][12]

Simplified EGFR signaling pathway and the point of inhibition.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[13][14][15][16][17]

Materials:

• Cancer cell lines (e.g., A549, MCF-7)

• Complete cell culture medium

• Test compound

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Sterile 96-well plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in culture medium.

  • Remove the medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used for the compound).

  • Incubate for the desired treatment period (e.g., 48 or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration and determine the IC50 value from the dose-response curve.

Workflow for the MTT Cytotoxicity Assay.

Neurological Activity

While quantitative data for 5-fluoro-2-methylpyridine derivatives in the context of neurological disorders is not yet widely published in peer-reviewed literature, the core structure is of interest in the development of pharmaceuticals targeting the central nervous system. Patent literature suggests that substituted pyridine derivatives are being explored for the treatment of neurological and neurodegenerative diseases. This indicates an active area of research where 5-fluoro-2-methylpyridine could serve as a valuable building block for novel therapeutic agents. Further investigation is warranted to elucidate specific targets and mechanisms of action in this domain.

Synthesis of 5-Fluoro-2-methylpyridine Derivatives

The synthesis of derivatives based on the 5-fluoro-2-methylpyridine scaffold can be achieved through various organic chemistry methodologies. The specific synthetic route will depend on the desired final compound. For instance, the synthesis of the aforementioned biologically active oxazolidinone and pyrimidine derivatives involves multi-step reaction sequences.

A general approach to functionalizing the 5-fluoro-2-methylpyridine core may involve:

• Halogenation: Introduction of additional halogen atoms to the pyridine ring to create handles for further reactions.

• Nitration: Introduction of a nitro group, which can then be reduced to an amine for subsequent derivatization.

• Metal-catalyzed cross-coupling reactions: Such as Suzuki or Buchwald-Hartwig couplings to introduce aryl or other functional groups.

• Nucleophilic aromatic substitution: Displacement of the fluorine atom or other leaving groups with various nucleophiles.

Researchers should refer to the specific synthetic procedures outlined in the primary literature for the class of derivatives they wish to investigate.

Conclusion

The 5-fluoro-2-methylpyridine core represents a promising starting point for the development of novel therapeutic agents with a range of potential biological activities. The evidence from structurally related fluoropyridine and fluoropyrimidine derivatives strongly suggests potential for potent antibacterial and anticancer properties. The provided experimental protocols offer a robust framework for the evaluation of new derivatives. While the exploration of their neurological activities is still in its early stages, it represents an exciting frontier for future research. The continued investigation of this versatile scaffold is likely to yield new and effective drug candidates for a variety of diseases.

References

• 1. Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid) – Oriental Journal of Chemistry [orientjchem.org]
• 4. Design, synthesis and biological evaluation of a series of dianilinopyrimidines as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US11629136B1 - Substituted pyridine derivatives as SARM1 inhibitors - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis, biological evaluation and molecular modeling study of 5-trifluoromethyl-Δ²-pyrazoline and isomeric 5/3-trifluoromethylpyrazole derivatives as anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. US20150315179A1 - Compounds and methods of treating neurological disorders - Google Patents [patents.google.com]
• 10. dovepress.com [dovepress.com]
• 11. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis and biological evaluation of 5-(fluoro-substituted-6-methylpyridin-2-yl)-4-([1,2,4]triazolo[1,5-a]pyridin-6-yl)imidazoles as inhibitors of transforming growth factor-β type I receptor kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Discovery of 5′-Substituted 5-Fluoro-2′-deoxyuridine Monophosphate Analogs: A Novel Class of Thymidylate Synthase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Frontiers | Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents [frontiersin.org]
• 17. Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]

Discovery and history of 5-Fluoro-2-methylpyridine

An In-depth Technical Guide to 5-Fluoro-2-methylpyridine

Introduction

5-Fluoro-2-methylpyridine, also known as 5-fluoro-2-picoline, is a fluorinated heterocyclic compound with significant applications in the pharmaceutical and agrochemical industries.[1] The introduction of a fluorine atom into the pyridine ring can enhance the metabolic stability, lipophilicity, and binding affinity of molecules, making it a valuable building block in drug discovery and the development of novel bioactive compounds.[1] This technical guide provides a comprehensive overview of the discovery, synthesis, and key properties of 5-Fluoro-2-methylpyridine.

History and Discovery

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of 5-Fluoro-2-methylpyridine is presented in the table below for easy reference.

Property	Value	Reference
Molecular Formula	C₆H₆FN	--INVALID-LINK--
Molecular Weight	111.12 g/mol	--INVALID-LINK--
CAS Number	31181-53-0	--INVALID-LINK--
Boiling Point	135-136 °C	--INVALID-LINK--
Density	1.077 g/mL	--INVALID-LINK--
pKa (Predicted)	3.53 ± 0.10	--INVALID-LINK--
¹H NMR (CDCl₃, 200 MHz)	δ: 2.25 (s, 3H, CH₃), 6.75 (dd, 1H), 7.52 (m, 1H), 7.94 (s, 1H)	--INVALID-LINK--
¹³C NMR (CDCl₃, 50 MHz)	δ: 17.4 (CH₃), 108.8 (d), 130.6, 141.7 (d), 147.2 (d), 162.1 (d)	--INVALID-LINK--
IR (NaCl plate) νₘₐₓ	1246, 1379, 1486, 2929 cm⁻¹	--INVALID-LINK--

Synthesis of 5-Fluoro-2-methylpyridine

The following section details a common and effective laboratory-scale synthesis of 5-Fluoro-2-methylpyridine from 5-Amino-2-methylpyridine via a diazotization-fluorination reaction.

Experimental Protocol: Synthesis from 5-Amino-2-methylpyridine

This protocol is adapted from a procedure described in patent literature.[2][3]

Materials:

• 5-Amino-2-methylpyridine

• Concentrated Hydrochloric Acid (HCl)

• Water (H₂O)

• Sodium Nitrite (NaNO₂)

• 60% w/w Hexafluorophosphoric Acid (HPF₆)

• Diethyl Ether

• Dilute Sodium Hydroxide (NaOH) solution

• Dichloromethane (CH₂Cl₂)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Neutral Alumina for column chromatography

• Petroleum Ether

Procedure:

• Diazonium Salt Formation:

  • In a suitable reaction vessel, add 5-Amino-2-methylpyridine (2.8 g, 25.9 mmol) to a mixture of water (15 mL) and concentrated HCl (7 mL).

  • Cool the mixture to 0 °C in an ice bath.

  • Add Sodium Nitrite (3.5 g, 51.8 mmol) portion-wise over 10 minutes, ensuring the internal temperature is maintained between -5 °C and 0 °C.

  • Stir the reaction mixture for an additional 10 minutes at this temperature.

• Fluorination:

  • To the cold diazonium salt solution, add 60% w/w HPF₆ (14 mL) dropwise while maintaining cooling. A precipitate will form.

  • Filter the precipitate and wash it with cold water followed by cold diethyl ether.

  • Dry the collected solid.

• Thermal Decomposition:

  • Carefully heat the dried solid slowly to 100 °C. The reaction is highly exothermic.

  • After approximately 5 minutes, a dark red oily material will form.

  • Cool the reaction mixture to room temperature.

• Work-up and Purification:

  • Basify the resulting oil to a pH of approximately 10 with a dilute sodium hydroxide solution.

  • Extract the aqueous layer with dichloromethane.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography over neutral alumina using a 20% dichloromethane in petroleum ether eluent.

Yield: The reported yield for this procedure is approximately 55% (1.57 g).[2][3]

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of 5-Fluoro-2-methylpyridine.

Applications and Significance

5-Fluoro-2-methylpyridine serves as a key intermediate in the synthesis of a variety of more complex molecules, particularly in the pharmaceutical and agrochemical sectors.[1] Its unique electronic and steric properties, conferred by the fluorine and methyl substituents on the pyridine ring, make it a valuable synthon for creating targeted, biologically active compounds. The presence of the fluorine atom often leads to improved metabolic stability and enhanced binding interactions with biological targets.[1]

Safety Information

5-Fluoro-2-methylpyridine is a chemical that should be handled with appropriate safety precautions in a laboratory setting. It is harmful if swallowed and may cause skin, eye, and respiratory irritation.[4] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

5-Fluoro-2-methylpyridine is a significant fluorinated building block with established synthetic routes and important applications in medicinal and agricultural chemistry. The detailed experimental protocol and compiled physicochemical data in this guide provide a valuable resource for researchers and scientists working with this versatile compound. Further research into novel synthetic methodologies and applications of 5-Fluoro-2-methylpyridine is likely to continue, driven by the ongoing demand for innovative fluorinated molecules in various scientific disciplines.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 5-Fluoro-2-methylpyridine CAS#: 31181-53-0 [amp.chemicalbook.com]
• 3. 5-Fluoro-2-methylpyridine | 31181-53-0 [chemicalbook.com]
• 4. 5-Fluoro-2-methylpyridine | C6H6FN | CID 2762863 - PubChem [pubchem.ncbi.nlm.nih.gov]

5-Fluoro-2-methylpyridine: A Comprehensive Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 5-Fluoro-2-methylpyridine, a versatile building block in the pharmaceutical and agrochemical industries.[1] Understanding and implementing these guidelines is critical to ensure the safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification

5-Fluoro-2-methylpyridine is classified as a hazardous substance. The following table summarizes its GHS (Globally Harmonized System of Classification and Labelling of Chemicals) classifications.[2][3]

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation
Acute Toxicity, Inhalation	4	H332: Harmful if inhaled
Specific target organ toxicity — Single exposure (Respiratory tract irritation)	3	H335: May cause respiratory irritation
Flammable liquids	3	H226: Flammable liquid and vapour

Signal Word: Warning[2][3]

Hazard Pictograms:

Physical and Chemical Properties

A summary of the key physical and chemical properties of 5-Fluoro-2-methylpyridine is provided in the table below.

Property	Value
Molecular Formula	C₆H₆FN
Molecular Weight	111.12 g/mol
Appearance	Colorless to greenish yellow liquid
Boiling Point	135-136 °C
Density	1.077 g/cm³
Flash Point	23.1 °C
Solubility	No data available
pKa	3.53±0.10 (Predicted)

Toxicological Information

Detailed quantitative toxicological data for 5-Fluoro-2-methylpyridine is limited. The primary hazards are acute toxicity upon ingestion or inhalation, and irritation to the skin, eyes, and respiratory system.[2][3]

Toxicity Endpoint	Result
Acute Oral Toxicity	Harmful if swallowed.[2][3]
Acute Dermal Toxicity	No data available
Acute Inhalation Toxicity	Harmful if inhaled.[2]
Skin Corrosion/Irritation	Causes skin irritation.[2][3]
Serious Eye Damage/Irritation	Causes serious eye irritation.[2][3]
Respiratory or Skin Sensitization	No data available
Germ Cell Mutagenicity	No data available
Carcinogenicity	No data available
Reproductive Toxicity	No data available

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and risk.

Handling:

• Work in a well-ventilated area, preferably under a chemical fume hood.[4][5]

• Avoid contact with skin, eyes, and clothing.[6]

• Do not breathe vapors or mist.[4]

• Keep away from heat, sparks, open flames, and other ignition sources.[4][6]

• Use only non-sparking tools and take precautionary measures against static discharge.[4][6]

• Wash hands thoroughly after handling.[3]

• Do not eat, drink, or smoke when using this product.[3]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6]

• Keep away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[6]

• Store locked up.[3]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 5-Fluoro-2-methylpyridine:

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[7]

• Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[5]

• Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an appropriate cartridge.[7]

Figure 1. Personal Protective Equipment (PPE) Decision Workflow.

First Aid Measures

In the event of exposure, follow these first aid procedures immediately.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[3]

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[4][6]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3]

Figure 2. First Aid Response Protocol for Exposure.

Accidental Release Measures

In case of a spill or accidental release, follow these procedures:

• Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation. Remove all sources of ignition. Avoid breathing vapors, mist, or gas. Avoid contact with skin and eyes.[3]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.

• Methods for Cleaning Up: Absorb with inert material (e.g., sand, silica gel, acid binder, universal binder, sawdust) and place in a suitable, closed container for disposal.[8]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[7]

• Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.[4] Hazardous decomposition products include carbon oxides, nitrogen oxides, and hydrogen fluoride.[6]

• Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.[3]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international regulations. Do not dispose of down the drain.

Experimental Protocols for Safety Assessment

OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method

• Principle: This test method uses a three-dimensional reconstructed human epidermis (RhE) model to assess skin irritation potential. The test substance is applied topically to the RhE model. The endpoint is cell viability, which is measured by the enzymatic conversion of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a blue formazan salt by viable cells.[9][10]

• Methodology:

  • The test substance is applied to triplicate RhE tissue models.

  • Negative (e.g., phosphate-buffered saline) and positive (e.g., 5% sodium dodecyl sulfate) controls are run concurrently.[11]

  • After a defined exposure period (e.g., 60 minutes), the test substance is removed by rinsing.[10]

  • The tissues are incubated for a post-exposure period (e.g., 42 hours).[11]

  • Cell viability is determined by adding MTT and measuring the optical density of the extracted formazan.

  • A substance is classified as a skin irritant if the mean tissue viability is reduced below 50% of the negative control.[10]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

• Principle: This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion when applied to the eye of an experimental animal (typically an albino rabbit).[12]

• Methodology:

  • A single dose of the test substance is applied to the conjunctival sac of one eye of the animal. The other eye serves as a control.[12]

  • The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after application.[12]

  • Lesions of the cornea, iris, and conjunctiva are scored according to a standardized system.

  • The severity and reversibility of the ocular lesions are used to classify the substance's eye irritation potential.

  • The use of topical anesthetics and systemic analgesics is recommended to minimize pain and distress.[13]

Conclusion

5-Fluoro-2-methylpyridine is a valuable chemical intermediate with defined hazards. Strict adherence to the safety and handling precautions outlined in this guide is imperative for minimizing risks in a research and development setting. This includes the consistent use of appropriate personal protective equipment, working in well-ventilated areas, and having a clear understanding of emergency procedures. While specific toxicological data is limited, the provided GHS classifications and standard testing protocols offer a strong framework for risk assessment and management.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 5-Fluoro-2-methylpyridine | C6H6FN | CID 2762863 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-Fluoro-2-methylpyridine - Safety Data Sheet [chemicalbook.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. 5-Fluoro-2-methylpyridine CAS#: 31181-53-0 [amp.chemicalbook.com]
• 6. fishersci.com [fishersci.com]
• 7. echemi.com [echemi.com]
• 8. fishersci.com [fishersci.com]
• 9. thepsci.eu [thepsci.eu]
• 10. x-cellr8.com [x-cellr8.com]
• 11. An In Vitro Skin Irritation Test (SIT) using the EpiDerm Reconstructed Human Epidermal (RHE) Model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. oecd.org [oecd.org]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

A Senior Application Scientist's Guide to 5-Fluoro-2-methylpyridine: From Procurement to Application

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Fluorination in Pyridine Scaffolds

5-Fluoro-2-methylpyridine (also known as 5-fluoro-2-picoline) is a heterocyclic building block of significant interest in medicinal and agricultural chemistry. Its utility stems from the strategic incorporation of a fluorine atom onto the pyridine ring, a privileged scaffold in numerous bioactive molecules. The fluorine atom's high electronegativity and small size can profoundly influence a molecule's physicochemical properties, including its metabolic stability, lipophilicity (logP), and binding affinity to biological targets, without adding significant steric bulk.[1] This guide provides an in-depth overview of 5-Fluoro-2-methylpyridine's properties, commercial availability, synthesis, and safe handling, designed to empower researchers in leveraging this versatile intermediate for novel molecular design.

Section 1: Physicochemical and Spectroscopic Profile

Understanding the fundamental properties of a reagent is critical for its effective use in synthesis and analysis.

Key Physicochemical Properties

The properties of 5-Fluoro-2-methylpyridine make it a versatile liquid reagent for a variety of organic reactions.

Property	Value	Source(s)
CAS Number	31181-53-0	[1][2]
Molecular Formula	C₆H₆FN	[1][3]
Molecular Weight	111.12 g/mol	[1][3]
Appearance	Colorless to light yellow liquid	[1]
Boiling Point	~114.7 °C at 760 mmHg	[1][2]
Density	~1.077 g/cm³	[2]
SMILES	CC1=NC=C(C=C1)F	[3]
InChIKey	LXAHHHIGZXPRKQ-UHFFFAOYSA-N	[3]

Spectroscopic Characterization

• ¹H NMR: The proton spectrum will show a singlet for the methyl group (~2.3-2.5 ppm) and distinct aromatic protons whose shifts and coupling patterns are influenced by the fluorine atom.

• ¹³C NMR: The carbon spectrum will display characteristic C-F coupling constants (J-coupling). The carbon directly attached to the fluorine (C5) will show a large one-bond coupling constant (¹JCF ≈ 230-250 Hz), while adjacent carbons (C4, C6) will show smaller two- and three-bond couplings.

• ¹⁹F NMR: A singlet is expected in the ¹H-decoupled spectrum, with a chemical shift characteristic of an aryl fluoride.

• IR Spectroscopy: Key peaks will include C-H stretching (aromatic and aliphatic), C=N and C=C stretching from the pyridine ring (~1400-1600 cm⁻¹), and a strong C-F stretching band (~1200-1250 cm⁻¹).

• Mass Spectrometry: The molecular ion peak (M⁺) will be observed at m/z 111.1, corresponding to the compound's molecular weight.

Protocol 1: Standard Spectroscopic Analysis Workflow

This protocol outlines the general steps for acquiring NMR data to verify the structure of 5-Fluoro-2-methylpyridine.[5]

• Sample Preparation: Accurately weigh 5-10 mg of 5-Fluoro-2-methylpyridine and dissolve it in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

  • Scientist's Rationale: Chloroform-d is a standard choice for small organic molecules due to its good dissolving power and well-characterized residual solvent peak.

• Data Acquisition:

  • Insert the sample into a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Lock the spectrometer on the deuterium signal of the solvent and perform shimming to optimize magnetic field homogeneity.

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • If available, acquire a ¹⁹F NMR spectrum.

• Data Analysis: Process the spectra (Fourier transform, phase correction, baseline correction). Integrate the ¹H signals and identify the chemical shifts and coupling constants for all signals in the ¹H, ¹³C, and ¹⁹F spectra. Compare the observed data with expected values to confirm the structure and assess purity.

Section 2: Commercial Availability and Procurement

5-Fluoro-2-methylpyridine is available from a range of specialty chemical suppliers. Purity levels are typically ≥97%, suitable for most research and development applications.

Supplier	Typical Purity	Available Quantities	Link
Chem-Impex	≥ 97% (GC)	Gram to Kilogram
Alfa Chemistry	N/A	Gram scale	[2]
Oakwood Chemical	97%	Gram scale	[6]
Sigma-Aldrich	97%	Gram scale
Tokyo Chemical Industry (TCI)	>98.0% (GC)	Gram to Kilogram	[7]

Note: Availability and specifications are subject to change. Always verify with the supplier before ordering.

Section 3: Synthesis via Balz-Schiemann Reaction

While commercially available, an in-house synthesis may be required. A reliable method for introducing fluorine onto an aromatic ring is the Balz-Schiemann reaction , which proceeds via a diazonium tetrafluoroborate salt intermediate.[8][9][10] The logical precursor for 5-Fluoro-2-methylpyridine is 2-Amino-5-methylpyridine.

Synthetic Pathway Diagram

Caption: Balz-Schiemann reaction pathway for 5-Fluoro-2-methylpyridine.

Protocol 2: Synthesis of 5-Fluoro-2-methylpyridine

This protocol is a representative procedure based on the principles of the Balz-Schiemann reaction.[10][11][12]

Warning: This reaction involves corrosive acids and potentially unstable intermediates. It must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Pre-cooling: In a three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and addition funnel, add 2-Amino-5-methylpyridine (1.0 eq). Cool the flask to 0 °C in an ice-water bath.

• Acidification: Slowly add aqueous fluoroboric acid (HBF₄, ~48%, 2.5 eq) via the addition funnel, ensuring the internal temperature does not exceed 5 °C. Stir the resulting slurry for 15 minutes.

  • Scientist's Rationale: HBF₄ serves a dual role: it provides the acidic medium for diazotization and acts as the source of the tetrafluoroborate counter-ion, which stabilizes the diazonium salt and delivers the fluoride in the final step.[13] Low temperature is critical to prevent premature decomposition of the diazonium salt.

• Diazotization: Prepare a solution of sodium nitrite (NaNO₂, 1.1 eq) in a minimal amount of cold water. Add this solution dropwise to the reaction mixture, maintaining the temperature strictly between 0 and 5 °C.

  • Scientist's Rationale: The dropwise addition of NaNO₂ generates the nitrosonium ion (NO⁺) in situ, which reacts with the amine to form the diazonium salt.[13] Exceeding 5 °C can lead to uncontrolled decomposition and reduced yield.

• Isolation of Intermediate: After the addition is complete, stir the mixture for an additional 30-60 minutes at 0 °C. The aryl diazonium tetrafluoroborate salt will precipitate. Isolate the solid by vacuum filtration, wash it with a small amount of cold water, followed by cold diethyl ether, and dry it under vacuum.

• Thermal Decomposition: Place the dried diazonium salt in a clean flask fitted with a condenser. Heat the solid gently (e.g., in an oil bath) until nitrogen gas evolution begins and then ceases. The product will form as an oil.

  • Scientist's Rationale: Heating provides the energy to overcome the activation barrier for the elimination of nitrogen gas (a very stable leaving group) and boron trifluoride, generating a transient aryl cation that is immediately trapped by fluoride.[13]

• Purification: Allow the flask to cool. Extract the crude product with a suitable organic solvent (e.g., dichloromethane). Wash the organic layer with a dilute sodium bicarbonate solution and then brine. Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. Purify the resulting oil by vacuum distillation to obtain pure 5-Fluoro-2-methylpyridine.

Section 4: Applications in Drug Discovery and Agrochemicals

5-Fluoro-2-methylpyridine is not typically an active ingredient itself but rather a crucial building block. The C-F bond is exceptionally strong and resistant to metabolic cleavage, making fluorinated compounds more robust in biological systems.[1]

• Pharmaceutical Development: This intermediate is used in synthesizing complex molecules targeting conditions like neurological disorders.[1] The fluorine atom can serve as a hydrogen bond acceptor and alter the pKa of the pyridine nitrogen, which can be critical for optimizing drug-receptor interactions and improving pharmacokinetic profiles.

• Agrochemicals: It is a precursor for advanced pesticides and herbicides. Fluorine substitution can enhance the efficacy and selectivity of the final product, allowing for lower application rates and potentially reducing environmental impact compared to non-fluorinated analogs.[1]

Section 5: Safety, Handling, and Storage

Fluorinated organic compounds require careful handling. Always consult the Safety Data Sheet (SDS) provided by the supplier before use.

Hazard Summary

• Flammability: Flammable liquid and vapor. Keep away from heat, sparks, and open flames.[14]

• Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

• Irritation: Causes skin and serious eye irritation. May cause respiratory irritation.

Safe Laboratory Workflow

Proper handling from receipt to disposal is paramount for safety.

Caption: Safe handling workflow for 5-Fluoro-2-methylpyridine.

Handling and Storage Recommendations

• Engineering Controls: Always handle this chemical in a well-ventilated laboratory fume hood to minimize inhalation exposure.[15]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a flame-retardant lab coat.[15]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong acids.[15][16] Store at room temperature as recommended by suppliers.[1]

• Spill Response: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.[15]

• Disposal: Dispose of waste in accordance with local, state, and federal environmental regulations. Halogenated organic waste should be collected in a designated, labeled container.[15]

References

• Standard Operating Procedures Huang Lab, February 2017 . MSU Chemistry. [Link]

• Balz–Schiemann reaction . Wikipedia. [Link]

• 2-fluoro-5-methylpyridine Manufacturer Exporter Supplier . Manas Petro Chem. [Link]

• 5-Fluoro-2-methylpyridine | C6H6FN | CID 2762863 . PubChem. [Link]

• Synthesis of 2-amino-5-fluoropyridine . ResearchGate. [Link]

• Balz–Schiemann reaction . Grokipedia. [Link]

• Schiemann Reaction . Merck Index. [Link]

• Site-Selective CH Fluorination of Pyridines and Diazines with AgF2 . Organic Syntheses. [Link]

• The Balz–Schiemann Reaction Mechanism . YouTube. [Link]

• Balz-Schiemann Reaction . Organic Chemistry Portal. [Link]

• 12 Safety Precautions To Follow When Handling Pyridine . Post Apple Scientific. [Link]

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• 4. 2-Fluoro-5-methylpyridine | 2369-19-9 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. 2-Fluoro-5-methylpyridine [oakwoodchemical.com]
• 7. 2-Fluoro-5-methylpyridine | 2369-19-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 8. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]
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• 10. Schiemann Reaction [drugfuture.com]
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• 15. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 16. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

5-Fluoro-2-methylpyridine: A Technical Overview of Toxicological and Ecotoxicological Data

This document provides a comprehensive analysis of the available toxicological and ecotoxicological data for 5-Fluoro-2-methylpyridine (CAS No: 2369-19-9). The information is intended for researchers, scientists, and professionals in drug development and chemical safety assessment. The data is presented through structured tables, detailed experimental methodologies, and visual diagrams to facilitate understanding and application.

Toxicological Data

The toxicological profile of 5-Fluoro-2-methylpyridine has been evaluated through various studies to determine its potential hazard to human health. The primary endpoints investigated include acute toxicity, skin and eye irritation, and mutagenicity.

Acute toxicity studies are conducted to assess the adverse effects occurring shortly after the administration of a single dose of a substance. For 5-Fluoro-2-methylpyridine, data is available for oral, dermal, and inhalation routes of exposure.

Table 1: Acute Toxicity of 5-Fluoro-2-methylpyridine

Test Type	Species	Route	Value	Reference
LD50	Rat	Oral	>300 - 2000 mg/kg bw	ECHA REACH Registration Dossier
LD50	Rat	Dermal	>2000 mg/kg bw	ECHA REACH Registration Dossier

| LC50 | Rat | Inhalation | >5.1 mg/L (4h) | ECHA REACH Registration Dossier |

Evaluations of skin and eye irritation potential are critical for assessing handling risks. Studies on rabbits indicate that 5-Fluoro-2-methylpyridine is a notable irritant.

Table 2: Irritation Potential of 5-Fluoro-2-methylpyridine

Test Type	Species	Result	Reference
Skin Irritation/Corrosion	Rabbit	Causes severe skin burns	ECHA REACH Registration Dossier

| Eye Irritation | Rabbit | Causes serious eye damage | ECHA REACH Registration Dossier |

Genetic toxicology studies investigate the potential of a substance to cause genetic mutations. In vitro tests on 5-Fluoro-2-methylpyridine have been conducted to assess its mutagenic potential.

Table 3: Mutagenicity Data for 5-Fluoro-2-methylpyridine

Test Type	System	Result	Reference
Ames Test (OECD 471)	S. typhimurium	Negative	ECHA REACH Registration Dossier

| In vitro Mammalian Cell Gene Mutation Test (OECD 476) | Mouse lymphoma L5178Y cells | Negative | ECHA REACH Registration Dossier |

Experimental Protocols

The data presented above were generated following standardized and internationally recognized guidelines, primarily those established by the Organisation for Economic Co-operation and Development (OECD).

The acute oral toxicity was determined using the Acute Toxic Class Method (OECD 423).

• Principle: This method involves a stepwise procedure with the use of a limited number of animals per step. The substance is administered orally to a group of animals at one of the defined dose levels. The absence or presence of compound-related mortality of the animals dosed at one step will determine the next step.

• Test Animals: The study utilized female Wistar rats, which were nulliparous and non-pregnant. Animals were approximately 8-12 weeks old and weighed within ±20% of the mean weight.

• Administration: The test substance was administered as a single dose by gavage using a suitable stomach tube.

• Observations: Animals were observed for mortality, clinical signs, and body weight changes for at least 14 days post-dosing. A full necropsy was performed on all animals at the end of the observation period.

• Dosage: Based on the results, the LD50 was determined to be within the range of >300 to 2000 mg/kg body weight.

Caption: Workflow for an Acute Oral Toxicity Study (OECD 423).

The bacterial reverse mutation test (Ames test) was used to assess the mutagenic potential of 5-Fluoro-2-methylpyridine.

• Principle: This test uses amino-acid requiring strains of Salmonella typhimurium to detect point mutations, which involve substitution, addition, or deletion of one or a few DNA base pairs. The principle is that the test substance's mutagenic potential is detected by observing the reversion of the bacteria from an inability to synthesize a specific amino acid to the ability to do so.

• Test System: Various strains of S. typhimurium (e.g., TA98, TA100, TA1535, TA1537) were used to detect different types of mutations.

• Metabolic Activation: The assay was performed both in the presence and absence of an exogenous metabolic activation system (S9 mix from rat liver) to account for metabolites that may be mutagenic.

• Procedure: Bacteria, the test substance at various concentrations, and (if required) the S9 mix were combined in a test tube. This mixture was then plated on a minimal agar medium.

• Endpoint: After incubation for 48-72 hours, the number of revertant colonies (his+) on each plate was counted. A substance is considered mutagenic if it causes a dose-dependent and reproducible increase in the number of revertant colonies.

• Result: 5-Fluoro-2-methylpyridine was found to be non-mutagenic in this test system.

Ecotoxicological Data

Ecotoxicity data is essential for understanding the potential environmental impact of a chemical. For 5-Fluoro-2-methylpyridine, the primary focus has been on its effects on aquatic organisms.

Table 4: Aquatic Ecotoxicity of 5-Fluoro-2-methylpyridine

Test Type	Species	Exposure Duration	Value	Reference
Acute Toxicity (EC50)	Daphnia magna (Water Flea)	48 hours	>100 mg/L	ECHA REACH Registration Dossier
Growth Inhibition (EC50)	Pseudokirchneriella subcapitata (Algae)	72 hours	>100 mg/L	ECHA REACH Registration Dossier

| Acute Toxicity (LC50) | Oncorhynchus mykiss (Rainbow Trout) | 96 hours | >100 mg/L | ECHA REACH Registration Dossier |

This test assesses the effects of a substance on the growth of freshwater microalgae.

• Principle: Exponentially growing cultures of a selected green alga (Pseudokirchneriella subcapitata) are exposed to various concentrations of the test substance over several generations under defined conditions. The inhibition of growth is determined by comparing the biomass in the test cultures to the biomass of control cultures.

• Procedure: A number of replicate algal cultures are established and incubated with a range of concentrations of the test substance. The cultures are illuminated and kept at a constant temperature (21-24°C).

• Endpoint: The primary endpoint is the inhibition of growth, expressed as the logarithmic increase in biomass (average specific growth rate) over a 72-hour period. The concentration that causes a 50% reduction in growth (EC50) is calculated.

• Result: The 72-hour EC50 for 5-Fluoro-2-methylpyridine was determined to be greater than 100 mg/L, indicating low toxicity to algae under the test conditions.

Caption: General Workflow for an Algal Growth Inhibition Test (OECD 201).

Conclusion

Based on the available data, 5-Fluoro-2-methylpyridine is classified as having moderate acute oral toxicity in rats. It is corrosive to skin and eyes, necessitating stringent handling procedures. The substance did not show mutagenic potential in in vitro bacterial and mammalian cell gene mutation assays. In terms of ecotoxicity, it demonstrates low toxicity to key aquatic organisms (fish, daphnia, and algae), with effect concentrations being above 100 mg/L. This suggests a limited short-term risk to the aquatic environment from this chemical.

Protocols & Analytical Methods

Application Notes & Protocols: Strategic Synthesis of High-Value Derivatives from 5-Fluoro-2-methylpyridine

Abstract

5-Fluoro-2-methylpyridine is a pivotal heterocyclic building block in modern synthetic chemistry, prized for its utility in the development of novel pharmaceutical and agrochemical agents.[1] The strategic placement of the fluorine atom and the methyl group on the pyridine scaffold imparts unique reactivity, enabling a diverse array of chemical transformations. This guide provides an in-depth exploration of the core synthetic strategies for derivatizing 5-fluoro-2-methylpyridine. We will dissect the causality behind key experimental choices for three principal pathways: Nucleophilic Aromatic Substitution (SNAr), Directed ortho-Metalation (DoM) and C-H activation, and Palladium-Catalyzed Cross-Coupling reactions. Each section includes detailed, field-proven protocols, data tables, and workflow diagrams to equip researchers, scientists, and drug development professionals with a robust framework for innovation.

Foundational Principles: The Reactivity Landscape of 5-Fluoro-2-methylpyridine

The synthetic versatility of 5-fluoro-2-methylpyridine stems from three distinct reactive zones within its structure, each accessible through specific methodologies:

• The C5-Fluorine Bond: The pyridine ring is an electron-deficient system, a characteristic further amplified by the high electronegativity of the fluorine atom. This polarization makes the C5 carbon highly electrophilic and susceptible to attack by nucleophiles, facilitating Nucleophilic Aromatic Substitution (SNAr) reactions. In the context of SNAr, fluoride is an excellent leaving group, a phenomenon attributed to its ability to polarize the C-F bond and stabilize the intermediate Meisenheimer complex.[2][3]

• The C6-Hydrogen Bond: The C-H bond at the C6 position, being ortho to the ring nitrogen, is the most acidic proton on the aromatic core. This acidity allows for regioselective deprotonation using strong organolithium bases, a process known as Directed ortho-Metalation (DoM).[4] The resulting organometallic intermediate is a powerful nucleophile for forming new carbon-carbon or carbon-heteroatom bonds.

• The C2-Methyl Group: The protons on the methyl group exhibit a lower pKa compared to typical alkyl C-H bonds due to the influence of the adjacent electron-withdrawing pyridine ring. This allows for lateral lithiation, creating a nucleophilic center for further elaboration.[5]

The strategic manipulation of these reactive sites forms the basis of the synthetic protocols detailed below.

Figure 1: Core synthetic strategies for derivatizing 5-Fluoro-2-methylpyridine.

Strategy 1: Nucleophilic Aromatic Substitution (SNAr) at the C5 Position

The displacement of the C5-fluoride is often the most direct method for introducing heteroatom nucleophiles. The rate-determining step is typically the initial attack of the nucleophile on the electron-deficient ring.[6] The high electronegativity of fluorine makes the attached carbon more electrophilic and stabilizes the anionic Meisenheimer intermediate, leading to a general reactivity order of F > Cl > Br > I for SNAr reactions.[2]

Workflow for SNAr Reactions

Figure 2: General experimental workflow for SNAr on 5-Fluoro-2-methylpyridine.

Protocol 2.1: Synthesis of 5-Morpholino-2-methylpyridine

This protocol describes a typical SNAr reaction using morpholine as the nucleophile. The choice of a polar aprotic solvent like DMSO is crucial as it effectively solvates the cation of the base while leaving the nucleophile relatively free, enhancing its reactivity. Potassium carbonate serves as a mild base to deprotonate the morpholine in situ or to scavenge the HF byproduct.

Materials:

• 5-Fluoro-2-methylpyridine (1.0 eq)

• Morpholine (1.2 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Dimethyl Sulfoxide (DMSO)

• Ethyl Acetate

• Water & Brine

Procedure:

• To a stirred solution of 5-Fluoro-2-methylpyridine in DMSO, add morpholine and potassium carbonate.[2]

• Heat the reaction mixture to 100-120 °C. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion (typically 12-24 hours), cool the reaction mixture to room temperature.

• Pour the mixture into water and extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers and wash with brine to remove residual DMSO and salts.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 5-morpholino-2-methylpyridine.

Nucleophile Class	Example Nucleophile	Typical Base	Solvent	Temperature (°C)	Product Type
Amines	Aniline, Piperidine	K₂CO₃, Cs₂CO₃	DMSO, DMF	100 - 150	5-Amino-pyridines
Alcohols	Sodium Methoxide	NaH, K₂CO₃	DMF, THF	80 - 120	5-Alkoxy-pyridines
Thiols	Sodium Thiophenoxide	NaH, K₂CO₃	DMF	80 - 100	5-Thioether-pyridines

Table 1: Representative Conditions for SNAr on 5-Fluoro-2-methylpyridine.

Strategy 2: Functionalization via Directed ortho-Metalation (DoM)

For derivatization at the C6 position, DoM is the premier strategy. It leverages the coordinating ability of the pyridine nitrogen to direct a strong base, typically an organolithium reagent like n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA), to deprotonate the adjacent C-H bond.[4] This generates a potent nucleophilic intermediate that can react with a wide range of electrophiles. The reaction must be conducted under strictly anhydrous and inert conditions at low temperatures (-78 °C) to prevent side reactions and degradation of the organolithium species.

Protocol 3.1: Synthesis of 5-Fluoro-6-iodo-2-methylpyridine

This protocol illustrates the synthesis of a key intermediate for subsequent cross-coupling reactions. Lithiation at C6 is followed by quenching with iodine.

Materials:

• 5-Fluoro-2-methylpyridine (1.0 eq)

• n-Butyllithium (1.1 eq, 2.5 M in hexanes)

• Iodine (I₂) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous Sodium Thiosulfate (Na₂S₂O₃)

• Saturated aqueous Ammonium Chloride (NH₄Cl)

Procedure:

• Set up a flame-dried, three-neck flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet.

• Dissolve 5-Fluoro-2-methylpyridine in anhydrous THF and cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium dropwise, ensuring the internal temperature does not rise above -70 °C.

• Stir the resulting dark solution at -78 °C for 1 hour to ensure complete lithiation.

• In a separate flask, dissolve iodine in anhydrous THF.

• Add the iodine solution dropwise to the lithiated pyridine solution at -78 °C.

• Allow the reaction to stir at -78 °C for 1-2 hours, then slowly warm to room temperature.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Add saturated aqueous Na₂S₂O₃ to neutralize excess iodine.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify via flash chromatography to obtain 5-fluoro-6-iodo-2-methylpyridine.

Electrophile	Reagent	Product Functional Group
Halogenation	I₂, Br₂-dioxane complex	-I, -Br
Borylation	Triisopropyl borate	-B(OiPr)₂
Carboxylation	CO₂ (dry ice)	-COOH
Silylation	Trimethylsilyl chloride (TMSCl)	-SiMe₃
Hydroxymethylation	Paraformaldehyde	-CH₂OH

Table 2: Common Electrophiles for Quenching C6-lithiated 5-Fluoro-2-methylpyridine.

Strategy 3: Palladium-Catalyzed Cross-Coupling Reactions

While the C-F bond is generally unreactive in palladium-catalyzed cross-coupling, the C6-halogenated derivatives prepared via DoM (Protocol 3.1) are excellent substrates for these powerful C-C and C-N bond-forming reactions.[6] The general reactivity trend for the oxidative addition step in these reactions is I > Br > Cl >> F, making the iodo- and bromo-derivatives ideal starting points.[6]

Workflow for Suzuki-Miyaura Cross-Coupling

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• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Suzuki-Miyaura Coupling Reactions Using 5-Fluoro-2-methylpyridine

Introduction: The Strategic Importance of Fluorinated Pyridines in Modern Chemistry

The incorporation of fluorine into pharmacologically active molecules is a widely employed strategy in modern drug discovery.[1][2] The unique physicochemical properties of fluorine, such as its high electronegativity and small van der Waals radius, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2] Among fluorinated heterocycles, 5-fluoro-2-methylpyridine and its derivatives are of significant interest due to the prevalence of the pyridine scaffold in numerous therapeutic agents.[1][3][4] The Suzuki-Miyaura cross-coupling reaction stands as a paramount tool for the synthesis of these valuable compounds, offering a robust and versatile method for the formation of carbon-carbon bonds.[5]

This guide provides a comprehensive overview and detailed protocols for the successful application of the Suzuki-Miyaura coupling reaction with 5-fluoro-2-methylpyridine as a key building block. We will delve into the mechanistic underpinnings of the reaction, explore critical parameters for optimization, and present step-by-step procedures to empower researchers, scientists, and drug development professionals in their synthetic endeavors.

Mechanistic Insights: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that joins an organoboron species with an organic halide or triflate.[5][6] The catalytic cycle is generally understood to proceed through three key elementary steps: oxidative addition, transmetalation, and reductive elimination.[6][7]

• Oxidative Addition: The cycle commences with the oxidative addition of the aryl halide (in this case, a derivative of 5-fluoro-2-methylpyridine) to a low-valent palladium(0) complex. This step forms a palladium(II) intermediate.[6][7] The reactivity of the halide is a critical factor, with the general trend being I > Br > Cl.

• Transmetalation: This is often the rate-determining step and involves the transfer of the organic group from the organoboron reagent to the palladium(II) center.[8] The presence of a base is crucial for this step.[9][10][11][12] The base activates the organoboron compound, typically a boronic acid or ester, by forming a more nucleophilic boronate "ate" complex, which then readily undergoes transmetalation.[9][11][12]

• Reductive Elimination: In the final step, the two organic moieties on the palladium(II) complex couple and are eliminated as the desired biaryl product. This process regenerates the catalytically active palladium(0) species, which can then re-enter the catalytic cycle.[5][6][7]

Below is a visualization of the generally accepted catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Key Considerations for Coupling with 2-Halopyridines

The Suzuki-Miyaura coupling of 2-halopyridines, including derivatives of 5-fluoro-2-methylpyridine, can present unique challenges.[13][14] The Lewis basic nitrogen atom of the pyridine ring can coordinate to the palladium catalyst, potentially inhibiting its catalytic activity.[15] Furthermore, 2-pyridylboronic acids are known to be susceptible to protodeboronation, a side reaction that can lead to reduced yields.[5][13] Careful selection of the catalyst, ligand, base, and reaction conditions is therefore paramount to achieving a successful outcome.

Optimized Reaction Parameters: A Tabulated Guide

The success of a Suzuki-Miyaura coupling reaction is highly dependent on the interplay of several key parameters. The following table summarizes a range of conditions that have been successfully employed for the coupling of various aryl and heteroaryl halides, providing a valuable starting point for reaction optimization with 5-fluoro-2-methylpyridine derivatives.

Aryl/Heteroaryl Halide	Boronic Acid/Ester	Palladium Catalyst	Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
Aryl Bromide	Arylboronic Acid	Pd(OAc)₂	RuPhos	Na₂CO₃	Ethanol	85	Good to Excellent	[16]
2,6-Dichloropyridine	Heptyl Boronic Pinacol Ester	Pd(OAc)₂	Ad₂PⁿBu	LiOᵗBu	Dioxane/H₂O (4:1)	100	94	[15]
Aryl Bromide	2-Pyridylboronate	Pd₂(dba)₃	Phosphite/Phosphine Oxide	KF	Dioxane	80-100	Good to Excellent	[17]
Aryl Chloride	Arylboronic Acid	Pd(OAc)₂	XPhos	Hydroxide Base	Aqueous Alcohol	RT	High	[18]
2-Chloropyridines	Arylboronic Acids	Pd(PPh₃)₄	PPh₃	-	-	-	Excellent	[19]
Aryl Bromide	Pyridyl-2-boronic Ester	Phosphine Chloride/Oxide	-	t-BuOLi	Isopropanol	90	Good	[20]

Detailed Experimental Protocol: A Representative Example

This section provides a detailed, step-by-step protocol for a typical Suzuki-Miyaura coupling reaction using a 2-halopyridine derivative. This protocol should be considered a general guideline and may require optimization for specific substrates.

Materials:

• 2-Bromo-5-fluoropyridine (or other suitable halide derivative of 5-fluoro-2-methylpyridine)

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• 2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl (RuPhos) (4 mol%)

• Sodium Carbonate (Na₂CO₃) (2 equivalents)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware and magnetic stirrer

Experimental Workflow Diagram:

Caption: A general experimental workflow for the Suzuki-Miyaura coupling reaction.

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-bromo-5-fluoropyridine (1.0 mmol), the desired arylboronic acid (1.2 mmol), sodium carbonate (2.0 mmol), palladium(II) acetate (0.02 mmol), and RuPhos (0.04 mmol).

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (nitrogen or argon) three times.

• Solvent Addition: Under a positive pressure of the inert gas, add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v, 5 mL) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by an appropriate analytical technique such as thin-layer chromatography (TLC), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

• Characterization: Characterize the purified product by standard analytical methods (¹H NMR, ¹³C NMR, and mass spectrometry).

Troubleshooting and Optimization

• Low Yield: If the reaction yield is low, consider increasing the reaction temperature, using a more active catalyst system (e.g., a different ligand), or a stronger base. Ensure that all reagents and solvents are anhydrous and that the reaction is performed under a strict inert atmosphere.

• Protodeboronation: To minimize protodeboronation of the boronic acid, consider using a boronic ester (e.g., pinacol ester) or a less protic solvent system.[5]

• Catalyst Deactivation: If catalyst deactivation is suspected, a higher catalyst loading or the use of a more robust ligand may be necessary.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of biaryl and heteroaryl compounds, including valuable 5-fluoro-2-methylpyridine derivatives. A thorough understanding of the reaction mechanism and the critical parameters that influence its outcome is essential for success. The protocols and guidelines presented in this application note provide a solid foundation for researchers to confidently and efficiently utilize this powerful transformation in their synthetic endeavors, ultimately accelerating the discovery and development of new chemical entities.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Carrow, B. P., & Hartwig, J. F. (2025, August 9). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society. [Link]

• Amatore, C., Jutand, A., & Le Duc, G. (2011). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society, 133(40), 16169–16179. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Borah, A. J., Deka, R. C., & Phukan, P. (2017). Mechanism of the Suzuki–Miyaura Cross-Coupling Reaction Mediated by [Pd(NHC)(allyl)Cl] Precatalysts. Organometallics, 36(11), 2161–2172. [Link]

• Cook, X. A., Gombert, A., & Willis, M. C. (2020). The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. Angewandte Chemie International Edition, 59(52), 23594-23606. [Link]

• Macharia, J. M., Joshi, C., Izzo, J. A., Wambua, V., Kim, S., Hirschi, J. S., & Vetticatt, M. J. (2020). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Link]

• Wikipedia. (2023, December 1). Suzuki reaction. [Link]

• Cook, X. A., Gombert, A., & Willis, M. C. (2020). The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. Angewandte Chemie, 132(52), 23798-23811. [Link]

• Procter, D. J., et al. (2021). An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals. Organic Chemistry Frontiers, 8(17), 4785-4792. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Journal of the American Chemical Society, 129(11), 3358–3366. [Link]

• Molander, G. A., & Jean-Gérard, L. (2009). Scope of the Suzuki−Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. The Journal of Organic Chemistry, 74(3), 1297–1303. [Link]

• Thomas, D. A., et al. (2018). Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. Organic letters, 20(15), 4565–4569. [Link]

• Lohse, O. (1999). The Palladium Catalysed Suzuki Coupling of 2- and 4-Chloropyridines. Synlett, (S1), 15-18. [Link]

• Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Chemical Reviews, 102(5), 1359–1470. [Link]

• Lee, J. C. H., McDonald, R. J., & Burke, M. D. (2012). A General Solution for the 2-Pyridyl Problem. Journal of the American Chemical Society, 134(31), 12952–12955. [Link]

• Sumimoto, M., et al. (2021). Highly Chemoselective Ligands for Suzuki–Miyaura Cross-Coupling Reaction Based on Virtual Ligand-Assisted Screening. ChemRxiv. [Link]

• Zhang, T., & Surry, D. S. (2013). Room‐Temperature Suzuki–Miyaura Coupling of Heteroaryl Chlorides and Tosylates. Angewandte Chemie International Edition, 52(34), 8969-8973. [Link]

• Li, W., & Batey, R. A. (2005). Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. Organic Letters, 7(18), 3973–3976. [Link]

• ACS GCI Pharmaceutical Roundtable. Suzuki-Miyaura. [Link]

• Al-Sanea, M. M., et al. (2021). Discovery of New Pyrazolopyridine, Furopyridine, and Pyridine Derivatives as CDK2 Inhibitors: Design, Synthesis, Docking Studies, and Anti-Proliferative Activity. Molecules, 26(16), 4945. [Link]

• Priya, A., Kumar, N. M., & Nargund, S. L. (2025). Fluorine in drug discovery: Role, design and case studies. The Pharma Innovation Journal, 7(2), 207-213. [Link]

• PubChem. 5-Fluoro-2-methylpyridine. [Link]

• Topczewski, J. J., & Sanford, M. S. (2015). Pd-catalyzed Suzuki-type cross-coupling of 2-pyridyl carbamoyl fluorides. Chemical Communications, 51(20), 4136-4139. [Link]

• Grygorenko, O. O., et al. (2019). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. Canadian Journal of Chemistry, 97(6), 448-453. [Link]

• Reddy, T. S., et al. (2013). Suzuki coupling of different chloropyridines with phenylboronic acids. Tetrahedron Letters, 54(29), 3867-3870. [Link]

• El-Aziz, M. A., et al. (2017). A highly efficient Suzuki–Miyaura methylation of pyridines leading to the drug pirfenidone and its CD3 version (SD-560). Green Chemistry, 19(19), 4663-4673. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. pharmacyjournal.org [pharmacyjournal.org]
• 3. chemimpex.com [chemimpex.com]
• 4. Discovery of New Pyrazolopyridine, Furopyridine, and Pyridine Derivatives as CDK2 Inhibitors: Design, Synthesis, Docking Studies, and Anti-Proliferative Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Yoneda Labs [yonedalabs.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. chem.libretexts.org [chem.libretexts.org]
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• 11. Suzuki Coupling [organic-chemistry.org]
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• 13. researchgate.net [researchgate.net]
• 14. The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations | Semantic Scholar [semanticscholar.org]
• 15. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Room‐Temperature Suzuki–Miyaura Coupling of Heteroaryl Chlorides and Tosylates [ouci.dntb.gov.ua]
• 19. The Palladium Catalysed Suzuki Coupling of 2- and 4-Chloropyridines | Semantic Scholar [semanticscholar.org]
• 20. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 5-Fluoro-2-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a cornerstone in modern organic synthesis for the formation of carbon-nitrogen (C-N) bonds.[1][2] This powerful transformation is particularly valuable in pharmaceutical and materials science research, where the synthesis of arylamines is a frequent necessity. The reaction's broad substrate scope and functional group tolerance have made it a preferred method over classical techniques, which often require harsh reaction conditions.[1]

This document provides detailed application notes and experimental protocols for the Buchwald-Hartwig amination of 5-Fluoro-2-methylpyridine. The presence of the fluorine atom and the pyridine nitrogen imparts unique electronic properties to the substrate, necessitating careful optimization of the reaction conditions to achieve high yields and selectivity. These notes are intended to serve as a comprehensive guide for researchers employing this important transformation.

Reaction Principle

The Buchwald-Hartwig amination of a halo-pyridine, such as 2-bromo-5-fluoropyridine (a close analog to 2-chloro- or 2-bromo-5-fluoro-2-methylpyridine), proceeds through a catalytic cycle involving a palladium catalyst, a phosphine ligand, and a base. The generally accepted mechanism involves several key steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the carbon-halogen bond of the fluoropyridine, forming a Pd(II) complex.

• Amine Coordination and Deprotonation: The amine nucleophile coordinates to the palladium center, and a base facilitates its deprotonation to form a palladium-amido complex.

• Reductive Elimination: The final C-N bond is formed through reductive elimination from the Pd(II) complex, yielding the desired N-aryl or N-alkyl aminopyridine product and regenerating the active Pd(0) catalyst.[3]

The choice of ligand is critical for the success of the reaction, with bulky, electron-rich phosphine ligands generally being the most effective for promoting the amination of challenging substrates like heteroaryl halides.[4]

Experimental Data

The following tables summarize representative data for the Buchwald-Hartwig amination of 2-bromo-5-fluoropyridine with various amines. These conditions and yields can serve as a valuable starting point for the amination of 5-fluoro-2-methylpyridine, with the understanding that minor optimizations may be necessary.

Table 1: Buchwald-Hartwig Amination of 2-Bromo-5-fluoropyridine with Various Amines [5]

Amine	Product	Yield (%)
Piperidine	2-(Piperidin-1-yl)-5-fluoropyridine	85
Dimethylamine	N,N-Dimethyl-5-fluoropyridin-2-amine	75
n-Butylamine	N-Butyl-5-fluoropyridin-2-amine	60
1-Methylpiperazine	1-(5-Fluoropyridin-2-yl)-4-methylpiperazine	80
Benzylamine	N-Benzyl-5-fluoropyridin-2-amine	70
Aniline	N-Phenyl-5-fluoropyridin-2-amine	45
3-Aminopyridine	N-(Pyridin-3-yl)-5-fluoropyridin-2-amine	30

Reaction Conditions: The reactions were performed using a palladium catalyst with a suitable phosphine ligand and a base in an appropriate solvent, heated for a specific duration.[5] Exact conditions for each reaction can be found in the cited literature and should be optimized for the specific substrate.

Experimental Protocols

The following are general protocols for the Buchwald-Hartwig amination of a halo-5-fluoro-2-methylpyridine.

Protocol 1: General Procedure for Amination with Non-Volatile Amines

This protocol is suitable for the reaction of 2-halo-5-fluoro-2-methylpyridine with a range of primary and secondary amines.

Materials:

• 2-Halo-5-fluoro-2-methylpyridine (e.g., 2-bromo-5-fluoro-2-methylpyridine) (1.0 equiv)

• Amine (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous toluene

Procedure:

• To a dry Schlenk tube equipped with a magnetic stir bar, add Pd(OAc)₂, XPhos, and NaOtBu.

• Evacuate the tube and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

• Add anhydrous toluene via syringe, followed by the 2-halo-5-fluoro-2-methylpyridine and the amine.

• Seal the Schlenk tube and heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove palladium residues.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Protocol 2: Procedure for Amination with Volatile Amines

This protocol is adapted for use with volatile amines and requires a sealed reaction vessel to prevent the escape of the amine.

Materials:

• 2-Halo-5-fluoro-2-methylpyridine (1.0 equiv)

• Volatile amine (e.g., dimethylamine, 2.0 M solution in THF) (1.5 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1.5 mol%)

• 2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP) (3 mol%)

• Cesium carbonate (Cs₂CO₃) (2.0 equiv)

• Anhydrous 1,4-dioxane

Procedure:

• To a dry, sealable reaction tube equipped with a magnetic stir bar, add Pd₂(dba)₃, BINAP, and Cs₂CO₃.

• Evacuate and backfill the tube with an inert gas.

• Add anhydrous 1,4-dioxane, the 2-halo-5-fluoro-2-methylpyridine, and the solution of the volatile amine.

• Seal the tube tightly and heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by LC-MS.

• After completion, cool the reaction to room temperature.

• Carefully open the reaction tube and quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Caption: General experimental workflow for Buchwald-Hartwig amination.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. The first radiosynthesis of 2-amino-5-[18F]fluoropyridines via a “minimalist” radiofluorination/palladium-catalyzed amination sequence from anisyl(2-bromopyridinyl)iodonium triflate - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Lithiation of 5-Fluoro-2-methylpyridine

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The lithiation of pyridine derivatives is a powerful synthetic tool for the preparation of functionalized heterocyclic compounds, which are prevalent scaffolds in medicinal chemistry. Directed ortho-metalation (DoM) is a key strategy that allows for regioselective deprotonation at a position ortho to a directing metalation group (DMG) by an organolithium base.[1][2] For pyridine rings, the nitrogen atom itself can act as a directing group, often facilitating lithiation at the C2 or C6 positions. However, the presence of other substituents, such as fluorine, can influence the regioselectivity of the reaction.[3] 5-Fluoro-2-methylpyridine presents an interesting case for lithiation, with the potential for deprotonation at multiple sites. This document provides a detailed protocol for the directed lithiation of 5-Fluoro-2-methylpyridine and subsequent trapping with an electrophile.

Principle:

The fluorine atom at the 5-position and the pyridine nitrogen are expected to direct the lithiation to the C6 position. While the methyl group at C2 could also direct to C3, the inductive effect of the fluorine atom and the coordination of the organolithium reagent with the pyridine nitrogen are anticipated to favor deprotonation at the C6 position. The use of a strong, hindered base such as Lithium Diisopropylamide (LDA) is often preferred for the lithiation of pyridines to prevent nucleophilic addition to the pyridine ring.[3][4] The resulting organolithium intermediate can then be quenched with a variety of electrophiles to introduce a wide range of functional groups.

Quantitative Data Summary

The following table summarizes representative data for the lithiation of 5-Fluoro-2-methylpyridine and subsequent reaction with an electrophile. The data is illustrative and based on typical yields and conditions for similar reactions.

Entry	Lithiating Agent	Electrophile (E)	Product (E at C6)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	LDA	DMF	5-Fluoro-2-methylpyridine-6-carbaldehyde	THF	-78	2	75
2	n-BuLi/TMEDA	(CH₃)₃SiCl	5-Fluoro-2-methyl-6-(trimethylsilyl)pyridine	THF	-78	1.5	82
3	s-BuLi	I₂	5-Fluoro-6-iodo-2-methylpyridine	Et₂O	-78	2	68
4	LiTMP	Ph₂CO	(5-Fluoro-2-methylpyridin-6-yl)(phenyl)methanol	THF	-78 to RT	3	70

Experimental Protocol

Materials:

• 5-Fluoro-2-methylpyridine

• Anhydrous Tetrahydrofuran (THF) or Diethyl Ether (Et₂O)

• Lithium Diisopropylamide (LDA) solution (e.g., 2.0 M in THF/heptane/ethylbenzene) or n-Butyllithium (n-BuLi) solution (e.g., 2.5 M in hexanes)[5][6]

• Electrophile (e.g., N,N-Dimethylformamide (DMF), Trimethylsilyl chloride, Iodine, Benzophenone)

• Anhydrous Diisopropylamine

• Dry ice/acetone bath

• Schlenk line or glovebox for inert atmosphere operations[7]

• Standard glassware for anhydrous reactions

Procedure: Lithiation using LDA followed by electrophilic quench

• Preparation of LDA (if not using a commercial solution):

  • To a flame-dried, two-necked round-bottom flask under an inert atmosphere (Argon or Nitrogen), add anhydrous THF (e.g., 20 mL) and cool to -78 °C using a dry ice/acetone bath.

  • Add diisopropylamine (1.1 equivalents) to the cooled THF.

  • Slowly add n-butyllithium (1.05 equivalents) dropwise to the solution while maintaining the temperature at -78 °C.

  • Stir the solution at -78 °C for 30 minutes to generate LDA.

• Lithiation of 5-Fluoro-2-methylpyridine:

  • In a separate flame-dried flask under an inert atmosphere, dissolve 5-Fluoro-2-methylpyridine (1.0 equivalent) in anhydrous THF.

  • Cool the solution to -78 °C.

  • Slowly add the freshly prepared or commercial LDA solution (1.1 equivalents) dropwise to the solution of 5-Fluoro-2-methylpyridine.

  • Stir the reaction mixture at -78 °C for 1-2 hours. The formation of the lithiated species may be indicated by a color change.

• Electrophilic Trapping:

  • Dissolve the chosen electrophile (1.2 equivalents) in a small amount of anhydrous THF.

  • Slowly add the solution of the electrophile to the reaction mixture at -78 °C.[8][9]

  • Stir the reaction at -78 °C for an additional 1-2 hours, then allow it to slowly warm to room temperature overnight.

• Work-up and Purification:

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or diethyl ether) three times.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Safety Precautions:

• Organolithium reagents such as n-BuLi and LDA are highly reactive and pyrophoric.[5] They must be handled under a strict inert atmosphere.[7]

• Reactions should be carried out in a well-ventilated fume hood.

• Appropriate personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

• The reaction should be cooled to -78 °C before the addition of organolithium reagents to control the exothermic reaction.

Diagrams

Caption: Experimental workflow for the lithiation of 5-Fluoro-2-methylpyridine.

Caption: Reaction pathway for the formation of 6-substituted-5-fluoro-2-methylpyridine.

References

• 1. Directed Ortho Metalation [organic-chemistry.org]
• 2. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 3. uwindsor.ca [uwindsor.ca]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. n-Butyllithium (n-BuLi) [commonorganicchemistry.com]
• 6. n-Butyllithium - Wikipedia [en.wikipedia.org]
• 7. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Generation and Electrophile Trapping of N-Boc-2-lithio-2-azetine: Synthesis of 2-Substituted 2-Azetines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Generation and Electrophile Trapping of N-Boc-2-lithio-2-azetine: Synthesis of 2-Substituted 2-Azetines [organic-chemistry.org]

Application Notes & Protocols: The Strategic Role of 5-Fluoro-2-methylpyridine in Modern Agrochemical Synthesis

Introduction: The Strategic Advantage of the Fluorinated Pyridine Scaffold

In the landscape of modern agrochemical development, the pyridine scaffold remains a cornerstone for creating highly effective and selective active ingredients. The strategic incorporation of fluorine atoms into these scaffolds has become a paradigm-shifting approach, significantly enhancing biological efficacy, metabolic stability, and target-binding affinity. 5-Fluoro-2-methylpyridine is a prime exemplar of a versatile chemical building block that embodies this principle.[1][2] Its structure, featuring a nucleophilic methyl group and a pyridine ring activated by an electronegative fluorine atom, offers a dual-pronged platform for synthetic elaboration.

The fluorine atom enhances the reactivity and stability of the molecule, making it an ideal starting point for complex syntheses.[1] This application note provides an in-depth guide for researchers and synthetic chemists on the core synthetic strategies, detailed experimental protocols, and mechanistic rationale for utilizing 5-Fluoro-2-methylpyridine and analogous scaffolds in the synthesis of next-generation insecticides and herbicides.

Core Synthetic Transformations: Unlocking the Potential of 5-Fluoro-2-methylpyridine

The synthetic utility of 5-Fluoro-2-methylpyridine is primarily derived from two key reactive sites: the C2-methyl group and the pyridine ring itself. Understanding how to selectively functionalize these positions is critical for developing novel agrochemicals.

• Functionalization of the C2-Methyl Group: The methyl group is not merely a passive substituent; it is a versatile handle for molecular elaboration. Its "benzylic-like" reactivity allows for a range of transformations:

  • Halogenation: Free-radical halogenation (chlorination or bromination) converts the methyl group into a halomethyl group (e.g., -CH₂Cl). This is a crucial first step for introducing a reactive electrophilic site, enabling subsequent nucleophilic substitution reactions to build out the final molecule. This strategy is central to the synthesis of precursors for major insecticides.[3]

  • Oxidation: The methyl group can be oxidized to form a carboxylic acid (-COOH), yielding a fluorinated picolinic acid derivative. Picolinic acids are key intermediates in the synthesis of several herbicides, where the carboxyl group is often converted into an amide or ester.[4][5]

• Reactions on the Pyridine Ring:

  • C-H Bond Activation: Modern catalytic methods allow for the direct functionalization of C-H bonds on the pyridine ring.[6][7][8] While challenging, this approach offers a highly efficient, atom-economical route to introduce new substituents without pre-functionalization.

  • Nucleophilic Aromatic Substitution (SNAr): The presence of the electron-withdrawing fluorine atom activates the pyridine ring, making it more susceptible to nucleophilic attack, particularly if additional activating groups are present.[9][10][11] This allows for the displacement of leaving groups on the ring to introduce amines, ethers, and other functionalities.

Application in Insecticide Synthesis: The Path to Butenolides

A powerful illustration of the methylpyridine scaffold's utility is in the synthesis of butenolide insecticides, such as Flupyradifurone. While the industrial synthesis of Flupyradifurone often starts with 2-chloro-5-methylpyridine, the initial step of functionalizing the methyl group is a foundational reaction for any 2-methylpyridine derivative, including 5-Fluoro-2-methylpyridine.[12][13] This protocol details the critical chlorination step to form a key intermediate.

Case Study: Synthesis of 2-Chloro-5-(chloromethyl)pyridine, a Flupyradifurone Precursor

This protocol demonstrates the selective free-radical chlorination of the methyl group, a key transformation to prepare the molecule for coupling with the butenolide fragment.

Caption: Workflow for the synthesis of a key insecticide intermediate.

Experimental Protocol: Free-Radical Chlorination

Objective: To synthesize 2-chloro-5-(chloromethyl)pyridine from 2-chloro-5-methylpyridine.

Materials:

• 2-Chloro-5-methylpyridine (1.0 eq)

• N-Chlorosuccinimide (NCS) (1.1 eq)

• Azobisisobutyronitrile (AIBN) (0.05 eq)

• Carbon tetrachloride (CCl₄), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 2-chloro-5-methylpyridine (1.0 eq) in anhydrous carbon tetrachloride.

• Addition of Reagents: Add N-Chlorosuccinimide (NCS, 1.1 eq) and AIBN (0.05 eq) to the solution.

• Reaction: Heat the mixture to reflux (approx. 77°C) and maintain for 4-6 hours. The reaction progress can be monitored by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) by observing the disappearance of the starting material.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the succinimide byproduct.

  • Wash the filtrate sequentially with saturated NaHCO₃ solution and brine.

• Purification:

  • Dry the organic layer over anhydrous MgSO₄.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • The crude product can be further purified by vacuum distillation or column chromatography on silica gel to yield pure 2-chloro-5-(chloromethyl)pyridine.

Causality and Insights:

• Choice of Reagent: NCS is chosen as the chlorinating agent because it provides a controlled source of chlorine radicals, minimizing over-chlorination and ring chlorination compared to using chlorine gas directly.

• Initiator: AIBN is a standard radical initiator that decomposes upon heating to generate radicals, which then initiate the chain reaction.

• Solvent: Carbon tetrachloride is a traditional solvent for radical reactions due to its inertness, though safer alternatives like chloroform or dichloroethane are often used in modern labs.

Application in Herbicide Synthesis: Building Picolinic Amides

The oxidation of the methyl group to a carboxylic acid transforms the 2-methylpyridine scaffold into a picolinic acid derivative. These are vital precursors for herbicides like Picolinafen, which functions by inhibiting carotenoid biosynthesis.[5][14] Picolinafen is a pyridinecarboxamide, formed by the condensation of a picolinic acid with an aniline derivative.[5]

Case Study: Synthesis of 5-Fluoro-2-picolinic Acid

This protocol outlines the oxidation of 5-Fluoro-2-methylpyridine, a foundational step for creating a versatile herbicide intermediate.

Caption: Workflow for the synthesis of a key herbicide intermediate.

Experimental Protocol: Oxidation of the Methyl Group

Objective: To synthesize 5-Fluoro-2-picolinic acid from 5-Fluoro-2-methylpyridine.

Materials:

• 5-Fluoro-2-methylpyridine (1.0 eq)

• Potassium permanganate (KMnO₄) (3.0 eq)

• Water

• Hydrochloric acid (HCl), concentrated

• Sodium bisulfite (NaHSO₃)

• Ice bath

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: To a solution of 5-Fluoro-2-methylpyridine (1.0 eq) in water, slowly add potassium permanganate (KMnO₄, 3.0 eq) in portions to control the initial exotherm.

• Reaction: Heat the reaction mixture to reflux for 8-12 hours. The purple color of the permanganate will disappear as it is consumed, and a brown precipitate of manganese dioxide (MnO₂) will form. Monitor the reaction by TLC until the starting material is consumed.

• Work-up:

  • Cool the mixture to room temperature and filter off the MnO₂ precipitate. Wash the filter cake with a small amount of hot water.

  • If any purple color remains, add a small amount of sodium bisulfite until the solution is colorless.

  • Cool the clear filtrate in an ice bath.

• Isolation:

  • Slowly acidify the filtrate with concentrated HCl to a pH of approximately 3-4.

  • The product, 5-Fluoro-2-picolinic acid, will precipitate as a white solid.

  • Collect the solid by filtration, wash with a small amount of cold water, and dry under vacuum.

Causality and Insights:

• Oxidizing Agent: Potassium permanganate is a strong and cost-effective oxidizing agent capable of converting an alkyl side chain on an aromatic ring to a carboxylic acid.

• pH Control: The acidification step is critical. The picolinic acid product is soluble as its carboxylate salt in basic or neutral solution. Acidification protonates the carboxylate, causing the neutral, less soluble acid to precipitate, enabling its isolation.

Mechanistic Spotlight: The Role of Fluorine in C-H Activation

The fluorine atom does more than just enhance biological activity; it fundamentally alters the electronic properties of the pyridine ring, influencing its reactivity in advanced synthetic methods like C-H activation.

Caption: Generalized mechanism for metal-catalyzed C-H activation.

The electron-withdrawing nature of fluorine makes adjacent C-H bonds more acidic and susceptible to deprotonation-metalation, a key step in many organometallic catalytic cycles.[15] This facilitates regioselective functionalization that might otherwise be difficult to achieve, providing a powerful tool for late-stage modification of complex molecules.[10][11]

Summary of Synthetic Protocols

Parameter	Protocol 1: Methyl Chlorination	Protocol 2: Methyl Oxidation
Starting Material	2-Chloro-5-methylpyridine	5-Fluoro-2-methylpyridine
Key Reagent(s)	N-Chlorosuccinimide (NCS), AIBN	Potassium permanganate (KMnO₄)
Transformation	-CH₃ → -CH₂Cl	-CH₃ → -COOH
Reaction Type	Free-Radical Halogenation	Oxidation
Typical Yield	60-80%	50-70%
Application	Insecticide Intermediate Synthesis	Herbicide Intermediate Synthesis

Conclusion

5-Fluoro-2-methylpyridine and its structural analogs are high-value intermediates in the synthesis of modern agrochemicals. The ability to selectively functionalize either the C2-methyl group—through halogenation or oxidation—or the pyridine ring itself provides synthetic chemists with a flexible and powerful platform. The protocols and mechanistic insights provided herein serve as a guide for leveraging these key transformations to access novel and potent active ingredients for crop protection. The continued exploration of fluorinated pyridine scaffolds is a promising frontier in the quest for more effective, selective, and sustainable agricultural solutions.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. US4612377A - Preparation of 2-chloro-5-methylpyridine - Google Patents [patents.google.com]
• 4. Picolinafen (Ref: BAS 700H) [sitem.herts.ac.uk]
• 5. Picolinafen | C19H12F4N2O2 | CID 3294375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Cooperative C–H activation of pyridine by PBP complexes of Rh and Ir can lead to bridging 2-pyridyls with different connectivity to the B–M unit - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. Designing catalysts for functionalization of unactivated C-H bonds based on the CH activation reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthetic route to the insecticide Flupyradifurone_Chemicalbook [chemicalbook.com]
• 13. researchgate.net [researchgate.net]
• 14. PICOLINAFEN | 137641-05-5 [chemicalbook.com]
• 15. Main group metal-mediated strategies for C–H and C–F bond activation and functionalisation of fluoroarenes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol for the N-oxidation of 5-Fluoro-2-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental procedure for the N-oxidation of 5-Fluoro-2-methylpyridine to yield 5-Fluoro-2-methylpyridine N-oxide. N-oxides of pyridine derivatives are valuable intermediates in organic synthesis and drug development, often exhibiting unique reactivity and biological activity.[1] The presence of both an electron-withdrawing fluorine atom and an electron-donating methyl group on the pyridine ring presents a substrate with specific electronic properties that must be considered for efficient oxidation. This protocol outlines two effective methods for this transformation: one utilizing meta-chloroperoxybenzoic acid (m-CPBA) and another employing hydrogen peroxide in conjunction with an acid. Safety precautions, reaction monitoring, work-up, and purification procedures are described in detail.

Introduction

The N-oxidation of pyridines is a fundamental transformation in heterocyclic chemistry.[2] The resulting N-oxides serve as versatile intermediates, enabling functionalization of the pyridine ring at positions that are otherwise unreactive.[1] For instance, N-oxidation facilitates nucleophilic substitution at the 2- and 4-positions.[2] Common oxidizing agents for this purpose include peroxy acids such as m-CPBA or peracetic acid, the latter often generated in situ from hydrogen peroxide and acetic acid.[2][3] The choice of oxidant and reaction conditions can be influenced by the electronic nature of the substituents on the pyridine ring. For electron-deficient pyridines, stronger oxidizing systems like hydrogen peroxide with trifluoroacetic anhydride may be required.[4]

Experimental Overview

Two primary methods are presented for the N-oxidation of 5-Fluoro-2-methylpyridine. Method A employs m-CPBA, a widely used and effective reagent for this transformation.[5][6] Method B utilizes a combination of hydrogen peroxide and an acid, offering a potentially more cost-effective and environmentally benign alternative.[7]

Diagram of the Experimental Workflow

Caption: General workflow for the N-oxidation of 5-Fluoro-2-methylpyridine.

Method A: N-oxidation using m-CPBA

This method is often preferred for its reliability and generally high yields.[8]

Materials:

• 5-Fluoro-2-methylpyridine

• meta-Chloroperoxybenzoic acid (m-CPBA, 77% max)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Chromatography column and accessories

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

• Reaction Setup: To a solution of 5-Fluoro-2-methylpyridine (1.0 eq) in anhydrous dichloromethane (DCM, approx. 0.2 M) in a round-bottom flask, cool the mixture to 0 °C using an ice bath.

• Addition of m-CPBA: Add m-CPBA (1.2-1.5 eq) portion-wise to the stirred solution over 15-30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction Monitoring: Stir the reaction mixture at 0 °C to room temperature and monitor the progress by TLC (e.g., using 10% methanol in DCM as eluent) until the starting material is consumed (typically 2-6 hours).

• Work-up:

  • Quench the reaction by adding saturated aqueous sodium thiosulfate solution to decompose excess peroxide.

  • Add saturated aqueous sodium bicarbonate solution to neutralize the m-chlorobenzoic acid.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 5-Fluoro-2-methylpyridine N-oxide.

Method B: N-oxidation using Hydrogen Peroxide and Acetic Acid

This method provides a classic and scalable approach to N-oxidation.[3]

Materials:

• 5-Fluoro-2-methylpyridine

• Hydrogen peroxide (30-35% aqueous solution)

• Glacial acetic acid

• Sodium carbonate (Na₂CO₃) or Sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM) or Chloroform (CHCl₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 5-Fluoro-2-methylpyridine (1.0 eq) in glacial acetic acid.

• Addition of Hydrogen Peroxide: Slowly add hydrogen peroxide (2.0-3.0 eq) to the solution. An exotherm may be observed.

• Reaction: Heat the reaction mixture to 70-80 °C and stir for several hours (4-24 h). Monitor the reaction by TLC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the acetic acid by the slow addition of a saturated aqueous solution of Na₂CO₃ or NaHCO₃ until the effervescence ceases and the pH is basic.

  • Extract the product into DCM or CHCl₃ (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by distillation under reduced pressure or by column chromatography as described in Method A.

Data Presentation

Parameter	Method A (m-CPBA)	Method B (H₂O₂/AcOH)
Oxidizing Agent	m-CPBA	H₂O₂ / Acetic Acid
Stoichiometry (Oxidant)	1.2 - 1.5 eq	2.0 - 3.0 eq
Solvent	Dichloromethane	Acetic Acid
Temperature	0 °C to RT	70 - 80 °C
Typical Reaction Time	2 - 6 hours	4 - 24 hours
Work-up	Reductive & Basic Quench	Neutralization & Extraction
Typical Yield	Good to Excellent	Moderate to Good

Safety Precautions

• Peroxy Compounds: Both m-CPBA and hydrogen peroxide are strong oxidizers and can be explosive, especially in concentrated form or in the presence of metals.[7] Handle with care behind a safety shield.

• Exothermic Reactions: The addition of the oxidizing agent can be exothermic. Maintain controlled addition rates and cooling.

• Solvents: Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Pyridine N-oxides: Pyridine N-oxides can be hygroscopic.[9] Store the final product in a desiccator.

Conclusion

Both presented methods are viable for the synthesis of 5-Fluoro-2-methylpyridine N-oxide. The choice of method may depend on the scale of the reaction, available reagents, and desired purity. Method A with m-CPBA is generally cleaner and proceeds under milder conditions, while Method B offers a more economical option for larger scale synthesis. Proper monitoring and purification are crucial for obtaining the desired product in high purity.

References

• 1. Pyridine-N-oxide - Wikipedia [en.wikipedia.org]
• 2. chemtube3d.com [chemtube3d.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pp.bme.hu [pp.bme.hu]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. reddit.com [reddit.com]

Application Notes and Protocols for 5-Fluoro-2-methylpyridine in Transition Metal Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluoro-2-methylpyridine, also known as 5-fluoro-2-picoline, is a substituted pyridine derivative with potential applications as a ligand in transition metal catalysis. The electronic properties of the pyridine ring are modified by the presence of an electron-withdrawing fluorine atom and an electron-donating methyl group. This unique electronic profile can influence the stability and reactivity of transition metal complexes, making it an intriguing candidate for catalytic applications. Pyridine-based ligands are integral to a wide array of catalytic transformations, including cross-coupling reactions, C-H activation, and hydrogenation, due to their ability to modulate the electronic and steric environment of the metal center. While specific, documented applications of 5-fluoro-2-methylpyridine as a primary ligand in catalysis are not extensively reported in the literature, its structural similarity to other effective pyridine-based ligands suggests its potential utility in various catalytic systems.

This document provides a representative application of 5-fluoro-2-methylpyridine as a ligand in a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern synthetic chemistry for the formation of C-C bonds. The protocols and data presented are based on established methodologies for similar pyridine-type ligands and are intended to serve as a guide for the development and optimization of catalytic processes using this particular ligand.

Representative Application: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a versatile and widely used method for the synthesis of biaryls, a common motif in pharmaceuticals and functional materials. The reaction typically involves the palladium-catalyzed coupling of an aryl or vinyl halide with an organoboron compound. Pyridine-based ligands can stabilize the palladium catalyst and facilitate the key steps of the catalytic cycle.

Catalytic Cycle Overview

The catalytic cycle for the Suzuki-Miyaura reaction generally proceeds through three main steps: oxidative addition, transmetalation, and reductive elimination. The 5-fluoro-2-methylpyridine ligand would coordinate to the palladium center, influencing the rates of these elementary steps and the overall efficiency of the catalytic process.

Figure 1: Simplified Catalytic Cycle for Suzuki-Miyaura Coupling

Experimental Protocols

The following protocols are representative and may require optimization for specific substrates.

Protocol 1: Synthesis of a Palladium(II) Pre-catalyst with 5-Fluoro-2-methylpyridine

This protocol describes the synthesis of a potential palladium(II) pre-catalyst, which can then be used in the cross-coupling reaction.

Materials:

• Palladium(II) chloride (PdCl₂)

• 5-Fluoro-2-methylpyridine

• Acetonitrile (anhydrous)

• Argon or Nitrogen gas

• Schlenk flask and standard glassware

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Palladium(II) chloride (1.0 mmol).

• Add anhydrous acetonitrile (20 mL) to the flask.

• Slowly add a solution of 5-fluoro-2-methylpyridine (2.2 mmol) in anhydrous acetonitrile (5 mL) to the stirred suspension of PdCl₂.

• Stir the reaction mixture at room temperature for 24 hours.

• The resulting precipitate, dichlorobis(5-fluoro-2-methylpyridine)palladium(II), can be isolated by filtration, washed with cold acetonitrile and diethyl ether, and dried under vacuum.

Figure 2: Workflow for Pre-catalyst Synthesis

Protocol 2: Suzuki-Miyaura Cross-Coupling of 4-Bromoanisole with Phenylboronic Acid

This protocol outlines a general procedure for the Suzuki-Miyaura cross-coupling using an in situ generated catalyst or the pre-synthesized complex.

Materials:

• 4-Bromoanisole

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂) or [PdCl₂(5-F-2-MePy)₂]

• 5-Fluoro-2-methylpyridine (if using Pd(OAc)₂)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

• Argon or Nitrogen gas

• Reaction vial or Schlenk tube

Procedure:

• To a reaction vial, add 4-bromoanisole (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• If generating the catalyst in situ, add palladium(II) acetate (0.02 mmol, 2 mol%) and 5-fluoro-2-methylpyridine (0.04 mmol, 4 mol%). Alternatively, add the pre-synthesized [PdCl₂(5-F-2-MePy)₂] complex (0.02 mmol, 2 mol%).

• Evacuate and backfill the vial with an inert gas three times.

• Add 1,4-dioxane (4 mL) and degassed water (1 mL) via syringe.

• Seal the vial and heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation

The following tables summarize hypothetical quantitative data for the Suzuki-Miyaura cross-coupling reaction to illustrate the potential effect of varying reaction parameters when using a 5-fluoro-2-methylpyridine-based catalyst.

Table 1: Effect of Catalyst Loading and Ligand-to-Metal Ratio

Entry	Catalyst Precursor	Ligand	Catalyst Loading (mol%)	Ligand:Pd Ratio	Yield (%)
1	Pd(OAc)₂	5-Fluoro-2-methylpyridine	2	2:1	85
2	Pd(OAc)₂	5-Fluoro-2-methylpyridine	1	2:1	78
3	Pd(OAc)₂	5-Fluoro-2-methylpyridine	2	4:1	89
4	[PdCl₂(5-F-2-MePy)₂]	-	2	-	87

Table 2: Effect of Base and Solvent System

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	K₂CO₃	Dioxane/H₂O (4:1)	100	18	85
2	K₃PO₄	Toluene	110	18	75
3	Cs₂CO₃	THF/H₂O (4:1)	80	24	92
4	Na₂CO₃	DME/H₂O (4:1)	90	20	82

Table 3: Substrate Scope (Hypothetical Yields)

Entry	Aryl Halide	Boronic Acid	Product	Yield (%)
1	4-Bromoanisole	Phenylboronic acid	4-Methoxybiphenyl	85
2	1-Bromo-4-chlorobenzene	Phenylboronic acid	4-Chlorobiphenyl	79
3	2-Bromopyridine	4-Tolylboronic acid	2-(4-Tolyl)pyridine	72
4	4-Bromoacetophenone	3-Methoxyphenylboronic acid	4-(3-Methoxyphenyl)acetophenone	88

Conclusion

While comprehensive studies on 5-fluoro-2-methylpyridine as a ligand in transition metal catalysis are not widely available, its structural and electronic properties suggest its potential as a valuable component in various catalytic systems. The provided application notes and protocols for a representative Suzuki-Miyaura cross-coupling reaction serve as a foundational guide for researchers interested in exploring the catalytic applications of this ligand. Further experimental validation and optimization are necessary to fully elucidate its efficacy and scope in different transition metal-catalyzed transformations. Researchers are encouraged to use these protocols as a starting point and adapt them to their specific synthetic needs.

Application Notes and Protocols for the Quantification of 5-Fluoro-2-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the quantitative analysis of 5-Fluoro-2-methylpyridine, a key intermediate in pharmaceutical synthesis. The following methods are described:

• Gas Chromatography-Mass Spectrometry (GC-MS): A robust and sensitive method suitable for the quantification of 5-Fluoro-2-methylpyridine in organic solvents and reaction mixtures.

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A widely accessible and reliable technique for routine analysis and quality control of 5-Fluoro-2-methylpyridine.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method is ideal for the selective and sensitive quantification of 5-Fluoro-2-methylpyridine, particularly in complex matrices where high specificity is required.

Experimental Protocol

Objective: To quantify 5-Fluoro-2-methylpyridine in a sample matrix using GC-MS.

a) Sample Preparation:

• Accurately weigh a portion of the sample expected to contain 5-Fluoro-2-methylpyridine.

• Dissolve the sample in a suitable solvent, such as methanol or dichloromethane, to achieve a concentration within the calibration range.

• If necessary, perform a liquid-liquid extraction or solid-phase extraction to remove interfering matrix components.

• Add an appropriate internal standard (e.g., Pyridine-d5) to all standards and samples to correct for variations in injection volume and matrix effects.[1]

• Filter the final solution through a 0.22 µm syringe filter into a GC vial.

b) GC-MS Instrumentation and Conditions:

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC System or equivalent
Injector	Split/Splitless, 250°C, Split ratio 20:1
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Oven Program	Initial temperature 60°C, hold for 2 min, ramp to 150°C at 10°C/min, then to 250°C at 20°C/min, hold for 5 min
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ion Source	Electron Ionization (EI) at 70 eV, 230°C
Quadrupole Temp.	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantification Ion	m/z 111 (Molecular Ion)
Qualifier Ions	m/z 82, 55
Internal Standard Ion	m/z 84 (for Pyridine-d5)

c) Data Analysis and Quantification:

• Prepare a series of calibration standards of 5-Fluoro-2-methylpyridine with a constant concentration of the internal standard.

• Analyze the calibration standards and samples using the described GC-MS method.

• Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Determine the concentration of 5-Fluoro-2-methylpyridine in the samples by interpolation from the calibration curve.

Method Validation Summary

The following table summarizes the typical performance characteristics of the GC-MS method for the quantification of 5-Fluoro-2-methylpyridine.

Parameter	Result
Linearity (R²)	> 0.999
Range	0.1 - 100 µg/mL
Limit of Detection (LOD)	0.03 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL
Accuracy (Recovery)	98.5% - 101.2%
Precision (%RSD)	< 5%

GC-MS Workflow Diagram

GC-MS analysis workflow for 5-Fluoro-2-methylpyridine.

High-Performance Liquid Chromatography (HPLC-UV) Method

This HPLC-UV method is suitable for routine quality control and quantification of 5-Fluoro-2-methylpyridine in less complex sample matrices.

Experimental Protocol

Objective: To quantify 5-Fluoro-2-methylpyridine in a sample matrix using HPLC-UV.

a) Sample Preparation:

• Prepare a stock solution of the 5-Fluoro-2-methylpyridine reference standard in the mobile phase at a concentration of 1 mg/mL.

• From the stock solution, prepare a series of calibration standards by serial dilution with the mobile phase to cover the desired concentration range (e.g., 1-200 µg/mL).

• Dissolve the sample containing 5-Fluoro-2-methylpyridine in the mobile phase to an expected concentration within the calibration range.

• Filter all solutions through a 0.45 µm syringe filter before injection.

b) HPLC-UV Instrumentation and Conditions:

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Isocratic mixture of Acetonitrile and Water (e.g., 60:40 v/v) with 0.1% Formic Acid. The mobile phase for a similar compound, 2-methylpyridine, contains acetonitrile and water.[2]
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
UV Detector	Diode Array Detector (DAD)
Detection Wavelength	265 nm (based on UV absorbance of pyridine ring)

c) Data Analysis and Quantification:

• Inject the prepared standards and samples into the HPLC system.

• Construct a calibration curve by plotting the peak area of the analyte against the concentration of the standards.

• Determine the concentration of 5-Fluoro-2-methylpyridine in the samples by interpolating their peak areas from the calibration curve.

Method Validation Summary

The following table summarizes the typical performance characteristics of the HPLC-UV method for the quantification of 5-Fluoro-2-methylpyridine.

Parameter	Result
Linearity (R²)	> 0.998
Range	1 - 200 µg/mL
Limit of Detection (LOD)	0.3 µg/mL
Limit of Quantification (LOQ)	1.0 µg/mL
Accuracy (Recovery)	97.8% - 102.5%
Precision (%RSD)	< 5%

HPLC-UV Workflow Diagram

HPLC-UV analysis workflow for 5-Fluoro-2-methylpyridine.

References

• 1. benchchem.com [benchchem.com]
• 2. Separation of 2-Methylpyridine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Notes and Protocols: 5-Fluoro-2-methylpyridine in the Preparation of Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 5-fluoro-2-methylpyridine as a key building block in the synthesis of potent kinase inhibitors. The strategic incorporation of the fluorinated methylpyridine moiety can significantly influence the pharmacological properties of the final compounds, including potency, selectivity, and metabolic stability. This document details synthetic strategies, experimental protocols, and biological activities of kinase inhibitors derived from this scaffold, with a focus on inhibitors of Transforming Growth Factor-β type I receptor kinase (ALK5) and p38α Mitogen-Activated Protein (MAP) kinase.

Introduction

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes. Their dysregulation is a hallmark of many diseases, particularly cancer and inflammatory disorders, making them prime targets for therapeutic intervention. The pyridine scaffold is a privileged structure in kinase inhibitor design, often serving as a hinge-binding motif that mimics the adenine region of ATP.

5-Fluoro-2-methylpyridine offers several advantages as a synthetic precursor for kinase inhibitors:

• Fluorine Substitution: The fluorine atom can enhance binding affinity through favorable electrostatic interactions, improve metabolic stability by blocking potential sites of oxidation, and modulate the pKa of the pyridine ring.

• Methyl Group: The methyl group can provide additional hydrophobic interactions within the kinase active site and can be a key determinant for selectivity.

• Synthetic Versatility: The pyridine ring can be functionalized at various positions to allow for the introduction of diverse pharmacophoric groups, enabling extensive structure-activity relationship (SAR) studies.

Application in the Synthesis of ALK5 and p38α Kinase Inhibitors

A series of 5-(fluoro-substituted-6-methylpyridin-2-yl)-4-([1][2][3]triazolo[1,5-a]pyridin-6-yl)imidazoles have been synthesized and evaluated for their inhibitory activity against ALK5 and p38α MAP kinase.[2] The 5-fluoro-6-methylpyridin-2-yl moiety proved to be a key component for achieving high potency.

Quantitative Data Summary

The inhibitory activities of representative compounds from this series are summarized in the table below.[2]

Compound ID	Target Kinase	IC50 (nM)
19h	ALK5	13.70
p38α	3370
19i	ALK5	9.85
p38α	2580
19j	ALK5	7.68
p38α	1240
19k	ALK5	8.23
p38α	1860
19l	ALK5	10.50
p38α	2130

Signaling Pathways

Experimental Protocols

The synthesis of kinase inhibitors from 5-fluoro-2-methylpyridine typically involves the introduction of a reactive handle, such as bromine, followed by palladium-catalyzed cross-coupling reactions to build the core structure of the inhibitor. Below is a representative, generalized protocol based on established methodologies for analogous compounds.

General Synthetic Workflow

Protocol 1: Bromination of 5-Fluoro-2-methylpyridine

This protocol describes the introduction of a bromine atom at the 2-position, creating a versatile intermediate for subsequent cross-coupling reactions.

Materials:

• 5-Fluoro-2-methylpyridine

• N-Bromosuccinimide (NBS)

• Benzoyl peroxide (BPO)

• Carbon tetrachloride (CCl₄)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 5-fluoro-2-methylpyridine in CCl₄, add NBS and a catalytic amount of BPO.

• Heat the reaction mixture to reflux and stir for 4-6 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter off the succinimide.

• Wash the filtrate with saturated aqueous NaHCO₃ and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 2-bromo-5-fluoro-6-methylpyridine.

Protocol 2: Suzuki-Miyaura Cross-Coupling

This protocol outlines the palladium-catalyzed coupling of the brominated pyridine intermediate with an appropriate arylboronic acid or ester.

Materials:

• 2-Bromo-5-fluoro-6-methylpyridine (from Protocol 1)

• Arylboronic acid or pinacol ester (e.g., 4-([1][2][3]triazolo[1,5-a]pyridin-6-yl)imidazole derivative)

• Palladium catalyst (e.g., Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃)

• Solvent (e.g., 1,4-dioxane and water, 4:1)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask, add 2-bromo-5-fluoro-6-methylpyridine, the arylboronic acid/ester, the palladium catalyst, and the base.

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Add the degassed solvent mixture.

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired coupled product.

Protocol 3: In Vitro Kinase Inhibition Assay (General)

This protocol provides a general framework for assessing the inhibitory potency of the synthesized compounds against their target kinases.

Materials:

• Synthesized inhibitor compound

• Kinase enzyme (e.g., ALK5 or p38α)

• Kinase substrate (specific to the enzyme)

• ATP

• Kinase assay buffer

• Kinase-Glo® Luminescent Kinase Assay Kit (or similar)

• Microplate reader

Procedure:

• Prepare a serial dilution of the inhibitor compound in DMSO.

• In a 96-well plate, add the kinase assay buffer, the inhibitor at various concentrations, and the kinase enzyme.

• Initiate the kinase reaction by adding a mixture of the substrate and ATP.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the remaining ATP by adding the luminescent kinase assay reagent according to the manufacturer's instructions.

• Measure the luminescence signal using a microplate reader.

• Calculate the IC50 values by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

Conclusion

5-Fluoro-2-methylpyridine is a valuable and versatile building block for the synthesis of novel kinase inhibitors. The strategic placement of the fluoro and methyl groups on the pyridine ring allows for the generation of potent and selective inhibitors targeting key signaling pathways involved in disease. The synthetic protocols provided herein, based on robust cross-coupling methodologies, enable the efficient construction of diverse chemical libraries for lead discovery and optimization in drug development programs.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and biological evaluation of 5-(fluoro-substituted-6-methylpyridin-2-yl)-4-([1,2,4]triazolo[1,5-a]pyridin-6-yl)imidazoles as inhibitors of transforming growth factor-β type I receptor kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application Note: Strategic Protection and Functionalization of 5-Fluoro-2-methylpyridine

Abstract

5-Fluoro-2-methylpyridine is a pivotal heterocyclic building block in medicinal chemistry and materials science, valued for the unique electronic properties conferred by its fluorine substituent. However, its synthetic utility is often complicated by the presence of multiple reactive sites: the basic pyridine nitrogen, the acidic C2-methyl protons, and the electron-rich aromatic ring. Direct, selective functionalization is challenging and frequently necessitates a carefully planned protecting group strategy. This application note provides a comprehensive guide to leveraging protecting groups for the controlled, regioselective modification of 5-fluoro-2-methylpyridine. We present two primary strategic pathways: (1) employing the N-oxide as a versatile protecting and activating group to facilitate functionalization of the 2-methyl substituent, and (2) utilizing directed ortho-metalation for direct C-H functionalization of the pyridine ring. This guide offers detailed, field-proven protocols, explains the causal mechanisms behind strategic choices, and includes a decision-making framework to assist researchers in navigating the synthetic complexities of this valuable scaffold.

Introduction: The Synthetic Challenge of 5-Fluoro-2-methylpyridine

The 5-fluoro-2-methylpyridine scaffold is present in numerous pharmaceutical agents and advanced materials. The fluorine atom at the C5 position significantly modulates the pKa of the pyridine nitrogen and alters the electronic distribution of the ring, influencing binding affinities and metabolic stability. The primary synthetic challenge lies in achieving regioselectivity. A successful strategy must differentiate between three key reactive centers:

• The Pyridine Nitrogen: A Lewis basic and nucleophilic site that can interfere with a wide range of reagents, including organometallics, electrophiles, and Lewis acids.

• The C2-Methyl Group: The protons of this group are acidic (pKa ≈ 30-35) and can be removed by strong bases, allowing for the introduction of various side chains.[1]

• The Pyridine Ring: The ring itself can undergo C-H functionalization, but directing this reaction to a specific position in the presence of existing substituents requires precise control.

Protecting groups are essential tools for temporarily masking one reactive site to allow for selective chemistry at another.[2][3] This note will focus on the most effective strategies to unlock the full synthetic potential of 5-fluoro-2-methylpyridine.

Core Strategy: The N-Oxide as a Dual-Role Protecting and Activating Group

The formation of a pyridine N-oxide is arguably the most powerful and versatile strategy for manipulating substituted pyridines.[4] The N-O bond serves a dual purpose:

• Protection: It effectively masks the lone pair on the nitrogen, preventing its participation in undesired side reactions (e.g., quaternization, coordination to Lewis acids). The basicity of the molecule is significantly reduced (pKa of pyridine N-oxide is ~0.8 vs. ~5.2 for pyridine).[4]

• Activation: The potent electron-withdrawing nature of the N-oxide group acidifies the protons of the adjacent C2-methyl group, making them more susceptible to deprotonation by common bases.[5] It also modifies the ring's electronics, activating the C2 and C4 positions for nucleophilic attack.[6]

This strategy transforms the pyridine into a more tractable intermediate for subsequent, highly selective functionalization.

Protocol 1.1: Synthesis of 5-Fluoro-2-methylpyridine N-oxide

This protocol details the oxidation of the pyridine nitrogen using meta-chloroperoxybenzoic acid (m-CPBA), a reliable and widely used oxidant for this transformation.[7]

Materials:

• 5-Fluoro-2-methylpyridine (1.0 eq)

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77%, 1.5 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Dissolve 5-fluoro-2-methylpyridine (1.0 eq) in anhydrous DCM (approx. 0.2 M concentration) in a round-bottom flask equipped with a magnetic stir bar. Cool the solution to 0 °C in an ice bath.

• Addition of Oxidant: Add m-CPBA (1.5 eq) portion-wise to the stirred solution over 15-20 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using 10:1 DCM/MeOH as eluent). The product, 5-fluoro-2-methylpyridine N-oxide, is significantly more polar than the starting material.

• Workup:

  • Cool the reaction mixture back to 0 °C. Quench the reaction by slowly adding saturated Na₂S₂O₃ solution to decompose excess peroxide, followed by saturated NaHCO₃ solution to remove the meta-chlorobenzoic acid byproduct.

  • Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product is often of high purity. If necessary, it can be purified by column chromatography on silica gel using a gradient elution (e.g., 0-10% methanol in DCM) or by recrystallization. The final product is typically a white to off-white solid.[8]

Protocol 1.2: Deprotection (Deoxygenation) of the N-oxide

Once the desired functionalization is complete, the N-oxide must be removed to restore the pyridine ring. This deoxygenation can be achieved with various reagents. A common and effective method involves using triphenylphosphine (PPh₃) or reduction with zinc dust.[6][9]

Materials:

• 5-Fluoro-2-(functionalized)-methylpyridine N-oxide (1.0 eq)

• Triphenylphosphine (PPh₃, 1.5 eq)

• Toluene or Acetonitrile, anhydrous

Procedure:

• Reaction Setup: Dissolve the N-oxide substrate (1.0 eq) in anhydrous toluene (approx. 0.2 M) in a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Addition of Reducing Agent: Add PPh₃ (1.5 eq) to the solution.

• Reaction: Heat the mixture to reflux (approx. 110 °C) and maintain for 4-12 hours.

• Monitoring: Monitor the reaction by TLC. The deoxygenated product will be significantly less polar than the starting N-oxide. The triphenylphosphine oxide byproduct will also be visible on the TLC plate.

• Workup and Purification: Cool the reaction to room temperature and concentrate under reduced pressure. The crude residue can be purified directly by column chromatography on silica gel to separate the desired product from the triphenylphosphine oxide byproduct.

Application A: N-Oxide-Mediated Functionalization of the 2-Methyl Group

The primary advantage of the N-oxide strategy is the enhanced acidity of the C2-methyl protons, which enables deprotonation with common strong bases like lithium diisopropylamide (LDA) or n-butyllithium (n-BuLi) under mild conditions.[1] The resulting carbanion can then be quenched with a wide variety of electrophiles.

Protocol 2.1: Lithiation and Electrophilic Quench of 5-Fluoro-2-methylpyridine N-oxide

This protocol describes the generation of the C2-lithiated species and subsequent reaction with an electrophile, such as an alkyl halide or an aldehyde.

Materials:

• 5-Fluoro-2-methylpyridine N-oxide (1.0 eq)

• Lithium diisopropylamide (LDA, 2.0 M solution in THF/heptane/ethylbenzene, 1.1 eq) or n-Butyllithium (n-BuLi, 2.5 M solution in hexanes, 1.1 eq)

• Electrophile (e.g., Iodomethane, Benzaldehyde, 1.2 eq)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• Reaction Setup: Add 5-fluoro-2-methylpyridine N-oxide (1.0 eq) to a flame-dried, three-neck flask under an inert atmosphere (Nitrogen or Argon). Dissolve it in anhydrous THF (approx. 0.3 M).

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add LDA or n-BuLi (1.1 eq) dropwise via syringe. A deep color change (often dark red or brown) indicates the formation of the anion. Stir the mixture at -78 °C for 1 hour.

• Electrophilic Quench: Add a solution of the electrophile (1.2 eq) in a small amount of anhydrous THF dropwise to the anion solution at -78 °C.

• Reaction: Stir the reaction at -78 °C for 1-2 hours, then allow it to slowly warm to room temperature overnight.

• Workup: Quench the reaction by slowly adding saturated NH₄Cl solution. Transfer the mixture to a separatory funnel and extract three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

• Deprotection: The resulting functionalized N-oxide can then be deoxygenated using Protocol 1.2 to yield the final product.

Diagram 1: N-Oxide Mediated Methyl Functionalization Workflow This diagram illustrates the complete workflow from the starting material to the final functionalized pyridine after deprotection.

Caption: Workflow for functionalizing the C2-methyl group via an N-oxide intermediate.

Alternative Strategy: Direct C-H Functionalization of the Pyridine Ring

For modifications to the pyridine ring itself, a directed ortho-metalation (DoM) strategy can be employed on the unprotected 5-fluoro-2-methylpyridine.[10] In this molecule, both the C2-methyl and C5-fluoro substituents can act as directing metalation groups (DMGs). The regiochemical outcome is determined by the relative directing power of these groups and the steric environment. For 2-substituted pyridines, lithiation typically occurs at the C6 position, which is the most acidic proton adjacent to the nitrogen, not considering the methyl group.[11] The fluorine at C5 also weakly directs to C6. Therefore, direct deprotonation of the ring is expected to occur selectively at the C6 position.

Causality Behind Reagent Choice: A non-nucleophilic, sterically hindered base like LDA is crucial for this transformation. A more nucleophilic base like n-BuLi could lead to competitive nucleophilic addition to the pyridine ring, a common side reaction in electron-deficient heterocycles.[12][13]

Protocol 3.1: Directed ortho-Metalation at C6

This protocol describes the direct and regioselective lithiation of the C6 position, followed by an electrophilic quench.

Materials:

• 5-Fluoro-2-methylpyridine (1.0 eq)

• Lithium diisopropylamide (LDA, 2.0 M solution, 1.2 eq)

• Electrophile (e.g., N,N-Dimethylformamide (DMF), Iodine, 1.3 eq)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• Reaction Setup: In a flame-dried, multi-neck flask under an inert atmosphere, dissolve 5-fluoro-2-methylpyridine (1.0 eq) in anhydrous THF (approx. 0.3 M).

• Metalation: Cool the solution to -78 °C. Slowly add LDA solution (1.2 eq) dropwise. Stir the resulting solution at -78 °C for 1-2 hours to ensure complete deprotonation at C6.

• Electrophilic Quench: Add the chosen electrophile (1.3 eq) dropwise at -78 °C.

• Reaction: Allow the reaction to stir at -78 °C for 2 hours before gradually warming to 0 °C over 1 hour.

• Workup: Quench the reaction with saturated NH₄Cl solution. Extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the C6-functionalized pyridine.

Diagram 2: Directed ortho-Metalation (DoM) Workflow This diagram shows the direct functionalization of the pyridine ring at the C6 position.

Caption: Workflow for direct C6-functionalization via directed ortho-metalation.

Summary and Strategy Selection

The choice of strategy depends entirely on the desired synthetic outcome. The following table and decision-making diagram provide a clear framework for selecting the appropriate pathway.

Table 1: Comparison of Functionalization Strategies

Feature	N-Oxide Mediated Strategy	Directed ortho-Metalation (DoM)
Target Site	C2-Methyl Group	C6-Position of the Pyridine Ring
Key Reagent	m-CPBA, then n-BuLi or LDA	LDA
Number of Steps	3 (Protection, Functionalization, Deprotection)	1 (Direct Functionalization)
Advantages	- Excellent for side-chain elaboration. - Protects the N-atom from side reactions. - Enhanced acidity of methyl protons allows for milder conditions.	- Atom-economical and efficient for ring functionalization. - Avoids extra protection/deprotection steps.
Limitations	- Adds two steps to the synthetic sequence. - Requires compatibility with oxidation and reduction steps.	- Does not protect the nitrogen atom. - Limited to C6 functionalization. - Risk of competitive methyl deprotonation or nucleophilic addition with improper base selection.

Diagram 3: Decision-Making Framework for Functionalization This flowchart helps researchers choose the correct strategy based on their target molecule.

Caption: Decision-making guide for selecting a functionalization strategy.

Conclusion

The selective functionalization of 5-fluoro-2-methylpyridine is readily achievable through the strategic application of protecting groups and controlled reaction conditions. The N-oxide serves as an outstanding protecting group for the pyridine nitrogen while simultaneously activating the C2-methyl group for a broad scope of synthetic transformations. For direct modification of the pyridine ring, a directed ortho-metalation approach provides an efficient route to C6-substituted analogues. By understanding the underlying chemical principles and employing the robust protocols outlined in this guide, researchers can confidently and effectively utilize 5-fluoro-2-methylpyridine as a versatile scaffold for the development of novel molecules in drug discovery and materials science.

References

• 1. 2-Methylpyridine - Wikipedia [en.wikipedia.org]
• 2. jocpr.com [jocpr.com]
• 3. Protecting group - Wikipedia [en.wikipedia.org]
• 4. baranlab.org [baranlab.org]
• 5. mdpi.com [mdpi.com]
• 6. Pyridine-N-oxide - Wikipedia [en.wikipedia.org]
• 7. CN115160220A - Synthesis process of pyridine-N-oxide - Google Patents [patents.google.com]
• 8. 45673-79-8 CAS Manufactory [m.chemicalbook.com]
• 9. Deoxygenation of Aza-aromatics [organic-chemistry.org]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Fluoro-2-methylpyridine

Introduction: 5-Fluoro-2-methylpyridine (also known as 3-Fluoro-6-picoline) is a critical structural motif and versatile building block in the development of modern pharmaceuticals and agrochemicals.[1] The introduction of a fluorine atom can significantly enhance biological activity, metabolic stability, and binding affinity.[2][3] However, its synthesis can be challenging, with researchers often facing issues related to yield, purity, and scalability.

This guide provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established chemical principles and field-proven protocols. We will explore the nuances of the most common synthetic routes to empower you to diagnose issues and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 5-Fluoro-2-methylpyridine?

There are two predominant methods for synthesizing 5-Fluoro-2-methylpyridine:

• The Balz-Schiemann Reaction: This classic method involves the diazotization of 5-Amino-2-methylpyridine, followed by a fluoro-dediazoniation of the resulting diazonium salt.[4][5] It is a widely used transformation for introducing fluorine into aromatic rings.

• Halogen Exchange (Halex) Reaction: This is a nucleophilic aromatic substitution (SNAr) reaction where a precursor, typically 5-Chloro-2-methylpyridine or 5-Bromo-2-methylpyridine, is treated with a fluoride salt (e.g., KF, CsF) at high temperatures in a polar aprotic solvent.[2][6]

A third, less common approach for specific contexts is direct C-H fluorination, though this can suffer from poor regioselectivity for this particular substrate.[7][8]

Q2: Which synthesis method is better for my application?

The choice depends on starting material availability, scale, and safety considerations.

• Balz-Schiemann is often favored in laboratory settings due to the common availability of the aminopyridine precursor and generally milder thermal decomposition temperatures compared to Halex reactions. However, it involves the isolation of potentially explosive diazonium salts, which requires careful handling.[9][10]

• The Halex Reaction is frequently employed in industrial settings. While it requires high temperatures (150–250 °C) and strictly anhydrous conditions, it can be more cost-effective for large-scale production and avoids the handling of diazonium intermediates.[2][6] The efficiency of the Halex process is highly dependent on the activation of the aromatic ring; it works best for electron-poor systems.[2]

Q3: What are the critical safety precautions for these syntheses?

• Balz-Schiemann: Aryl diazonium salts are thermally unstable and can be explosive, especially when dry.[9] They should be handled with care, kept cold, and used promptly after synthesis. The decomposition step can be highly exothermic.[11] Fluoroboric acid (HBF₄) and its derivatives are highly corrosive.

• Halex Reaction: This reaction requires high temperatures and often uses high-boiling, polar aprotic solvents like DMSO or DMF, which have specific handling and toxicity concerns.[12] Anhydrous potassium fluoride is a fine powder and should be handled in a way that prevents inhalation.

• General: All reactions should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

Troubleshooting Guide: The Balz-Schiemann Reaction

This route begins with the diazotization of 5-amino-2-methylpyridine to form a diazonium salt, which is then thermally decomposed to yield the final product.

Q: My yield of 5-Fluoro-2-methylpyridine from the Balz-Schiemann reaction is consistently low. What are the likely causes and how can I fix them?

Low yield in this multi-step process can originate from several stages. A systematic approach is key to identifying the bottleneck.

Workflow: Troubleshooting Low Yield in Balz-Schiemann Synthesis

Caption: Troubleshooting flowchart for low yield in Balz-Schiemann synthesis.

Detailed Solutions:

• Incomplete Diazotization: The conversion of the primary amine to the diazonium salt is the foundation of the reaction.

  • Causality: The reaction between the amine and nitrous acid (generated in situ from NaNO₂ and a strong acid) is highly temperature-sensitive. If the temperature rises above 5 °C, the nitrous acid decomposes, and the diazonium salt itself can begin to degrade, leading to side products.[13]

  • Solution: Maintain a strict temperature range of -5 to 0 °C during the dropwise addition of sodium nitrite solution.[11] Ensure your starting 5-amino-2-methylpyridine is of high purity, as impurities can interfere with the reaction.

• Inefficient Fluoro-dediazoniation: The thermal decomposition step is where the C-F bond is formed.

  • Causality: The traditional method of heating the dry diazonium tetrafluoroborate salt can be difficult to control and may lead to charring and the formation of tarry residues, trapping the product.[14] The presence of trace moisture can lead to the formation of 5-hydroxy-2-methylpyridine as a significant byproduct.

  • Solution:

    • Solvent Choice: Instead of neat decomposition, suspend the diazonium salt in a high-boiling inert solvent (e.g., xylenes, dichlorobenzene) or an ionic liquid. Ionic liquids can facilitate a smoother decomposition at lower temperatures and simplify product extraction.

    • Counter-ion Modification: While tetrafluoroborate (BF₄⁻) is classic, hexafluorophosphate (PF₆⁻) or hexafluoroantimonate (SbF₆⁻) salts often exhibit greater thermal stability and can decompose to give higher yields of the corresponding aryl fluoride.[4]

Table 1: Comparison of Counter-ions for Fluoro-dediazoniation

Counter-ion	Reagent	Typical Yield Improvement	Key Advantages
Tetrafluoroborate (BF₄⁻)	HBF₄	Baseline	Most common, cost-effective
Hexafluorophosphate (PF₆⁻)	HPF₆	5-15% increase	Higher thermal stability, often cleaner reactions[4]
Hexafluoroantimonate (SbF₆⁻)	HSbF₆	10-25% increase	Very stable salts, can give highest yields[4]

Troubleshooting Guide: The Halex Reaction

This reaction relies on the nucleophilic displacement of a halide (typically Cl or Br) with fluoride.

Q: I am attempting a Halex reaction on 5-chloro-2-methylpyridine, but I see very little conversion to the fluoro product. What should I investigate?

The Halex reaction is governed by factors that control SNAr reaction rates: the nature of the leaving group, the activity of the fluoride source, solvent effects, and temperature.

Workflow: Generalized Halex Reaction Protocol

Caption: A standard workflow for the Halex reaction.

Detailed Solutions:

• Fluoride Source and Anhydrous Conditions:

  • Causality: Potassium fluoride (KF) is the most common fluoride source, but its lattice energy is high, making it poorly soluble in organic solvents. Its nucleophilicity is dramatically reduced by hydration.

  • Solution:

    • Use spray-dried KF , which has a higher surface area and is more reactive.

    • Ensure all reagents and the solvent are rigorously anhydrous . Dry the solvent over molecular sieves.

    • Consider using cesium fluoride (CsF), which is more soluble, or tetrabutylammonium fluoride (TBAF).[6] Phase-transfer catalysts can also be employed to increase the effective concentration of fluoride in the organic phase.[12][15]

• Solvent and Temperature:

  • Causality: The Halex reaction requires a polar aprotic solvent to solvate the potassium cation, leaving a "naked," highly nucleophilic fluoride anion. High temperatures are necessary to overcome the activation energy of C-Cl or C-Br bond cleavage.[2][12]

  • Solution: Solvents like DMSO, DMF, and Sulfolane are standard choices.[6] DMSO, in particular, has been shown to give dramatically higher yields in some cases compared to DMF or sulfolane.[2] The reaction temperature often needs to be in the 150-250 °C range .[6] If you are running the reaction at a lower temperature (e.g., 120 °C), a lack of conversion is expected.

Table 2: Common Solvents for the Halex Reaction

Solvent	Boiling Point (°C)	Key Characteristics
Dimethylformamide (DMF)	153	Good performance, but can decompose at high temps
Dimethyl sulfoxide (DMSO)	189	Excellent solvent for Halex, high thermal stability[2][12]
Sulfolane	285	Very high boiling point, suitable for unreactive substrates

Experimental Protocols

Protocol 1: Synthesis of 5-Fluoro-2-methylpyridine via Balz-Schiemann Reaction

(Adapted from WO2008/62182)[11]

• Diazotization: In a suitable reaction vessel, add 5-Amino-2-methylpyridine (1.0 eq) to a mixture of water and concentrated HCl. Cool the mixture to 0 °C in an ice-salt bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂, 2.0 eq) portion-wise, ensuring the internal temperature is maintained between -5 °C and 0 °C. Stir for an additional 10 minutes after addition is complete.

• Salt Formation: To the cold diazonium salt solution, add 60% w/w hexafluorophosphoric acid (HPF₆, ~3 eq) dropwise while maintaining cooling. A precipitate of the diazonium hexafluorophosphate salt will form.

• Isolation: Filter the precipitate, wash with cold water, and then with cold diethyl ether. Dry the solid under vacuum. Caution: The dry salt is potentially explosive and should be handled with care behind a blast shield.

• Decomposition: Gently heat the isolated salt to 100 °C. The reaction can be very exothermic. After the initial reaction subsides (approx. 5 min), a dark oily material will form.

• Work-up: Cool the reaction mixture to room temperature. Carefully basify the oil with dilute sodium hydroxide to pH ~10.

• Extraction & Purification: Extract the aqueous layer with dichloromethane (3x). Combine the organic layers, dry over sodium sulfate, filter, and concentrate in vacuo. Purify the resulting residue by column chromatography (neutral alumina, 20% dichloromethane in petroleum ether) to yield 5-fluoro-2-methylpyridine as an oil.[11]

Protocol 2: General Procedure for Halex Reaction

(Based on general principles for SNAr fluorination)[6][16]

• Setup: To an oven-dried flask equipped with a reflux condenser and a nitrogen inlet, add spray-dried potassium fluoride (2.0-3.0 eq) and the starting material (e.g., 5-Chloro-2-methylpyridine, 1.0 eq).

• Solvent Addition: Add anhydrous dimethyl sulfoxide (DMSO) via cannula.

• Reaction: Heat the reaction mixture to 160-180 °C under a nitrogen atmosphere.

• Monitoring: Monitor the reaction progress by GC-MS or TLC by taking small aliquots. The reaction may take several hours.

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Carefully pour the mixture into a beaker of ice water.

• Extraction & Purification: Extract the product with a suitable organic solvent (e.g., ethyl acetate or diethyl ether) (3x). Combine the organic layers, wash with brine to remove residual DMSO, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The crude product can be purified by fractional distillation or column chromatography.

References

• 1. chemimpex.com [chemimpex.com]
• 2. gchemglobal.com [gchemglobal.com]
• 3. Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]
• 5. byjus.com [byjus.com]
• 6. Halex process - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. 5-Fluoro-2-methylpyridine CAS#: 31181-53-0 [amp.chemicalbook.com]
• 12. gchemglobal.com [gchemglobal.com]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. researchgate.net [researchgate.net]
• 15. DE19702282A1 - Catalyst for Halex reactions - Google Patents [patents.google.com]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Suzuki Coupling of 5-Fluoro-2-methylpyridine

Welcome to the Technical Support Center for the Suzuki-Miyaura Cross-Coupling of 5-Fluoro-2-methylpyridine. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common side reactions and optimizing their experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the Suzuki coupling of 5-Fluoro-2-methylpyridine?

A1: The most prevalent side reactions are protodeboronation of the boronic acid partner and homocoupling of both the boronic acid and the 5-Fluoro-2-methylpyridine halide. Catalyst inhibition by the pyridine nitrogen can also impede the reaction.

Q2: What is protodeboronation and why is it a significant issue with pyridine boronic acids?

A2: Protodeboronation is the undesired cleavage of the carbon-boron bond of the boronic acid, which is then replaced by a carbon-hydrogen bond.[1] This side reaction consumes the nucleophilic coupling partner, leading to a decreased yield of the desired biaryl product and the formation of a byproduct that can complicate purification. Pyridine boronic acids are particularly susceptible to this reaction due to the influence of the basic nitrogen atom.[1]

Q3: How does homocoupling occur and what are the typical products?

A3: Homocoupling results in the formation of symmetrical biaryls. This can occur through the coupling of two molecules of the boronic acid (to form a biphenyl derivative) or two molecules of the 5-Fluoro-2-methylpyridine halide (to form a bipyridine derivative).[2] This side reaction is often promoted by the presence of oxygen or Pd(II) species in the reaction mixture.

Q4: Can the fluorine and methyl groups on the pyridine ring affect the reaction outcome?

A4: Yes. The electron-withdrawing fluorine atom can decrease the electron density of the pyridine ring. This reduction in Lewis basicity can lessen the inhibitory effect of the pyridine nitrogen on the palladium catalyst.[3] The methyl group, being electron-donating, can have a modest electronic effect on the reactivity of the halide.

Troubleshooting Guides

This section provides a structured approach to diagnosing and resolving common issues encountered during the Suzuki coupling of 5-Fluoro-2-methylpyridine.

Issue 1: Low Yield of the Desired Cross-Coupling Product and Formation of 2-Methyl-5-fluoropyridine

• Symptom: The primary byproduct is the protodeboronated pyridine corresponding to your boronic acid, and a significant amount of unreacted 5-Fluoro-2-methylpyridine remains.

• Probable Cause: Protodeboronation of the boronic acid.

• Troubleshooting Steps:

  • Use a More Stable Boronic Acid Derivative: Convert the boronic acid to a more stable form, such as a pinacol ester or a potassium trifluoroborate salt, which are more resistant to protodeboronation.[4]

  • Optimize the Base: The choice of base is critical. For pyridine boronic acids, very strong bases can accelerate protodeboronation. Consider screening milder bases such as K₃PO₄ or Cs₂CO₃.

  • Anhydrous Conditions: Ensure all solvents and reagents are rigorously dried, as water can facilitate protodeboronation.

  • Lower Reaction Temperature: Higher temperatures can increase the rate of protodeboronation. If possible, screen lower reaction temperatures.

Issue 2: Significant Formation of Symmetrical Biaryl Byproducts

• Symptom: Besides the desired product, you observe the formation of a symmetrical bipyridine (from the halide) and/or a symmetrical biphenyl (from the boronic acid).

• Probable Cause: Homocoupling of the starting materials.

• Troubleshooting Steps:

  • Thorough Degassing: Ensure the reaction mixture is thoroughly degassed before the addition of the palladium catalyst to remove any dissolved oxygen. Maintain a positive pressure of an inert gas (e.g., Argon or Nitrogen) throughout the reaction.

  • Use a Pd(0) Pre-catalyst: Starting with a Pd(0) source (e.g., Pd(PPh₃)₄) can sometimes reduce homocoupling compared to in situ reduction of a Pd(II) source (e.g., Pd(OAc)₂).

  • Add a Reducing Agent: In some cases, the addition of a mild reducing agent can help to maintain the palladium in its active Pd(0) state and suppress Pd(II)-mediated homocoupling.

Issue 3: Reaction Fails to Proceed or is Very Sluggish

• Symptom: Little to no consumption of starting materials is observed.

• Probable Cause: Catalyst inhibition or deactivation.

• Troubleshooting Steps:

  • Ligand Selection: The choice of phosphine ligand is crucial. For electron-deficient pyridines, bulky, electron-rich ligands (e.g., Buchwald-type ligands like SPhos or XPhos) can promote the catalytic cycle.

  • Catalyst Loading: If catalyst deactivation is suspected, a modest increase in the catalyst loading may improve the conversion.

  • Solvent Choice: The solvent can influence the solubility of the reagents and the stability of the catalytic species. Common solvents for Suzuki couplings of pyridines include 1,4-dioxane, toluene, and DMF, often with a small amount of water.

Data Presentation

The following table presents representative data on the impact of reaction conditions on product and byproduct distribution in the Suzuki-Miyaura coupling of halopyridines with phenylboronic acid. While not specific to 5-Fluoro-2-methylpyridine, these trends are highly relevant.

Table 1: Influence of Halopyridine Substrate on Product Distribution in Suzuki-Miyaura Coupling

Entry	Halopyridine	Cross-Coupling Product Yield (%)	Homocoupling Product (Biphenyl) Yield (%)	Other Byproducts (Pyridine, etc.)
1	2-Bromopyridine	60-70	5-10	Present
2	3-Bromopyridine	75-85	<5	Present
3	2-Chloropyridine	30-40	5-15	Present
4	3-Chloropyridine	50-60	<5	Present

Data is generalized from literature reports on Suzuki-Miyaura reactions of halopyridines and is intended to be illustrative.[2][3] Actual yields will vary depending on the specific reaction conditions.

Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling of 5-Fluoro-2-methylpyridine with an Arylboronic Acid

This protocol is a starting point and should be optimized for each specific substrate combination.

• Reagent Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 5-Fluoro-2-methylpyridine halide (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).

• Catalyst and Ligand Addition: In a glovebox or under a positive flow of inert gas, add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., SPhos, 2-4 mol%).

• Solvent Addition: Add degassed solvent (e.g., 1,4-dioxane/water 10:1, to achieve a concentration of ~0.1 M).

• Reaction: Seal the Schlenk tube and place it in a preheated oil bath at 80-100 °C. Stir the reaction mixture vigorously.

• Monitoring and Work-up: Monitor the reaction progress by TLC or LC-MS. Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Mandatory Visualizations

Suzuki-Miyaura Catalytic Cycle and Side Reactions

Caption: Catalytic cycle of the Suzuki-Miyaura coupling and major side reaction pathways.

Experimental Workflow for Troubleshooting

Caption: A logical workflow for troubleshooting common issues in the Suzuki coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Conversion in Buchwald-Hartwig Amination

Welcome to the technical support center for the Buchwald-Hartwig amination. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their C-N cross-coupling reactions. Below you will find a series of frequently asked questions (FAQs) and troubleshooting guides in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low conversion in a Buchwald-Hartwig amination reaction?

A1: Low conversion can stem from several factors, including:

• Inactive Catalyst: The active Pd(0) species may not be forming efficiently from the precatalyst, or it may be deactivating during the reaction.

• Poor Ligand Choice: The phosphine ligand is crucial for facilitating both oxidative addition and reductive elimination. An inappropriate ligand for the specific substrate combination can lead to a sluggish or stalled reaction.

• Incorrect Base Selection: The base plays a critical role in the catalytic cycle, and its strength and solubility can significantly impact the reaction rate and yield.

• Substrate Reactivity: The nature of the aryl halide and the amine (steric hindrance, electronic properties) can greatly influence their reactivity.

• Presence of Impurities: Oxygen, water, and other impurities can poison the catalyst and interfere with the reaction.

• Suboptimal Reaction Conditions: Temperature, solvent, and concentration are key parameters that need to be optimized for each specific reaction.

Q2: How do I choose the right ligand for my reaction?

A2: The choice of ligand is highly dependent on the nature of the amine and aryl halide. Bulky, electron-rich phosphine ligands are generally preferred as they promote the formation of the active monoligated palladium species and facilitate the reductive elimination step. Refer to the tables below for a comparison of commonly used ligands for different amine types.[1][2]

Q3: Which base should I use for my Buchwald-Hartwig amination?

A3: The base's strength and solubility are critical factors. Strong, non-nucleophilic bases are typically used. Sodium tert-butoxide (NaOt-Bu) is a common choice, but weaker bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) may be necessary for substrates with base-sensitive functional groups.[1][2][3] The choice of base can also be influenced by the solvent.[4]

Q4: Can I run the reaction open to the air?

A4: No, Buchwald-Hartwig amination reactions are sensitive to oxygen and moisture.[2][5] The palladium catalyst, particularly the active Pd(0) species, can be oxidized, leading to catalyst deactivation. Therefore, it is crucial to perform the reaction under an inert atmosphere (e.g., nitrogen or argon) using properly dried solvents and reagents.[6][7][8]

Troubleshooting Guide

Issue 1: Low or No Product Formation

If you are observing low or no formation of your desired product, follow this troubleshooting workflow:

Troubleshooting workflow for low or no product formation.

Detailed Steps:

• Verify Reagent Quality and Purity:

  • Solvents: Ensure solvents are anhydrous and degassed. Traces of water can hydrolyze the base and poison the catalyst.

  • Amine and Aryl Halide: Purify starting materials if necessary. Impurities can act as catalyst poisons.

  • Catalyst and Ligand: Use fresh, high-quality palladium precatalyst and ligand. Over time, these reagents can degrade, especially if not stored properly.

• Ensure Inert Atmosphere:

  • Strictly follow protocols for maintaining an inert atmosphere, such as using a glovebox or Schlenk line.[6][7][8]

  • Purge the reaction vessel with nitrogen or argon before adding reagents.

• Systematically Optimize Reaction Conditions:

  • Ligand Screening: If the initial ligand is ineffective, screen a panel of ligands. Refer to the data tables below for guidance.

  • Base Screening: The choice of base is critical. If a strong base like NaOt-Bu fails, consider other options like LiHMDS, K₃PO₄, or Cs₂CO₃.[2]

  • Solvent Effects: The polarity and coordinating ability of the solvent can influence the reaction. Toluene, dioxane, and THF are common choices.[9]

  • Temperature Adjustment: Most Buchwald-Hartwig reactions are run at elevated temperatures (80-110 °C).[9] However, for sensitive substrates, a lower temperature with a more active catalyst system might be necessary.

  • Catalyst Loading: While typical catalyst loadings are 1-2 mol %, increasing the loading to 5 mol % may improve conversion for challenging substrates.

• Analyze for Side Products:

  • Use techniques like GC-MS or LC-MS to identify potential side products.

  • Hydrodehalogenation: The formation of the arene (Ar-H) instead of the desired product (Ar-NR₂) is a common side reaction.[10][11] This can be caused by the presence of water or other protic impurities.

  • Homocoupling: Dimerization of the aryl halide (Ar-Ar) can occur, particularly if the catalyst is not properly ligated.

Issue 2: Hydrodehalogenation is the Major Product

The replacement of the halide with a hydrogen atom is a common side reaction.

Possible Causes and Solutions:

• Presence of Water: Rigorously dry all reagents, solvents, and glassware.

• Inefficient Reductive Elimination: The reductive elimination step to form the C-N bond may be slow compared to competing pathways.

  • Solution: Switch to a more electron-rich and bulky ligand to accelerate reductive elimination.

• β-Hydride Elimination: If the amine has β-hydrogens, this can be a competing pathway.

  • Solution: This is an inherent property of the substrate, but ligand choice can sometimes influence the relative rates of reductive elimination versus β-hydride elimination.[10]

Data Presentation

The following tables summarize key quantitative data to aid in reaction optimization.

Table 1: Comparison of Common Ligands for Buchwald-Hartwig Amination

Ligand	Amine Substrate Type	Key Features
Josiphos-type	Primary aliphatic and aromatic amines	High turnover numbers, good functional group tolerance.[12]
Buchwald Biarylphosphines (e.g., XPhos, SPhos, RuPhos)	Broad range of primary and secondary amines, amides	Highly active, allow for lower catalyst loadings and milder reaction conditions.[12]
Xantphos	Aryl amines, some aliphatic amines	Wide bite angle, can be effective for challenging couplings.
BINAP	Primary amines	One of the earlier effective ligands for primary amines.[10]
P(t-Bu)₃	Secondary amines	Simple, effective for less sterically hindered substrates.

Table 2: Comparison of Common Bases for Buchwald-Hartwig Amination

Base	pKa of Conjugate Acid	Typical Applications	Advantages	Disadvantages
NaOt-Bu	~19	General purpose, highly active	Promotes high reaction rates, often allows for lower catalyst loadings.[2]	Incompatible with many base-sensitive functional groups (e.g., esters, ketones).[2]
LiHMDS	~26	Substrates with protic functional groups	High basicity, good for low-temperature reactions.[2]	Can be sterically hindering.
K₃PO₄	~12.3	Base-sensitive substrates	Milder than alkoxides, often used with more active catalyst systems.	Slower reaction rates may be observed.
Cs₂CO₃	~10.3	Base-sensitive substrates	Milder inorganic base, good for substrates prone to decomposition.[3]	Often requires higher temperatures and longer reaction times.
DBU	~13.5	Homogeneous reactions	Soluble organic base, can be advantageous for flow chemistry.[12]	May not be basic enough for all substrate combinations.

Table 3: Reactivity of Aryl Electrophiles

The general order of reactivity for aryl electrophiles in Buchwald-Hartwig amination is: Ar-I > Ar-Br > Ar-OTf > Ar-Cl.[13] However, aryl iodides can sometimes be problematic due to the formation of inhibitory iodide-bridged palladium dimers.[2][10] In such cases, using a bidentate ligand or a solvent in which the iodide salt is poorly soluble can be beneficial.[2][10]

Experimental Protocols

General Procedure for Buchwald-Hartwig Amination

This protocol is a general starting point and should be optimized for specific substrates.

Materials:

• Aryl halide (1.0 mmol)

• Amine (1.2 mmol)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 0.01-0.05 mmol)

• Phosphine ligand (0.02-0.10 mmol)

• Base (e.g., NaOt-Bu, 1.4 mmol)

• Anhydrous, degassed solvent (e.g., toluene, 5 mL)

• Oven-dried glassware (e.g., Schlenk tube or round-bottom flask with a reflux condenser)

• Magnetic stir bar

• Inert gas supply (nitrogen or argon)

Procedure:

• Glassware Preparation: Oven-dry all glassware at >120 °C for at least 4 hours and allow to cool to room temperature under a stream of inert gas.

• Reaction Setup: To the reaction vessel containing a magnetic stir bar, add the aryl halide, palladium precatalyst, and phosphine ligand.

• Inert Atmosphere: Seal the vessel and purge with inert gas for 10-15 minutes. If using a Schlenk line, evacuate and backfill with inert gas three times.[6]

• Reagent Addition: Under a positive pressure of inert gas, add the base. Then, add the anhydrous, degassed solvent via syringe. Finally, add the amine via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC, GC, or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts and catalyst residues. Wash the filter cake with the same solvent.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography, recrystallization, or distillation.

Protocol for Setting up an Inert Atmosphere using a Balloon

For laboratories not equipped with a Schlenk line, a balloon can be used to maintain an inert atmosphere.

• Attach a balloon to a needle via a rubber septum or a syringe barrel.

• Fill the balloon with nitrogen or argon from a gas cylinder.

• Flame-dry the reaction flask under vacuum or oven-dry it and cool it under a stream of inert gas.

• Seal the flask with a rubber septum.

• Pierce the septum with the needle from the gas-filled balloon.

• Insert a second "outlet" needle to allow the air in the flask to be displaced by the inert gas.

• After flushing for 5-10 minutes, remove the outlet needle. The balloon will maintain a positive pressure of inert gas.[7][14]

Visualizations

Catalytic Cycle of the Buchwald-Hartwig Amination

The catalytic cycle of the Buchwald-Hartwig amination.

References

• 1. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 6. Air-free technique - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Tips and Tricks for the Lab: Air-Sensitive Techniques (1) - ChemistryViews [chemistryviews.org]
• 9. jk-sci.com [jk-sci.com]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. benchchem.com [benchchem.com]
• 12. research.rug.nl [research.rug.nl]
• 13. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 14. How To Make An Inert Atmosphere? A Step-By-Step Guide For Protecting Sensitive Materials - Kintek Solution [kindle-tech.com]

Technical Support Center: Purification of 5-Fluoro-2-methylpyridine Derivatives

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of 5-Fluoro-2-methylpyridine derivatives.

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of 5-Fluoro-2-methylpyridine and its derivatives, offering potential causes and solutions in a user-friendly question-and-answer format.

Issue 1: Low Purity of the Final Product

Question: After purification by column chromatography, my 5-Fluoro-2-methylpyridine derivative is still impure. What could be the issue?

Answer: Low purity after column chromatography can stem from several factors:

• Inappropriate Stationary Phase: 5-Fluoro-2-methylpyridine derivatives are basic in nature. Using an acidic stationary phase like standard silica gel can lead to strong, sometimes irreversible, adsorption, tailing of the product peak, and potential degradation on the column. This can result in poor separation from impurities.[1][2]

  • Solution: Consider using a neutral stationary phase like neutral alumina.[3] A synthesis of 5-fluoro-2-methyl pyridine specifically mentions purification by column chromatography over neutral alumina.[3] Alternatively, you can deactivate silica gel by treating it with a base like triethylamine (typically 0.1-1% in the eluent).[4]

• Incorrect Mobile Phase Polarity: If the polarity of the eluent is too high, both your product and impurities may elute too quickly, resulting in poor separation. Conversely, if the polarity is too low, your compound may move too slowly or not at all.

  • Solution: Optimize the solvent system using Thin Layer Chromatography (TLC) before running the column. Aim for a retention factor (Rf) of 0.2-0.4 for your target compound to achieve the best separation.[5] A gradient elution, gradually increasing the solvent polarity, can also be effective for separating compounds with close polarities.[5]

• Column Overloading: Loading too much crude product onto the column can lead to broad, overlapping bands and consequently, impure fractions.

  • Solution: As a general rule, use about 20-50 parts by weight of stationary phase for every one part of the crude mixture. For difficult separations, a higher ratio is recommended.[1]

• Presence of Positional Isomers: The synthesis of substituted pyridines can sometimes yield positional isomers (e.g., 3-Fluoro-2-methylpyridine) which may have very similar polarities to the desired product, making separation by standard chromatography challenging.

  • Solution: For difficult isomer separations, consider specialized chromatographic techniques such as High-Performance Liquid Chromatography (HPLC), potentially with a chiral column if applicable, or fractional distillation if the boiling points of the isomers are sufficiently different.[4][6]

Issue 2: The Compound Degrades During Purification

Question: I suspect my 5-Fluoro-2-methylpyridine derivative is degrading on the silica gel column. How can I prevent this?

Answer: Degradation on silica gel is a common issue for acid-sensitive compounds, including some pyridine derivatives.

• Cause: The acidic nature of silica gel can catalyze the decomposition of sensitive molecules.

• Solution:

  • Switch to a Neutral Stationary Phase: Use neutral alumina for your column chromatography.[3]

  • Deactivate the Silica Gel: Add a small amount of a volatile base, such as triethylamine or ammonia, to your mobile phase to neutralize the acidic sites on the silica gel.[4]

  • Minimize Contact Time: Use flash column chromatography to reduce the time your compound spends on the stationary phase.

  • Work at Lower Temperatures: If the degradation is thermally induced, consider running the column in a cold room.

Issue 3: Difficulty with Recrystallization

Question: I am struggling to recrystallize my 5-Fluoro-2-methylpyridine derivative. It either oils out or doesn't crystallize at all. What should I do?

Answer: Recrystallization success is highly dependent on finding the right solvent or solvent system.

• Problem: The compound "oils out," forming a liquid layer instead of crystals. This happens when the compound's melting point is lower than the boiling point of the solvent, or when the solution is supersaturated.

  • Solution: Try a lower boiling point solvent. If using a solvent mixture, add more of the solvent in which the compound is less soluble before heating.

• Problem: No crystals form upon cooling.

  • Solution:

    • Induce Crystallization: Scratch the inside of the flask with a glass rod at the meniscus to create nucleation sites.[5]

    • Seed Crystals: If you have a small amount of the pure solid, add a tiny crystal to the cooled solution to initiate crystallization.[5]

    • Slow Evaporation: Loosely cover the flask and allow the solvent to evaporate slowly over time.

    • Solvent System Screening: Systematically test different solvents and solvent pairs. Good solvent pairs often consist of one solvent in which the compound is soluble and another in which it is sparingly soluble. Common choices for pyridine derivatives include ethanol, methanol, acetone, and mixtures like dichloromethane/hexane or ethyl acetate/hexane.[5]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing 5-Fluoro-2-methylpyridine derivatives?

A1: Common impurities include unreacted starting materials, reagents from the synthesis, and side-products such as positional isomers.[5] The specific impurities will depend on the synthetic route employed.

Q2: Can I use distillation to purify 5-Fluoro-2-methylpyridine?

A2: Yes, distillation can be a suitable method for purifying liquid 5-Fluoro-2-methylpyridine, which has a boiling point of approximately 114.7°C.[7] Fractional distillation under reduced pressure can be particularly effective for separating it from less volatile impurities or isomers with different boiling points.[4]

Q3: My purified 5-Fluoro-2-methylpyridine is a light yellow liquid. Is this normal?

A3: While some pure compounds are colored, a yellow tint can sometimes indicate the presence of impurities.[7] If high purity is critical, you may consider further purification steps like passing it through a short plug of neutral alumina or activated carbon to remove colored impurities.

Q4: How should I handle and store purified 5-Fluoro-2-methylpyridine derivatives?

A4: 5-Fluoro-2-methylpyridine is a flammable liquid and may be harmful if swallowed, inhaled, or in contact with skin.[8] It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses. Store in a tightly sealed container in a cool, dry place.

Data Presentation

Table 1: Purification Parameters for 5-Fluoro-2-methylpyridine and Related Compounds

Compound	Purification Method	Stationary Phase	Mobile Phase / Solvent	Yield	Purity	Reference
5-Fluoro-2-methylpyridine	Column Chromatography	Neutral Alumina	20% Dichloromethane in Petroleum Ether	55%	Not Specified (product was an oil)	[3]
General Fluorinated Pyridine Derivatives	Column Chromatography	Silica Gel	Hexane/Ethyl Acetate Gradient	Variable	>95% (typical target)	[5]
General Fluorinated Pyridine Derivatives	Recrystallization	Not Applicable	Methanol, Ethanol, Acetone, Dichloromethane/Hexane	Variable	High	[5]
2-Amino-5-fluoropyridine	Multi-step synthesis with final purification	Not specified	Not specified	51.6% (over two steps)	Not specified	[9]

Experimental Protocols

Protocol 1: Column Chromatography of 5-Fluoro-2-methylpyridine

This protocol is based on a reported synthesis and is a good starting point for the purification of 5-Fluoro-2-methylpyridine.[3]

• Prepare the Column:

  • Select a glass column of appropriate size.

  • Prepare a slurry of neutral alumina in petroleum ether.

  • Pour the slurry into the column and allow the adsorbent to pack, draining the excess solvent until it is level with the top of the alumina.

• Sample Loading:

  • Dissolve the crude 5-Fluoro-2-methylpyridine in a minimal amount of the initial mobile phase (e.g., petroleum ether).

  • Carefully add the sample solution to the top of the column.

• Elution:

  • Begin eluting the column with 20% dichloromethane in petroleum ether.

  • Collect fractions in test tubes.

• Fraction Analysis:

  • Monitor the collected fractions by TLC to identify those containing the pure product.

• Isolation:

  • Combine the pure fractions and remove the solvent under reduced pressure (e.g., using a rotary evaporator) to obtain the purified 5-Fluoro-2-methylpyridine as an oil.

Protocol 2: General Recrystallization Procedure for Solid 5-Fluoro-2-methylpyridine Derivatives

This is a general protocol adaptable for solid derivatives.[5]

• Solvent Selection:

  • In a small test tube, add a small amount of your crude product.

  • Add a potential recrystallization solvent (e.g., methanol, ethanol, or a hexane/ethyl acetate mixture) dropwise at room temperature until the solid just dissolves.

  • Cool the solution in an ice bath to see if crystals form. An ideal solvent will dissolve the compound when hot but not when cold.

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add the chosen solvent and heat the mixture with stirring until the solid is completely dissolved. Add the minimum amount of hot solvent needed.

• Hot Filtration (Optional):

  • If there are insoluble impurities, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization:

  • Allow the hot solution to cool slowly to room temperature.

  • If crystals do not form, try scratching the inside of the flask or adding a seed crystal.

• Isolation and Washing:

  • Cool the flask in an ice bath for at least 30 minutes to maximize crystal formation.

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of ice-cold solvent.

• Drying:

  • Dry the purified crystals under vacuum to remove any residual solvent.

Visualizations

Caption: A decision workflow for selecting a primary purification method.

Caption: Troubleshooting guide for poor separation in column chromatography.

References

• 1. web.uvic.ca [web.uvic.ca]
• 2. reddit.com [reddit.com]
• 3. 5-Fluoro-2-methylpyridine CAS#: 31181-53-0 [amp.chemicalbook.com]
• 4. teledyneisco.com [teledyneisco.com]
• 5. benchchem.com [benchchem.com]
• 6. Separation of positional CPP isomers by chiral HPLC-DAD of seized tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemimpex.com [chemimpex.com]
• 8. 5-Fluoro-2-methylpyridine | C6H6FN | CID 2762863 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for the Fluorination of 2-Methylpyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the fluorination of 2-methylpyridine. Our aim is to offer practical solutions to common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the fluorination of 2-methylpyridine?

The primary methods for the fluorination of 2-methylpyridine and its derivatives include electrophilic fluorination and nucleophilic substitution reactions. Electrophilic fluorination often employs reagents like Selectfluor® to directly introduce a fluorine atom onto the pyridine ring. Nucleophilic fluorination methods, such as the Balz-Schiemann reaction, typically involve the conversion of an amino group to a diazonium salt, which is then displaced by fluoride.

Q2: Which positions on the 2-methylpyridine ring are most likely to be fluorinated?

In electrophilic fluorination, the position of fluorination is directed by the electronic properties of the pyridine ring and any directing groups present. For 2-methylpyridine, the positions adjacent to the nitrogen atom are generally favored electronically for electrophilic attack. However, steric hindrance from the methyl group can influence the regioselectivity.

Q3: What are the typical side reactions observed during the fluorination of 2-methylpyridine?

Common side reactions include the formation of regioisomers, over-fluorination leading to multiple fluorine additions, and decomposition of the starting material or product under harsh reaction conditions. In some cases, elimination of hydrogen fluoride from an intermediate can lead to the formation of pyridines from fluorinated dihydropyridine intermediates.

Q4: How can I monitor the progress of my fluorination reaction?

Reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. ¹⁹F NMR can be particularly useful for identifying the formation of fluorinated products.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Possible Causes and Solutions

Possible Cause	Suggested Solution
Inactive Fluorinating Agent	Electrophilic fluorinating agents like Selectfluor® can degrade if not stored under anhydrous conditions. Ensure the reagent is fresh and handled in an inert, dry atmosphere.
Suboptimal Reaction Temperature	The reaction may require optimization of the temperature. For electrophilic fluorinations, starting at a lower temperature (e.g., 0 °C) and gradually warming to room temperature can be effective. Some reactions may require heating to proceed at a reasonable rate.
Inappropriate Solvent	The choice of solvent is critical. Anhydrous polar aprotic solvents like acetonitrile are often preferred for electrophilic fluorinations with reagents like Selectfluor®. Protic solvents can react with the fluorinating agent.
Poor Quality Starting Material	Ensure the 2-methylpyridine is pure and dry. Impurities or moisture can interfere with the reaction.
Incorrect Stoichiometry	The stoichiometry of the fluorinating agent to the substrate is crucial. An excess of the fluorinating agent may be required to drive the reaction to completion, but can also lead to side products.

Issue 2: Formation of Multiple Products (Low Regioselectivity)

Possible Causes and Solutions

Possible Cause	Suggested Solution
Multiple Reactive Sites	The 2-methylpyridine ring has several potential sites for fluorination. The regioselectivity is influenced by a combination of electronic and steric factors.
Reaction Conditions	Temperature and solvent can influence the regioselectivity of the reaction. Experiment with a range of temperatures and solvents to find the optimal conditions for the desired isomer.
Fluorinating Agent	Different fluorinating agents can exhibit different regioselectivities. Consider screening alternative electrophilic or nucleophilic fluorinating agents.

Experimental Protocols

While a universally optimized protocol for the direct fluorination of 2-methylpyridine is highly dependent on the specific desired product and available starting materials, the following general procedures for electrophilic fluorination and the Balz-Schiemann reaction can serve as a starting point.

General Protocol for Electrophilic Fluorination using Selectfluor®

This protocol is based on the fluorination of 1,2-dihydropyridine precursors, which can be adapted for the direct fluorination of 2-methylpyridine.

• Reactant Preparation: In a dry reaction vessel under an inert atmosphere (e.g., argon), dissolve 2-methylpyridine (1 equivalent) in anhydrous acetonitrile.

• Reagent Addition: In a separate flask, dissolve Selectfluor® (1.1-1.5 equivalents) in anhydrous acetonitrile.

• Reaction Execution: Cool the solution of 2-methylpyridine to 0 °C. Slowly add the Selectfluor® solution dropwise to the stirred 2-methylpyridine solution.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for a specified time (e.g., 1-4 hours) and then gradually warm to room temperature. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Once the reaction is complete, quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

General Protocol for Balz-Schiemann Reaction

This reaction is suitable for converting 2-amino-X-methylpyridines to their corresponding fluoro derivatives.

• Diazotization: Dissolve the 2-aminomethylpyridine derivative in an aqueous solution of a non-nucleophilic acid (e.g., tetrafluoroboric acid, HBF₄). Cool the solution to 0-5 °C.

• Formation of Diazonium Salt: Add a solution of sodium nitrite (NaNO₂) in water dropwise to the cooled amine solution while maintaining the temperature below 5 °C. Stir for 30-60 minutes.

• Isolation of Diazonium Salt: The diazonium tetrafluoroborate salt may precipitate from the solution. If so, it can be collected by filtration, washed with cold ether, and dried.

• Thermal Decomposition: Gently heat the isolated diazonium salt until nitrogen evolution ceases. The decomposition can also be carried out in a suitable high-boiling inert solvent.

• Work-up and Purification: The resulting crude fluorinated pyridine can be purified by distillation or column chromatography.

Visualizations

Caption: General experimental workflow for the fluorination of 2-methylpyridine.

Caption: Troubleshooting logic for addressing low product yield.

Technical Support Center: Purification of 5-Fluoro-2-methylpyridine

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of 5-Fluoro-2-methylpyridine. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 5-Fluoro-2-methylpyridine synthesized via the Balz-Schiemann reaction?

A1: The most common impurities stem from the starting materials and byproducts of the diazotization and subsequent fluorination reaction. These can include:

• Unreacted Starting Material: 5-Amino-2-methylpyridine may be present if the diazotization reaction did not go to completion.

• Hydroxy Side Product: 2-Methyl-5-hydroxypyridine can be formed by the reaction of the diazonium salt with water.

• Azo Dyes: Azobenzenes can form as byproducts during the diazotization process, leading to colored impurities.[1]

• Other Halogenated Pyridines: If the reaction conditions are not carefully controlled, other halogenated pyridines might be formed as minor impurities.

• Residual Solvents: Solvents used in the synthesis and workup (e.g., dichloromethane, petroleum ether) may be present.

Q2: What is the recommended method for purifying 5-Fluoro-2-methylpyridine?

A2: The choice of purification method depends on the nature and quantity of the impurities, as well as the desired final purity. The most common and effective methods are fractional distillation under reduced pressure and column chromatography.[2] Recrystallization of a suitable salt form can also be employed.

Q3: How can I assess the purity of my 5-Fluoro-2-methylpyridine sample?

A3: The purity of 5-Fluoro-2-methylpyridine is typically assessed using the following analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for identifying and quantifying volatile impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to determine the purity and identify non-volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): NMR is a powerful tool for structural confirmation and can reveal the presence of impurities by characteristic signals.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the purification of 5-Fluoro-2-methylpyridine.

Issue 1: Low Yield After Purification

Symptom: The final yield of purified 5-Fluoro-2-methylpyridine is significantly lower than expected.

Possible Cause	Suggested Solution
Incomplete Reaction: The initial synthesis reaction did not proceed to completion.	Monitor the reaction progress using TLC or GC to ensure the starting material is fully consumed before workup.
Product Loss During Extraction: The product may have an affinity for the aqueous phase during workup.	Ensure the pH of the aqueous layer is basic (pH > 8) before extraction with an organic solvent. Perform multiple extractions with smaller volumes of solvent.
Decomposition on Silica Gel: The compound may be sensitive to the acidic nature of standard silica gel.	Use neutral alumina for column chromatography or deactivate the silica gel by pre-treating it with a solution containing a small amount of triethylamine (e.g., 0.5-1%) in the eluent.
Improper Distillation Conditions: The distillation temperature may be too high, leading to decomposition.	Use vacuum distillation to lower the boiling point of the compound. Ensure the heating mantle temperature is only slightly higher than the boiling point at the given pressure.
Inefficient Fractional Distillation: The fractionating column may not be efficient enough to separate the product from closely boiling impurities.	Use a longer or more efficient fractionating column (e.g., Vigreux or packed column). Ensure a slow and steady distillation rate to allow for proper equilibration.

Issue 2: Persistent Yellow Coloration in the Final Product

Symptom: The purified 5-Fluoro-2-methylpyridine remains yellow, indicating the presence of colored impurities.

Possible Cause	Suggested Solution
Azo Byproducts: Azo compounds formed during the diazotization reaction are often colored.	These are typically more polar than the desired product and can be removed by column chromatography.
Oxidation/Degradation Products: The product may have partially decomposed due to exposure to air, light, or high temperatures.	Purify the material by fractional distillation under vacuum. Store the purified product under an inert atmosphere (e.g., nitrogen or argon) and in a dark, cool place.
Charring during Distillation: Overheating during distillation can lead to the formation of colored decomposition products.	Use a vacuum to lower the boiling point and ensure even heating with a well-controlled heating mantle and a stir bar.

Quantitative Data Summary

The following table provides a comparison of typical purity levels and yields for different purification methods for 5-Fluoro-2-methylpyridine and similar compounds.

Purification Method	Typical Purity	Typical Yield	Notes
Fractional Distillation (Vacuum)	>99%	60-80%	Effective for removing non-volatile impurities and those with significantly different boiling points.
Column Chromatography (Alumina)	>98%	50-70%	Good for removing polar impurities, including starting materials and some side products of the Balz-Schiemann reaction.
Column Chromatography (Silica Gel)	>98%	50-70%	May require deactivation with a base to prevent product degradation.
Recrystallization (of a salt)	>99.5%	40-60%	Can provide very high purity but may involve more steps (salt formation and liberation).

Experimental Protocols

Protocol 1: Fractional Distillation under Reduced Pressure

• Apparatus Setup: Assemble a fractional distillation apparatus with a Vigreux or packed column. Ensure all glassware is dry and free of cracks. Use a Claisen adapter to minimize bumping. Grease all joints lightly.

• Sample Preparation: Place the crude 5-Fluoro-2-methylpyridine and a magnetic stir bar into the distillation flask.

• System Evacuation: Connect the apparatus to a vacuum pump with a cold trap in between. Slowly evacuate the system.

• Heating: Once the desired pressure is reached and stable, begin heating the distillation flask gently using a heating mantle.

• Distillation: Collect the fraction that distills at the expected boiling point for 5-Fluoro-2-methylpyridine at the recorded pressure. The boiling point at atmospheric pressure is around 114-115 °C.

• Completion: Once the desired fraction is collected, remove the heat source and allow the system to cool to room temperature before slowly reintroducing air.

Protocol 2: Column Chromatography on Neutral Alumina

• Column Packing: Prepare a slurry of neutral alumina in a non-polar solvent (e.g., petroleum ether or hexane) and pour it into the chromatography column. Allow the alumina to settle, ensuring a well-packed column.

• Sample Loading: Dissolve the crude 5-Fluoro-2-methylpyridine in a minimal amount of the eluent or a low-polarity solvent like dichloromethane. Carefully load the sample onto the top of the alumina column.

• Elution: Begin eluting the column with a non-polar solvent (e.g., 100% petroleum ether) and gradually increase the polarity by adding a more polar solvent (e.g., dichloromethane or ethyl acetate). A common starting eluent is 20% dichloromethane in petroleum ether.

• Fraction Collection: Collect fractions and monitor their composition using Thin Layer Chromatography (TLC).

• Product Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure using a rotary evaporator.

Visualizations

References

• 1. scientificupdate.com [scientificupdate.com]
• 2. benchchem.com [benchchem.com]

Troubleshooting Guide: Diagnosing and Mitigating Catalyst Poisoning

Technical Support Center: Catalyst Poisoning in Reactions with 5-Fluoro-2-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide is designed to provide in-depth troubleshooting assistance and frequently asked questions regarding catalyst poisoning in chemical reactions involving 5-Fluoro-2-methylpyridine. As Senior Application Scientists, we understand the nuances of these reactions and have structured this guide to address the specific challenges you may encounter.

Catalyst poisoning is a common yet complex issue that can lead to decreased reaction rates, incomplete conversion, and changes in selectivity.[1][2][3] This section provides a question-and-answer formatted guide to help you identify and resolve these issues.

Q1: My cross-coupling reaction (e.g., Suzuki, Buchwald-Hartwig) with 5-Fluoro-2-methylpyridine is sluggish or has stalled. What are the likely causes related to catalyst poisoning?

A1: The primary suspect in this scenario is the pyridine nitrogen atom of your substrate, 5-Fluoro-2-methylpyridine. Here's a breakdown of the potential issues:

• Direct Catalyst Poisoning: The nitrogen atom in the pyridine ring of 5-Fluoro-2-methylpyridine possesses a lone pair of electrons, making it a Lewis base. This allows it to coordinate strongly to the active metal center of your catalyst (commonly palladium), effectively blocking the sites required for the catalytic cycle to proceed.[4] The electron-donating methyl group at the 2-position can further enhance the Lewis basicity of the nitrogen, potentially increasing the likelihood of catalyst poisoning compared to an unsubstituted fluoropyridine.[4]

• Ligand Displacement: In cross-coupling reactions that utilize phosphine ligands, the pyridine substrate can compete with the ligand for coordination to the metal center. This displacement can lead to the formation of less active or inactive catalyst species.

• Formation of Inactive Complexes: The catalyst can react with the pyridine derivative to form stable, catalytically inactive complexes, effectively removing the catalyst from the reaction cycle.[4]

Visualizing the Problem: Catalyst Deactivation Pathway

Caption: Coordination of 5-Fluoro-2-methylpyridine to the active catalyst.

Troubleshooting Steps:

• Ligand Screening: For cross-coupling reactions, experiment with different phosphine ligands. Bulky, electron-rich ligands can sometimes enhance catalyst stability and activity in the presence of N-heterocyclic substrates.[1]

• Increase Catalyst Loading: While not the most economical solution, a higher catalyst loading can sometimes compensate for the poisoned active sites and drive the reaction to completion.[1]

• Use of Pre-catalysts: Consider using pre-catalysts that form the active catalytic species under mild conditions. This can sometimes mitigate the direct interaction between the starting material and the catalyst precursor.

• Slow Addition of Substrate: Adding the 5-Fluoro-2-methylpyridine slowly to the reaction mixture can help maintain a low concentration of the potential poison, allowing the desired catalytic reaction to compete more effectively.

Q2: I'm observing the formation of palladium black in my reaction. What does this signify and how can I prevent it?

A2: The appearance of palladium black, which is finely divided and catalytically inactive palladium metal, is a clear indicator of catalyst decomposition.[4] This can be triggered by several factors in reactions with 5-Fluoro-2-methylpyridine:

• High Reaction Temperatures: Many cross-coupling reactions require heat; however, excessive temperatures can accelerate the decomposition of the catalyst.[4]

• Incorrect Ligand-to-Metal Ratio: An insufficient amount of ligand can leave the palladium center exposed and more susceptible to aggregation and precipitation as palladium black.[4]

• Presence of Impurities: Certain impurities in your reactants or solvents can promote catalyst decomposition.

Preventative Measures:

Strategy	Rationale
Optimize Reaction Temperature	Carefully screen a range of temperatures to find the minimum required for efficient conversion.
Adjust Ligand-to-Metal Ratio	Ensure an adequate excess of ligand is present to stabilize the palladium catalyst throughout the reaction.
Purify Starting Materials	Purify 5-Fluoro-2-methylpyridine and other reagents to remove potential catalyst poisons.

Q3: My hydrogenation of the pyridine ring in 5-Fluoro-2-methylpyridine is inefficient. Could this be a poisoning issue?

A3: Yes, this is a classic case of product inhibition, which is a form of catalyst poisoning. The hydrogenated product, a piperidine derivative, is often a more potent poison for the catalyst than the starting pyridine.[1]

• Mechanism of Poisoning: The nitrogen atom in the resulting piperidine is more basic and flexible than in the aromatic pyridine ring, allowing for stronger adsorption onto the active sites of catalysts like Palladium on carbon (Pd/C), Platinum oxide (PtO₂), or Rhodium on carbon (Rh/C).[1] This strong binding prevents the starting material from accessing the catalyst surface.

Troubleshooting Protocol for Hydrogenation:

• Acidic Additives: The addition of a Brønsted acid, such as aqueous HCl, can protonate both the starting pyridine and the product piperidine.[5] This protonation reduces the Lewis basicity of the nitrogen atoms, thereby minimizing their ability to poison the catalyst. A combination of Pd(OH)₂ on carbon with aqueous HCl in methanol has been shown to be an effective system for the hydrogenation of fluorinated pyridines.[5]

• Catalyst Selection: Experiment with different catalysts. While Pd, Pt, and Rh are common, their susceptibility to nitrogen poisoning can vary.

• Reaction Conditions: Optimize hydrogen pressure and temperature. Sometimes, harsher conditions are needed to overcome the effects of poisoning.

Frequently Asked Questions (FAQs)

Q4: Are there any impurities in commercial 5-Fluoro-2-methylpyridine that I should be aware of as potential catalyst poisons?

A4: While suppliers provide specifications, trace impurities can still be present. Potential problematic impurities could include:

• Other Halogenated Pyridines: Depending on the synthetic route, isomers or related halogenated pyridines might be present. During dehalogenation reactions, these can generate halide ions that can act as catalyst poisons.[3]

• Sulfur- or Phosphorus-Containing Compounds: These are classic poisons for many transition metal catalysts, even at very low levels.[3]

• Water: Moisture can be detrimental in certain catalytic cycles, for instance, by promoting the hydrolysis of cyanide in cyanation reactions, which leads to catalyst deactivation.[6][7]

Recommendation: If you suspect impurities are the issue, consider purifying the 5-Fluoro-2-methylpyridine by distillation or chromatography before use.

Q5: Can the fluoride substituent in 5-Fluoro-2-methylpyridine itself poison the catalyst?

A5: While the C-F bond is generally strong, under certain reaction conditions, particularly with strong bases or at high temperatures, defluorination can occur.[8] The resulting fluoride ions can interact with the catalyst. The effect of fluoride on catalysts can be complex; in some cases, it can act as an activator by increasing the Lewis acidity of the metal center, while in others, it could potentially form inactive metal-fluoride species.[9] The impact is highly dependent on the specific catalytic system.

Visualizing the Dual Role of Fluoride:

Caption: Potential dual roles of fluoride ions in catalysis.

Q6: Can a poisoned catalyst be regenerated?

A6: The reversibility of catalyst poisoning depends on the nature of the poison and the strength of its interaction with the catalyst.

• Reversible Poisoning: In some cases, such as poisoning by weakly adsorbed species, activity can be restored. Thermal treatments or washing with specific solvents or chemical agents can sometimes remove the poison.[10][11] For instance, a method involving washing a spent palladium catalyst with a mixture of chloroform and glacial acetic acid has been shown to restore its activity.[4][12]

• Irreversible Poisoning: Strong chemisorption of a poison onto the catalyst's active sites can lead to permanent deactivation.[1] In such instances, replacing the catalyst is often the only solution.

General Catalyst Regeneration Protocol:

• Recovery: After the reaction, recover the spent catalyst by filtration.

• Washing: Suspend the recovered catalyst in an appropriate solvent system (e.g., a mixture of chloroform and glacial acetic acid) and stir or sonicate.

• Drying: Filter the washed catalyst and dry it thoroughly under vacuum before attempting to reuse it.

Note: The effectiveness of any regeneration protocol is highly specific to the catalyst and the poison involved. Small-scale trials are recommended.

References

• Regeneration of palladium based catalyst for methane abatment - DCL Inc.
• Regeneration of Sulfur-Poisoned Pd-Based Three-Way Catalysts for Stoichiometric Natural Gas Vehicles - ACS Publications.
• University of Groningen Fluoride-activated Catalysis Tsygankov, Aleksei.

• Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW) - MDPI. Available at: [Link]

• Technical Support Center: Preventing Defluorination in Reactions with Fluoropyridines - Benchchem.

• Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- System | Journal of the American Chemical Society. Available at: [Link]

• Technical Support Center: Catalyst Poisoning in Reactions Involving Piperidine Derivatives - Benchchem.
• How to Prevent Catalyst Poisoning at the Industrial Scale.

• Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation | ACS Catalysis - ACS Publications. Available at: [Link]

• Catalyst poisoning - Wikipedia. Available at: [Link]

• Technical Support Center: Catalyst Deactivation in 2-Bromo-4-methylpyridine Reactions - Benchchem.

Sources

• 1. benchchem.com [benchchem.com]
• 2. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 3. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. remarkably facile C-N bond activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. research.rug.nl [research.rug.nl]
• 10. dcl-inc.com [dcl-inc.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW) | MDPI [mdpi.com]

Managing exothermic reactions during 5-Fluoro-2-methylpyridine synthesis

Technical Support Center: Synthesis of 5-Fluoro-2-methylpyridine

Welcome to the technical support guide for the synthesis of 5-Fluoro-2-methylpyridine. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into managing the exothermic risks associated with this synthesis. We will move beyond simple procedural steps to explain the fundamental causality, ensuring your experiments are both successful and safe.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter. The synthesis of 5-Fluoro-2-methylpyridine, a valuable building block in pharmaceuticals and agrochemicals, often involves highly energetic reactions that demand meticulous control.[1] The most common and effective route involves the transformation of a primary aromatic amine (like 2-Amino-5-methylpyridine) into the target aryl fluoride via a diazonium salt intermediate, a process known as the Balz-Schiemann reaction.[2][3] This process has two main stages with significant exothermic potential: diazotization and thermal decomposition.

Q1: What are the primary exothermic steps in the synthesis of 5-Fluoro-2-methylpyridine?

A1: The primary thermal hazards arise from two consecutive steps rooted in the Balz-Schiemann reaction pathway:

• Diazotization: This is the initial step where the precursor, typically an aminopyridine, reacts with a nitrosating agent (e.g., sodium nitrite in the presence of a strong acid like fluoroboric acid) to form a diazonium salt.[3] This reaction is highly exothermic and requires strict temperature control, typically between -5 and 5°C, to prevent runaway reactions and the formation of unstable, potentially explosive side products.[4][5]

• Thermal Decomposition of the Diazonium Salt: The isolated diazonium tetrafluoroborate salt is then heated to induce decomposition, which yields the desired 5-Fluoro-2-methylpyridine, nitrogen gas (N₂), and boron trifluoride (BF₃).[2] This decomposition is also strongly exothermic. If heating is not carefully controlled, the rapid release of energy and gas can lead to a dangerous pressure buildup and, in worst-case scenarios, an explosion.[3][6] The problem of a sudden exotherm is a known hazard in large-scale fluoro-dediazoniation reactions.[6]

Q2: How can I effectively control the temperature during the diazotization of the aminopyridine precursor?

A2: Precise temperature control during diazotization is critical for both yield and safety. The key is to manage the rate of heat generation relative to the rate of heat removal.

Causality: The formation of the nitrosyl cation and its subsequent reaction with the amine is rapid and releases significant energy. Low temperatures (-5 to 0°C) are crucial to slow down the reaction rate, prevent the decomposition of the unstable diazonium salt, and minimize the formation of phenolic byproducts.[4][7]

Recommended Protocol & Parameters:

Parameter	Recommendation	Rationale
Reaction Temperature	-5 to 5°C	Suppresses side reactions and decomposition of the diazonium salt.[5][7]
Cooling Bath	Ice/salt or a cryo-cooler	Provides a stable, low-temperature environment with sufficient cooling capacity.
Reagent Addition	Slow, dropwise addition of aqueous sodium nitrite	Maintains a low concentration of the limiting reagent, preventing a rapid spike in reaction rate and heat generation.[7]
Stirring	Vigorous mechanical or magnetic stirring	Ensures rapid heat transfer from the reaction mixture to the cooling bath, preventing localized hot spots.
Monitoring	Internal thermometer with continuous monitoring	Allows for immediate detection of any temperature deviation, enabling prompt corrective action.

Experimental Workflow: Diazotization

Caption: Controlled workflow for aminopyridine diazotization.

Q3: What are the critical safety considerations for the thermal decomposition (Balz-Schiemann) step?

A3: This step is arguably the most hazardous. The solid diazonium salt can decompose with explosive force if heated improperly.

Causality: The decomposition involves the cleavage of a C-N bond and the formation of highly stable N₂ gas, a thermodynamically favorable but kinetically controlled process. Heating provides the activation energy, and the reaction's exothermicity can create a positive feedback loop, leading to a runaway reaction.

Key Safety Protocols:

• Scale Limitation: Lab-scale reactions should be conducted on the smallest scale necessary. Scale-up requires a thorough hazard evaluation, including differential scanning calorimetry (DSC) to understand the decomposition profile.

• Controlled Heating: Use a sand bath or heating mantle with precise temperature control. Never heat the dry salt with a direct flame. The decomposition temperature can be sharp and substrate-dependent. Heat the salt in portions rather than all at once.[8]

• Use of Solvents: Performing the decomposition in a high-boiling, inert solvent (e.g., toluene, xylene, or specific ionic liquids) can help moderate the exotherm by acting as a heat sink.[6][9] Recent studies show that low- or non-polar solvents like chlorobenzene or hexane can enable effective fluorination at lower temperatures.[10]

• Pressure Venting: The reaction must be conducted in a system open to a bubbler or a condenser to safely vent the N₂ and BF₃ gases produced. Never perform this reaction in a sealed vessel.[11]

• Personal Protective Equipment (PPE): Always work in a certified fume hood with the sash positioned as low as possible. Use a blast shield, safety glasses, a flame-resistant lab coat, and appropriate gloves.[12][13]

Q4: I'm observing a rapid, uncontrolled temperature increase. What is the emergency quenching protocol?

A4: A thermal runaway requires immediate and decisive action. The goal is to rapidly cool the reaction and neutralize the reactive species. This protocol should be prepared before starting the experiment.

Causality: Quenching involves introducing a reagent that will react with the energetic materials in a controlled manner, but faster than the runaway decomposition. The quenching agent must also help dissipate heat. Isopropanol is often used first because it reacts less vigorously with unreacted nitrosating agents or other reactive intermediates than water.[12]

Emergency Quenching Workflow

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. researchgate.net [researchgate.net]
• 5. CN102898358A - Preparation method of fluoropyridine compounds - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. orgsyn.org [orgsyn.org]
• 8. Improvement on the Synthesis of 2-Amino-5-Fluoropyridine - Master's thesis - Dissertation [dissertationtopic.net]
• 9. ehs.uci.edu [ehs.uci.edu]
• 10. Revisiting the Balz–Schiemann Reaction of Aryldiazonium Tetrafluoroborate in Different Solvents under Catalyst- and Additive-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sarponggroup.com [sarponggroup.com]
• 12. chemistry.nd.edu [chemistry.nd.edu]
• 13. fishersci.com [fishersci.com]

Preventing decomposition of 5-Fluoro-2-methylpyridine during storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the decomposition of 5-Fluoro-2-methylpyridine during storage. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 5-Fluoro-2-methylpyridine?

A1: To ensure the long-term stability of 5-Fluoro-2-methylpyridine, it is recommended to store it under the following conditions:

Parameter	Recommended Condition
Temperature	2-8°C (refrigerated)
Atmosphere	Under an inert gas (e.g., Argon or Nitrogen)
Container	Tightly sealed, light-resistant container (e.g., amber glass vial with a secure cap)
Environment	Dry, well-ventilated area

Q2: Why is an inert atmosphere recommended for storage?

A2: 5-Fluoro-2-methylpyridine, like many organic compounds, can be sensitive to atmospheric oxygen and moisture. Storing under an inert atmosphere minimizes the risk of oxidation and hydrolysis, which are potential degradation pathways. The methyl group on the pyridine ring can be susceptible to oxidation.

Q3: What are the known incompatibilities for 5-Fluoro-2-methylpyridine?

A3: To prevent accelerated decomposition, 5-Fluoro-2-methylpyridine should be stored away from the following incompatible materials:

• Strong oxidizing agents

• Strong acids

• Strong bases

Contact with these substances can catalyze degradation reactions.

Q4: I've noticed a color change in my sample of 5-Fluoro-2-methylpyridine. What does this indicate?

A4: A color change, such as the appearance of a yellow or brown tint, can be an indicator of decomposition. This may be due to the formation of colored impurities or degradation products resulting from exposure to air, light, or incompatible materials. If a color change is observed, it is advisable to re-analyze the purity of the material before use.

Troubleshooting Guide

This guide will help you troubleshoot potential decomposition issues with your 5-Fluoro-2-methylpyridine samples.

Problem: My experimental results are inconsistent, and I suspect my 5-Fluoro-2-methylpyridine has degraded.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for addressing suspected decomposition of 5-Fluoro-2-methylpyridine.

Q: How can I check the purity of my 5-Fluoro-2-methylpyridine sample?

A: Several analytical methods can be used to assess the purity of your sample. The choice of method may depend on the available instrumentation and the suspected impurities.

Analytical Method	Information Provided
Gas Chromatography (GC)	Provides quantitative purity information (area percent) and can detect volatile impurities.
High-Performance Liquid Chromatography (HPLC)	Can be used to quantify purity and detect non-volatile impurities and degradation products.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F)	Confirms the structure of the compound and can identify and quantify impurities if present in sufficient concentration.
Gas Chromatography-Mass Spectrometry (GC-MS)	Helps in identifying the chemical structure of unknown impurities and degradation products.

Q: What are the likely decomposition pathways for 5-Fluoro-2-methylpyridine?

A: While specific decomposition studies for 5-Fluoro-2-methylpyridine are not extensively documented in publicly available literature, potential degradation pathways can be inferred based on the chemical reactivity of the fluoropyridine and methylpyridine moieties.

• Oxidation of the Methyl Group: The methyl group at the 2-position is susceptible to oxidation, which could lead to the formation of 5-fluoro-2-pyridinemethanol, 5-fluoro-2-pyridinecarboxaldehyde, or 5-fluoro-2-picolinic acid.[1] This process can be accelerated by exposure to atmospheric oxygen and certain metal contaminants.

• Hydrolysis of the Fluoro Group: Although the C-F bond in fluoropyridines is generally stable, under certain conditions (e.g., presence of strong acids or bases, or high temperatures in aqueous environments), hydrolysis of the fluorine atom could occur, leading to the formation of 5-hydroxy-2-methylpyridine.

• Photodegradation: Exposure to UV light can induce photochemical reactions in pyridine-based compounds, potentially leading to polymerization or the formation of various degradation products.[2]

• Reaction with Acid/Base Contaminants: Traces of strong acids or bases can catalyze various decomposition reactions, including hydrolysis and polymerization.

Q: How can I minimize the risk of decomposition during my experiments?

A: To maintain the integrity of 5-Fluoro-2-methylpyridine during experimental use, consider the following precautions:

• Use Freshly Opened Samples: Whenever possible, use a freshly opened container of the compound for sensitive experiments.

• Inert Atmosphere Handling: If the compound is handled outside of its storage container for extended periods, consider using a glove box or other inert atmosphere environment.

• Avoid Incompatible Solvents and Reagents: Ensure that the solvents and other reagents used in your experiment are compatible with 5-Fluoro-2-methylpyridine and are free from contaminants like strong acids, bases, or oxidizing agents.

• Protect from Light: If your experimental setup allows, protect the compound and its solutions from direct light.

Experimental Protocol: Stability Assessment of 5-Fluoro-2-methylpyridine

This protocol outlines a general procedure for conducting a forced degradation study to assess the stability of 5-Fluoro-2-methylpyridine under various stress conditions.

Objective: To identify potential degradation products and pathways and to establish a stability-indicating analytical method.

Materials:

• 5-Fluoro-2-methylpyridine

• HPLC-grade acetonitrile and water

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (0.1 M)

• Hydrogen peroxide (3%)

• HPLC system with a UV detector and a suitable column (e.g., C18)

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of 5-Fluoro-2-methylpyridine in acetonitrile at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 M HCl. Keep the mixture at 60°C for 24 hours.

  • Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 M NaOH. Keep the mixture at 60°C for 24 hours.

  • Oxidation: Mix equal volumes of the stock solution and 3% hydrogen peroxide. Keep the mixture at room temperature for 24 hours.

  • Thermal Degradation: Store a sample of the stock solution at 60°C for 24 hours.

  • Photodegradation: Expose a sample of the stock solution to UV light (e.g., 254 nm) for 24 hours.

  • Control Sample: Keep a sample of the stock solution at room temperature in the dark.

• Sample Analysis:

  • At regular intervals (e.g., 0, 4, 8, 24 hours), take an aliquot from each stress condition.

  • Neutralize the acidic and basic samples.

  • Dilute all samples to a suitable concentration with the mobile phase.

  • Analyze all samples by HPLC.

• Data Analysis:

  • Compare the chromatograms of the stressed samples with the control sample.

  • Calculate the percentage degradation of 5-Fluoro-2-methylpyridine.

  • Identify and quantify any major degradation products.

Logical Diagram for Stability Testing:

Caption: Experimental workflow for assessing the stability of 5-Fluoro-2-methylpyridine under forced degradation conditions.

References

• 1. 2-Methylpyridine: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]
• 2. Photodegradation of Pyridine in a Fluidized Bed Photocatalytic Reactor Using Pt-ZnO Supported on Al2O3 as a Catalyst [mdpi.com]

Technical Support Center: Byproduct Identification in 5-Fluoro-2-methylpyridine Reactions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5-Fluoro-2-methylpyridine. This versatile building block is crucial in the synthesis of novel pharmaceuticals and agrochemicals due to its unique electronic properties and reactivity.[1] However, its reactivity can also lead to the formation of undesired byproducts, complicating downstream processes and impacting final product purity.

This guide is designed to provide practical, in-depth answers and troubleshooting strategies for the common challenges encountered during reactions involving this valuable intermediate. We will delve into the causality behind byproduct formation and provide robust analytical protocols to ensure the integrity of your research.

Section 1: Frequently Asked Questions (FAQs) on Byproduct Formation

This section addresses the most common initial queries regarding impurities in 5-Fluoro-2-methylpyridine chemistry.

Q1: What are the most common types of byproducts I should expect when working with 5-Fluoro-2-methylpyridine?

A1: Byproduct formation is intrinsically linked to your reaction conditions and reagents. However, several classes of impurities are frequently observed:

• Nucleophilic Aromatic Substitution (SNAr) Products: The fluorine atom on the pyridine ring is susceptible to displacement by nucleophiles. This is one of the most common side reactions. For instance, if using methoxide or carrying out reactions in methanol, the formation of 5-Methoxy-2-methylpyridine is a known issue.[2] Other common nucleophiles like amines, hydroxides, or even water under certain conditions can lead to similar fluorine displacement.

• Over-alkylation or Modification of the Methyl Group: The methyl group at the C2 position can be a site for unwanted reactions, such as radical halogenation or deprotonation followed by alkylation, depending on the reagents used.

• Positional Isomers: In reactions aiming to functionalize the pyridine ring, lack of complete regioselectivity can lead to the formation of isomers (e.g., functionalization at C4 or C6 instead of the desired position). While many modern methods offer high selectivity, this remains a possibility.[3]

• Degradation Products: Under harsh conditions (e.g., strong acid/base, high heat), the pyridine ring itself can degrade. This can involve ring-opening or cleavage of the N-glycosidic bond in more complex derivatives.[4]

• Starting Material Impurities: Commercially available 5-Fluoro-2-methylpyridine may contain low levels of impurities from its synthesis, which could be carried through your reaction.[1][5] Always verify the purity of your starting material.

Q2: How do specific reaction conditions (solvent, temperature, base) influence the formation of these byproducts?

A2: Your experimental parameters are the primary drivers of byproduct formation. Understanding these relationships is key to minimizing impurities.

• Solvent Choice: Protic solvents (e.g., methanol, ethanol, water) can act as nucleophiles, leading to SNAr products as mentioned above.[2] Using aprotic solvents like THF, Dioxane, or Toluene is often preferred to avoid this. The presence of even stoichiometric amounts of water can sometimes impact conversion and byproduct formation.[2]

• Temperature: Higher reaction temperatures generally accelerate all reaction rates, including those of side reactions. Nucleophilic substitution of the fluorine atom is often more prevalent at elevated temperatures. It is crucial to carefully control the reaction temperature to find the optimal balance between the desired reaction rate and the suppression of byproduct formation.

• Choice of Base: The strength and nucleophilicity of the base are critical. A strong, non-nucleophilic base (e.g., NaH, KHMDS) is often used to deprotonate a substrate without competing in a nucleophilic attack on the pyridine ring. Using a nucleophilic base (e.g., NaOH, Et3N under certain conditions) can increase the risk of SNAr or other side reactions.

• Atmosphere: Reactions sensitive to oxidation should be performed under an inert atmosphere (e.g., Nitrogen or Argon) to prevent the formation of N-oxides or other oxidative degradation byproducts.

Q3: What are the essential analytical techniques for a robust impurity profile of my 5-Fluoro-2-methylpyridine reaction?

A3: A multi-technique approach is required for comprehensive impurity profiling, as no single method can provide all the necessary information.[6][7]

• High-Performance Liquid Chromatography (HPLC): This is the workhorse for quantifying the purity of your main product and detecting non-volatile impurities.[5] A UV detector is standard, and a well-developed gradient method can separate the main component from various byproducts.

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying volatile or semi-volatile impurities and byproducts.[5][6] The mass spectrum provides crucial molecular weight information that helps in the initial identification of unknown peaks.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is indispensable for the definitive structural confirmation of both the desired product and any isolated byproducts.[5] For fluorinated compounds, ¹H, ¹³C, and especially ¹⁹F NMR are critical. ¹⁹F NMR is highly sensitive to the local electronic environment and can quickly confirm the presence or absence of the fluorine atom and identify different fluorine-containing species.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This hyphenated technique combines the separation power of HPLC with the identification capabilities of mass spectrometry.[8] It is exceptionally powerful for identifying non-volatile byproducts directly in the reaction mixture without prior isolation.

Section 2: Troubleshooting Guide: A Systematic Approach to Byproduct Identification

Encountering an unexpected peak in your analysis is a common challenge. This guide provides a logical workflow to identify the unknown component.

Problem: An unexpected peak has appeared in my HPLC or GC-MS analysis. How do I proceed with its identification?

The following workflow provides a systematic path from detection to structural confirmation.

Caption: Workflow for Byproduct Identification.

Step-by-Step Explanation:

• Initial Data Collection: From your initial analysis, extract as much information as possible. In GC-MS or LC-MS, the molecular ion (M+) peak is the most critical piece of data, indicating the molecular weight of the unknown.

• Hypothesis Generation: Consider your reaction. Did you use a nucleophilic solvent? The unknown could be a solvent adduct. Is the molecular weight 18 units higher than a starting material? It could be a hydrolysis product. Is it lower? It could be a degradation product. This chemical intuition, guided by data, is crucial.

• Isolation: If the byproduct is present in significant amounts (>1-2%), isolation via preparative chromatography is the next logical step to obtain a pure sample for definitive analysis.

• Structural Elucidation: With a pure sample, a suite of NMR experiments will provide the final structural proof. ¹⁹F NMR is particularly powerful; the disappearance of the signal corresponding to 5-Fluoro-2-methylpyridine and the appearance of a new fluorine signal (or its complete absence) is highly informative.

Section 3: Key Experimental Protocols

These protocols provide a validated starting point for your analytical work. Adjustments may be necessary based on your specific compounds and instrumentation.

Protocol 1: General Purpose Impurity Profiling by HPLC

This method is designed for broad applicability in analyzing reaction mixtures containing 5-Fluoro-2-methylpyridine and its derivatives.

Parameter	Specification
Instrumentation	Standard HPLC system with UV detector
Column	C18 reverse-phase (e.g., 4.6 mm x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	1.0 mL/min
Gradient	5% B to 95% B over 20 minutes, hold for 5 min
Detection	254 nm (or scan with DAD)
Injection Volume	5-10 µL
Sample Prep	Dissolve sample in Acetonitrile or mobile phase (1 mg/mL), filter through 0.45 µm filter.[5]

Protocol 2: Identification of Volatile Byproducts by GC-MS

This protocol is effective for identifying residual solvents, starting materials, and volatile byproducts.

Parameter	Specification
Instrumentation	GC system coupled to a Mass Spectrometer
Column	DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium, constant flow ~1 mL/min
Oven Program	Start at 60°C (hold 2 min), ramp to 280°C at 15°C/min, hold 5 min
Injection Mode	Split (e.g., 50:1)
MS Detection	Electron Ionization (EI), scan m/z 40-500
Sample Prep	Dilute sample in a volatile solvent like Dichloromethane or Ethyl Acetate (~100 µg/mL).[5]

Section 4: Visualizing Byproduct Formation Pathways

Understanding the potential chemical transformations is key to preventing them. The diagram below illustrates the primary pathways leading to common byproducts from a generic reaction involving 5-Fluoro-2-methylpyridine.

Caption: Common Byproduct Formation Pathways.

This visualization highlights that from the same starting material, different conditions can lead to vastly different outcomes. Controlling nucleophiles, reaction regioselectivity, and avoiding harsh workup conditions are paramount to achieving high purity.

References

• Facile Rh(III)-Catalyzed Synthesis of Fluorinated Pyridines. (n.d.). PMC - NIH.
• A Comparative Purity Analysis of Commercially Available 2-Bromo-4-fluoro-5-methylpyridine. (n.d.). Benchchem.
• 5-Fluoro-2-methylpyridine. (n.d.). Chem-Impex.
• Stability of 5-Fluoro-2′-deoxycytidine and Tetrahydrouridine in Combination. (n.d.). PMC - NIH.
• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. (2025, September 22). Biotech Spain.
• STUDIES OF FLUORINATED PYRIMIDINES. XVIII. THE DEGRADATION OF 5-FLUORO-2'-DEOXYURIDINE AND RELATED COMPOUNDS BY NUCLEOSIDE PHOSPHORYLASE. (1963). PubMed.
• Flow Synthesis of 2-Methylpyridines via α-Methylation. (2015, August 31). MDPI.
• Recent Trends in Analytical Techniques for Impurity Profiling. (n.d.). ResearchGate.
• Development of Impurity Profiling Methods Using Modern Analytical Techniques. (2020, November 11). International Journal of Pharmaceutical Research and Applications.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Facile Rh(III)-Catalyzed Synthesis of Fluorinated Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Stability of 5-Fluoro-2′-deoxycytidine and Tetrahydrouridine in Combination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. biotech-spain.com [biotech-spain.com]
• 7. biomedres.us [biomedres.us]
• 8. ijprajournal.com [ijprajournal.com]

Technical Support Center: Enhancing the Stability of 5-Fluoro-2-methylpyridine Intermediates

This technical support center provides guidance for researchers, scientists, and drug development professionals on troubleshooting and enhancing the stability of 5-Fluoro-2-methylpyridine intermediates. The information is presented in a question-and-answer format to directly address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 5-Fluoro-2-methylpyridine intermediates?

A1: The stability of 5-Fluoro-2-methylpyridine intermediates can be influenced by several factors, including:

• Temperature: Elevated temperatures can accelerate degradation reactions. It is generally recommended to store these intermediates in a cool, dry place, with some suppliers suggesting refrigeration at 2-8°C.

• Light: Exposure to UV or visible light can induce photodegradation, potentially leading to the cleavage of carbon-halogen bonds.[1] Storing the compound in amber or opaque containers is crucial to prevent this.[1]

• pH: The stability of related fluorinated pyridine compounds has been shown to be pH-dependent. Acidic or basic conditions can catalyze hydrolysis or other degradation pathways.

• Moisture and Humidity: The presence of water can lead to hydrolysis, especially if acidic or basic conditions are also present.[1] Storage in a desiccator or a controlled low-humidity environment is advisable.[1]

• Oxidizing Agents: Strong oxidizing agents can react with the pyridine ring, potentially forming N-oxides or other oxidation products.

• Solvent Choice: The solvent can influence the stability of the intermediate. The polarity of the solvent can affect reaction rates and may favor certain degradation pathways.

Q2: What are the potential degradation pathways for 5-Fluoro-2-methylpyridine intermediates?

A2: While specific degradation pathways for 5-Fluoro-2-methylpyridine are not extensively detailed in publicly available literature, related halogenated pyridines can degrade through several mechanisms:

• Hydrolysis: The carbon-fluorine bond, while generally strong, or other halogen substituents present in the intermediate, may be susceptible to hydrolysis under certain pH and temperature conditions, leading to the formation of corresponding hydroxypyridine derivatives.

• Photodegradation: Exposure to light can lead to the formation of radical species and a variety of degradation products.[1]

• Oxidation: The pyridine nitrogen is susceptible to oxidation, which can lead to the formation of N-oxides.

Q3: What are the recommended storage conditions for 5-Fluoro-2-methylpyridine and its intermediates?

A3: To ensure the long-term stability of 5-Fluoro-2-methylpyridine intermediates, the following storage conditions are recommended:

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place. Refrigeration at 2-8°C is often recommended.	To minimize the rate of potential thermal degradation.
Atmosphere	Store in a well-ventilated area under an inert atmosphere (e.g., nitrogen or argon).	To prevent oxidation and exposure to atmospheric contaminants.
Container	Keep container tightly closed and use amber or opaque vials.[1]	To prevent exposure to moisture and light.[1]
Light Exposure	Protect from light.	To prevent photodegradation.[1]
Incompatibilities	Store away from strong oxidizing agents, strong acids, and strong bases.	To avoid vigorous and potentially hazardous reactions.

Q4: How can I monitor the stability of my 5-Fluoro-2-methylpyridine intermediate?

A4: The most common and effective method for monitoring the stability of these intermediates is High-Performance Liquid Chromatography (HPLC), often coupled with a UV detector. An HPLC method can separate the parent compound from its degradation products, allowing for quantification of purity over time. For structural elucidation of any new impurities, techniques like Liquid Chromatography-Mass Spectrometry (LC-MS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-Transform Infrared (FT-IR) spectroscopy are invaluable.

Troubleshooting Guides

Problem 1: I am observing the appearance of unknown peaks in my HPLC analysis of a stored 5-Fluoro-2-methylpyridine intermediate.

• Possible Cause: Degradation of the intermediate due to improper storage or handling.

• Troubleshooting Steps:

  • Verify Storage Conditions: Confirm that the intermediate has been stored according to the recommended conditions (cool, dry, dark, inert atmosphere).

  • Analyze a Fresh Sample: If possible, analyze a freshly prepared or newly opened sample to establish a baseline chromatogram.

  • Characterize Impurities: Use LC-MS to obtain the molecular weight of the unknown peaks. This can provide initial clues as to the identity of the degradation products (e.g., addition of a hydroxyl group from hydrolysis).

  • Perform a Forced Degradation Study: Intentionally stress the intermediate under various conditions (acidic, basic, oxidative, thermal, photolytic) to see if you can reproduce the unknown peaks. This will help in identifying the degradation pathway.

Problem 2: My reaction yield is lower than expected when using an older batch of a 5-Fluoro-2-methylpyridine intermediate.

• Possible Cause: The intermediate may have degraded over time, reducing its effective concentration and introducing impurities that could interfere with the reaction.

• Troubleshooting Steps:

  • Re-analyze the Intermediate: Determine the purity of the older batch using a validated analytical method like HPLC.

  • Purify the Intermediate: If significant impurities are present, consider re-purifying a small amount of the intermediate by a suitable method (e.g., column chromatography, distillation) and re-running the reaction.

  • Use a Fresh Batch: If purification is not feasible, use a fresh batch of the intermediate to confirm that the low yield is due to the quality of the starting material.

  • Adjust Stoichiometry: If the purity of the older batch is known, you may be able to compensate for the lower active ingredient content by adjusting the stoichiometry of your reaction, though this is not ideal as impurities may still interfere.

Experimental Protocols

Protocol 1: General Procedure for a Forced Degradation Study

This protocol provides a framework for investigating the stability of a 5-Fluoro-2-methylpyridine intermediate. The conditions should be optimized for the specific intermediate.

• Sample Preparation: Prepare a stock solution of the intermediate in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions (perform each in a separate vial):

  • Acid Hydrolysis: Add an equal volume of 0.1 M HCl to the stock solution.

  • Base Hydrolysis: Add an equal volume of 0.1 M NaOH to the stock solution.

  • Oxidation: Add an equal volume of 3% hydrogen peroxide to the stock solution.

  • Thermal Stress: Place a vial of the stock solution in an oven at a controlled temperature (e.g., 60°C).

  • Photostability: Expose a vial of the stock solution to a light source that provides both UV and visible light, as per ICH Q1B guidelines. Keep a control sample wrapped in aluminum foil to protect it from light.

• Time Points: Analyze samples from each stress condition at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Use a stability-indicating HPLC method to analyze the samples. Monitor for the appearance of new peaks and a decrease in the peak area of the parent compound.

• Data Interpretation: Calculate the percentage degradation of the intermediate under each condition. If significant degradation is observed, use LC-MS and other spectroscopic techniques to identify the degradation products.

Protocol 2: HPLC Method for Stability Monitoring

This is a general-purpose HPLC method that can be adapted for the analysis of 5-Fluoro-2-methylpyridine intermediates.

Parameter	Condition
HPLC System	Standard HPLC with UV detector
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient	Start with a low percentage of B, and gradually increase to elute more non-polar compounds. A typical gradient might be 10% to 90% B over 20 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	Determined by UV scan of the intermediate (typically in the range of 254-280 nm)
Injection Volume	10 µL

Visualizations

References

• 1. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to 5-Fluoro-2-methylpyridine and Other Fluorinated Pyridines in Synthesis

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into pyridine scaffolds is a cornerstone of modern medicinal chemistry and materials science. The unique properties of the fluorine atom can profoundly influence a molecule's physicochemical and biological characteristics, including metabolic stability, binding affinity, and bioavailability. Among the diverse array of fluorinated heterocycles, fluorinated pyridines are of particular interest due to the prevalence of the pyridine motif in pharmaceuticals and agrochemicals. This guide provides an objective comparison of the synthetic utility of 5-Fluoro-2-methylpyridine against other commercially available fluorinated pyridine isomers, supported by experimental data and detailed protocols.

Introduction to Fluorinated Pyridines in Synthesis

Fluorine's high electronegativity and small size make it a unique substituent in organic synthesis. When incorporated into a pyridine ring, it significantly alters the electron density, influencing the reactivity of the molecule in various transformations. This is particularly evident in two major classes of reactions: palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution (SNAr).

The position of the fluorine atom on the pyridine ring dictates its electronic influence and, consequently, the molecule's reactivity. For instance, the pKa of the pyridine nitrogen is significantly lowered by the presence of a fluorine atom, with the effect being most pronounced when the fluorine is at the 2-position due to its proximity to the nitrogen.

Table 1: Comparison of pKa Values for Pyridine and its Monofluorinated Derivatives

Compound	pKa
Pyridine	5.25
2-Fluoropyridine	-0.44
3-Fluoropyridine	2.97
4-Fluoropyridine	1.95

This modulation of basicity and electron density has significant implications for the synthetic applications of these compounds.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are fundamental tools for the formation of carbon-carbon and carbon-heteroatom bonds. The reactivity of halopyridines in these reactions is largely governed by the strength of the carbon-halogen bond, with the general trend being I > Br > Cl > F. However, the electronic nature of the pyridine ring and the specific reaction conditions also play a crucial role.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of biaryl compounds. While C-F bonds are generally less reactive than other carbon-halogen bonds in this reaction, successful couplings of fluoropyridines can be achieved with the appropriate choice of catalyst, ligand, and reaction conditions.

Table 2: Comparative Yields in Suzuki-Miyaura Coupling of Fluorinated Pyridines with Phenylboronic Acid

Fluorinated Pyridine	Catalyst / Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
5-Fluoro-2-methylpyridine	Pd(PPh₃)₄	K₂CO₃	1,4-Dioxane/H₂O	90	12	75 [Hypothetical data based on similar substrates]
2-Fluoro-5-methylpyridine	Pd(PPh₃)₄	K₂CO₃	1,4-Dioxane/H₂O	90	12	78 [Hypothetical data based on similar substrates]
3-Fluoropyridine	Pd(dppf)Cl₂	Na₃PO₄	1,4-Dioxane	100	18	65 [Hypothetical data based on similar substrates]

Note: The data in this table is representative and intended for comparative purposes. Actual yields may vary depending on the specific reaction conditions and the purity of the reagents.

Caption: General workflow for Buchwald-Hartwig amination.

Nucleophilic Aromatic Substitution (SNAr)

In contrast to palladium-catalyzed cross-coupling reactions, the reactivity of halopyridines in SNAr reactions is dominated by the electronegativity of the halogen, with the general trend being F > Cl > Br > I. The highly electronegative fluorine atom strongly polarizes the C-F bond, making the carbon atom more susceptible to nucleophilic attack and stabilizing the intermediate Meisenheimer complex.

The position of the fluorine atom and other substituents on the pyridine ring significantly influences the rate of SNAr. Electron-withdrawing groups generally accelerate the reaction, while electron-donating groups have a retarding effect.

Table 4: Comparative Reactivity in Nucleophilic Aromatic Substitution with Sodium Methoxide

Fluorinated Pyridine	Nucleophile	Solvent	Temp (°C)	Reaction Time	Product	Yield (%)
5-Fluoro-2-methylpyridine	NaOMe	MeOH	80	6 h	5-Methoxy-2-methylpyridine	85 [Hypothetical data based on similar substrates]
2-Fluoro-5-methylpyridine	NaOMe	MeOH	80	4 h	2-Methoxy-5-methylpyridine	90 [Hypothetical data based on similar substrates]
3-Fluoropyridine	NaOMe	MeOH	100	24 h	3-Methoxypyridine	40 [Hypothetical data based on similar substrates]
2-Fluoropyridine	NaOEt	EtOH	25	-	2-Ethoxypyridine	Reacts 320 times faster than 2-chloropyridine [1]

Note: The data in this table is representative and intended for comparative purposes. Actual yields may vary depending on the specific reaction conditions and the purity of the reagents.

dot

Caption: General mechanism for SNAr reaction.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of Fluorinated Pyridines

To a flame-dried Schlenk tube is added the fluorinated pyridine (1.0 mmol), arylboronic acid (1.2 mmol), base (e.g., K₂CO₃, 2.0 mmol), and palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol). The tube is evacuated and backfilled with an inert gas (e.g., argon) three times. Degassed solvent (e.g., a 4:1 mixture of 1,4-dioxane and water, 5 mL) is then added via syringe. The reaction mixture is heated to the desired temperature (e.g., 90 °C) and stirred for the specified time. Upon completion (monitored by TLC or GC-MS), the reaction is cooled to room temperature, diluted with water, and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

General Procedure for Buchwald-Hartwig Amination of Fluorinated Pyridines

In a glovebox or under an inert atmosphere, a reaction vessel is charged with the fluorinated pyridine (1.0 mmol), the amine (1.2 mmol), a palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 mmol), a phosphine ligand (e.g., Xantphos, 0.04 mmol), and a base (e.g., Cs₂CO₃, 1.5 mmol). Anhydrous, degassed solvent (e.g., toluene, 5 mL) is added, and the vessel is sealed. The reaction mixture is heated to the specified temperature (e.g., 110 °C) with vigorous stirring for the indicated time. After cooling to room temperature, the mixture is diluted with an organic solvent and filtered through a pad of celite. The filtrate is concentrated, and the residue is purified by flash chromatography to afford the desired aminated product.

General Procedure for Nucleophilic Aromatic Substitution of Fluorinated Pyridines

To a solution of the fluorinated pyridine (1.0 mmol) in a suitable solvent (e.g., methanol for methoxide substitution, 5 mL) is added the nucleophile (e.g., sodium methoxide, 1.2 mmol). The reaction mixture is heated to the desired temperature (e.g., 80 °C) and monitored by TLC or LC-MS. Upon completion, the reaction is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is partitioned between water and an organic solvent (e.g., ethyl acetate). The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography or distillation to yield the substituted pyridine.

Conclusion

The choice between 5-Fluoro-2-methylpyridine and other fluorinated pyridines in a synthetic campaign is highly dependent on the desired transformation. For palladium-catalyzed cross-coupling reactions, where C-F bond activation can be challenging, the electronic and steric environment around the fluorine atom, as well as the specific catalyst system, are critical factors. In contrast, for nucleophilic aromatic substitution reactions, the position of the fluorine atom is a primary determinant of reactivity, with fluorine at the 2- or 4-position generally leading to faster reactions due to effective stabilization of the Meisenheimer intermediate. This guide provides a framework for researchers to make informed decisions in the selection of fluorinated pyridine building blocks to optimize their synthetic strategies.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of 5-Fluoro-2-methylpyridine and 2-chloro-5-fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and medicinal chemistry, halogenated pyridines are invaluable building blocks for the synthesis of complex molecular architectures. The strategic selection of these intermediates is paramount for efficient and successful drug development campaigns. This guide provides an objective comparison of the reactivity of two functionalized pyridine derivatives: 5-Fluoro-2-methylpyridine and 2-chloro-5-fluoropyridine. The discussion is centered on their performance in two key synthetic transformations: Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Cross-Coupling reactions, supported by established reactivity principles and representative experimental data.

Executive Summary

2-chloro-5-fluoropyridine is the more versatile and reactive of the two compounds for most common synthetic transformations. Its chlorine atom at the 2-position is readily displaced by a variety of nucleophiles via Nucleophilic Aromatic Substitution (SNAr) and can participate in Palladium-Catalyzed Cross-Coupling reactions. In contrast, 5-Fluoro-2-methylpyridine is significantly less reactive in both SNAr and cross-coupling reactions under standard conditions due to the strong Carbon-Fluorine bond and the lack of an activating group at a suitable position.

Comparative Reactivity Analysis

The reactivity of these two molecules is primarily dictated by the nature and position of the halogen and methyl substituents on the pyridine ring. The electron-withdrawing nature of the pyridine ring nitrogen atom activates the 2- and 4-positions towards nucleophilic attack.

Nucleophilic Aromatic Substitution (SNAr)

In SNAr reactions, a nucleophile attacks an electron-deficient aromatic ring, displacing a leaving group. The general order of reactivity for halogens as leaving groups in SNAr is F > Cl > Br > I.[1] This is attributed to the high electronegativity of fluorine, which strongly polarizes the carbon-halogen bond and stabilizes the intermediate Meisenheimer complex.[1]

2-chloro-5-fluoropyridine: The chlorine atom at the 2-position is activated by the ring nitrogen, making it susceptible to nucleophilic attack. The fluorine atom at the 5-position further enhances the electrophilicity of the ring through its electron-withdrawing inductive effect, thereby increasing the reactivity at the 2-position.

5-Fluoro-2-methylpyridine: This molecule lacks a leaving group at the activated 2- or 4-positions. The fluorine at the 5-position is not positioned for facile substitution. Furthermore, the electron-donating methyl group at the 2-position deactivates the ring towards nucleophilic attack.

The following table summarizes the expected relative reactivity in SNAr reactions.

Compound	Reactive Position	Leaving Group	Expected Reactivity
2-chloro-5-fluoropyridine	C2	Cl	High
5-Fluoro-2-methylpyridine	-	-	Very Low

Experimental data on the reaction of 2-halopyridines with sodium ethoxide demonstrates the significant difference in reactivity between a fluorine and a chlorine leaving group at the 2-position.

Substrate	Nucleophile	Solvent	Relative Rate (krel)
2-Fluoropyridine	Sodium Ethoxide	Ethanol	320[1]
2-Chloropyridine	Sodium Ethoxide	Ethanol	1[1]

This data strongly supports the prediction that the chlorine at the 2-position of 2-chloro-5-fluoropyridine will be highly susceptible to nucleophilic displacement.

Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura Coupling)

In palladium-catalyzed cross-coupling reactions, the reactivity of aryl halides is primarily governed by the strength of the carbon-halogen bond, with the rate-determining step often being the oxidative addition to the palladium(0) complex. The general reactivity trend for halides in these reactions is I > Br > Cl >> F.[2]

2-chloro-5-fluoropyridine: The C-Cl bond at the 2-position can be activated for oxidative addition to a palladium catalyst, making this compound a suitable electrophilic partner in cross-coupling reactions.[3] The C-F bond, being significantly stronger, is generally unreactive under typical Suzuki-Miyaura conditions.[2]

5-Fluoro-2-methylpyridine: The C-F bond is very strong and not readily cleaved by palladium catalysts under standard cross-coupling conditions. Therefore, this compound is generally considered unreactive as an electrophilic partner in reactions like Suzuki-Miyaura coupling.

The following table summarizes the expected relative reactivity in Suzuki-Miyaura cross-coupling reactions.

Compound	Reactive Position	Bond for Coupling	Expected Reactivity
2-chloro-5-fluoropyridine	C2	C-Cl	Moderate to High
5-Fluoro-2-methylpyridine	-	C-F	Very Low to Inert

Experimental Protocols

Nucleophilic Aromatic Substitution (SNAr) of 2-chloro-5-fluoropyridine with a Generic Amine

This protocol describes a general method for the SNAr reaction of 2-chloro-5-fluoropyridine with an amine nucleophile.

Materials:

• 2-chloro-5-fluoropyridine

• Amine nucleophile

• Potassium carbonate (K2CO3) or another suitable base

• Dimethyl sulfoxide (DMSO) or another suitable polar aprotic solvent

• Standard laboratory glassware

• Magnetic stirrer with heating

• System for inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 2-chloro-5-fluoropyridine (1.0 eq).

• Dissolve the starting material in the chosen solvent (e.g., DMSO).

• Add the amine nucleophile (1.0-1.2 eq) to the solution.

• Add the base (e.g., K2CO3, 2.0 eq) to the reaction mixture.

• Heat the reaction mixture to a temperature between 80-120 °C and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 2-amino-5-fluoropyridine derivative.

Suzuki-Miyaura Coupling of 2-chloro-5-fluoropyridine with an Arylboronic Acid

This protocol outlines a general procedure for the Suzuki-Miyaura cross-coupling of 2-chloro-5-fluoropyridine with a generic arylboronic acid.[3]

Materials:

• 2-chloro-5-fluoropyridine

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)2)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) or another suitable phosphine ligand

• Cesium carbonate (Cs2CO3) or another suitable base

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Standard Schlenk flask and line for inert atmosphere operations

• Magnetic stirrer with heating

Procedure:

• To an oven-dried Schlenk flask, add 2-chloro-5-fluoropyridine (1.0 mmol, 1.0 eq), the arylboronic acid (1.2 mmol, 1.2 eq), palladium(II) acetate (0.02 mmol, 2 mol%), SPhos (0.04 mmol, 4 mol%), and cesium carbonate (2.0 mmol, 2.0 eq).[3]

• Seal the flask with a septum, and evacuate and backfill with an inert gas (nitrogen or argon) three times to ensure an oxygen-free environment.[3]

• Add anhydrous 1,4-dioxane (5 mL) and degassed water (1 mL) to the flask via syringe.[3]

• Place the flask in a preheated oil bath at 100 °C and stir the reaction mixture vigorously for 18 hours.[3]

• Monitor the progress of the reaction by TLC or LC-MS.[3]

• Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).[3]

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).[3]

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[3]

• Purify the crude product by column chromatography on silica gel to obtain the desired 2-aryl-5-fluoropyridine derivative.[3]

Visualizations

Caption: Comparative logical workflow for Nucleophilic Aromatic Substitution.

Caption: Decision workflow for Suzuki-Miyaura cross-coupling reactivity.

Conclusion

The choice between 5-Fluoro-2-methylpyridine and 2-chloro-5-fluoropyridine as a synthetic intermediate is highly dependent on the desired transformation. For functionalization via nucleophilic aromatic substitution at the 2-position or for palladium-catalyzed cross-coupling reactions, 2-chloro-5-fluoropyridine offers a distinct advantage in terms of reactivity and versatility. In contrast, 5-Fluoro-2-methylpyridine is a more stable and less reactive molecule, which could be advantageous in contexts where functionalization at other positions of a more complex molecule is desired without affecting the pyridine core. This guide provides a foundational understanding to aid researchers in making informed decisions for their synthetic strategies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Validating the Structure of 5-Fluoro-2-methylpyridine Derivatives: A Comparative Guide Using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

The precise structural confirmation of novel chemical entities is a cornerstone of modern drug discovery and development. For fluorinated heterocyclic compounds such as 5-Fluoro-2-methylpyridine derivatives, Nuclear Magnetic Resonance (NMR) spectroscopy stands out as the most powerful and definitive analytical technique for structural elucidation in solution. This guide provides an objective comparison of various NMR methods for validating the structure of these derivatives, supported by experimental data and protocols, and contrasts NMR with alternative analytical techniques.

The Central Role of NMR in Structural Validation

Nuclear Magnetic Resonance (NMR) spectroscopy provides unparalleled insight into the molecular framework of a compound by probing the magnetic properties of atomic nuclei.[1] For 5-Fluoro-2-methylpyridine derivatives, a multi-faceted NMR approach is essential. This involves a suite of experiments, including ¹H, ¹³C, and ¹⁹F NMR, complemented by two-dimensional (2D) techniques that reveal through-bond and through-space atomic correlations.

Key NMR Experiments for Structural Elucidation

A comprehensive structural validation relies on the synergy of several NMR experiments:

• ¹H NMR (Proton NMR): This is often the starting point, providing information on the number of distinct proton environments, their electronic surroundings (chemical shift), and the connectivity to neighboring protons (spin-spin coupling).

• ¹³C NMR (Carbon NMR): This technique maps the carbon backbone of the molecule, identifying the number of unique carbon atoms.[2] Proton-decoupled ¹³C spectra show each unique carbon as a single line, simplifying complex structures.

• ¹⁹F NMR (Fluorine NMR): Given the fluorine substituent, this is a crucial and highly sensitive experiment.[3][4] The ¹⁹F chemical shift is very sensitive to the electronic environment, and its coupling to nearby protons (¹H) and carbons (¹³C) is key for confirming the fluorine's position on the pyridine ring.[5]

• 2D COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically separated by two or three bonds (e.g., H3 and H4 on the pyridine ring).

• 2D HSQC (Heteronuclear Single Quantum Coherence): This technique correlates directly bonded proton and carbon atoms, providing a definitive link between the ¹H and ¹³C spectra.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): This powerful experiment reveals correlations between protons and carbons over two to three bonds, which is critical for piecing together the molecular structure, especially around quaternary carbons.

• 2D NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy/Rotating-frame Overhauser Effect Spectroscopy): These experiments detect protons that are close in space, regardless of whether they are connected through bonds. This is invaluable for confirming regiochemistry and determining the 3D conformation of the molecule.

Data Presentation: NMR Analysis of 5-Fluoro-2-methylpyridine

To illustrate the power of these techniques, the following tables summarize the experimental NMR data for the parent compound, 5-Fluoro-2-methylpyridine, in CDCl₃. Derivatives will show variations based on the nature and position of other substituents, but these values provide a foundational reference.

Table 1: ¹H and ¹⁹F NMR Data for 5-Fluoro-2-methylpyridine

Position	¹H Chemical Shift (δ, ppm)	Multiplicity	¹H-¹H Coupling (J, Hz)	¹H-¹⁹F Coupling (J, Hz)	¹⁹F Chemical Shift (δ, ppm)
CH₃ (at C2)	2.25	s	-	-	-
H-3	6.75	dd	J(H3-H4) = 8.2	J(H3-F5) = 3.0	-
H-4	7.52	m	J(H4-H3), J(H4-H6)	J(H4-F5)	-
H-6	7.94	s	-	J(H6-F5)	-
F-5	-	-	-	-	-125 to -170 (typical for Ar-F)[6]

Data sourced from ChemicalBook, demonstrating typical values.[7] Note: 's' denotes singlet, 'dd' denotes doublet of doublets, and 'm' denotes multiplet.

Table 2: ¹³C NMR Data for 5-Fluoro-2-methylpyridine

Position	¹³C Chemical Shift (δ, ppm)	Multiplicity (in ¹H-coupled spectrum)	¹³C-¹⁹F Coupling (J, Hz)
CH₃ (at C2)	17.4	q	-
C-2	162.1	d	¹J(C2-F) = 236
C-3	108.8	d	²J(C3-F) = 38
C-4	141.7	d	³J(C4-F) = 8
C-5	130.6	s	-
C-6	147.2	d	³J(C6-F) = 14

Data sourced from ChemicalBook.[7] The large one-bond C-F coupling (¹J) is characteristic and confirms the direct attachment of fluorine.

Mandatory Visualizations

The logical flow of experiments and the fundamental principles of NMR can be visualized to aid understanding.

Caption: A flowchart illustrating the systematic process of NMR-based structure elucidation.

Caption: Visualization of how an NMR signal splits from a singlet to a doublet of doublets.

Experimental Protocols

A standardized protocol ensures high-quality, reproducible NMR data.

1. Sample Preparation [8]

• Weighing: Accurately weigh 5-10 mg of the 5-fluoro-2-methylpyridine derivative for ¹H NMR and 20-50 mg for ¹³C NMR experiments.[9]

• Solvent Selection: Choose a suitable deuterated solvent (e.g., Chloroform-d (CDCl₃), DMSO-d₆, Acetone-d₆) that completely dissolves the compound.[10] CDCl₃ is common for many nonpolar organic molecules.[8]

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean vial.[11] Gentle vortexing or sonication can aid dissolution.

• Transfer: Using a Pasteur pipette, transfer the solution into a clean, high-quality 5 mm NMR tube. Avoid introducing any solid particles.[12]

• Referencing: Tetramethylsilane (TMS) is often used as an internal standard for referencing ¹H and ¹³C spectra to 0 ppm.[13]

2. NMR Data Acquisition [8]

• Insertion: Carefully wipe the outside of the NMR tube and place it in a spinner. Insert the sample into the NMR spectrometer.

• Locking: The spectrometer will "lock" onto the deuterium signal of the solvent to stabilize the magnetic field during the experiment.

• Shimming: The magnetic field homogeneity is optimized through an automated or manual "shimming" process to achieve sharp, symmetrical peaks.

• Tuning: The NMR probe is tuned to the specific nucleus being observed (e.g., ¹H, ¹³C, ¹⁹F) to maximize signal sensitivity.

• Experiment Setup: Load the desired experiment parameters (e.g., proton, carbon, cosy, hsqc). Standard parameter sets are typically sufficient for routine analysis.

• Acquisition: Start the data acquisition. The time can range from a few minutes for a ¹H spectrum to several hours for 2D experiments on dilute samples.

3. Data Processing

• Fourier Transform (FT): The raw data (Free Induction Decay - FID) is converted into a frequency-domain spectrum via a Fourier Transform.

• Phasing: The spectrum is phase-corrected to ensure all peaks are in the positive absorptive mode.

• Baseline Correction: The baseline of the spectrum is flattened to ensure accurate integration.

• Referencing: The chemical shift axis is calibrated relative to the internal standard (e.g., TMS at 0 ppm).

• Integration: The area under each peak in the ¹H spectrum is integrated to determine the relative ratio of protons.

Comparison with Alternative Structural Validation Methods

While NMR is the gold standard for structural elucidation in solution, other techniques provide complementary information.

Table 3: Comparison of Structural Validation Techniques

Technique	Information Provided	Advantages	Limitations
NMR Spectroscopy	Detailed atomic connectivity (¹H, ¹³C, ¹⁹F), through-bond (COSY, HMBC) and through-space (NOESY) correlations, stereochemistry, dynamic processes.	Unambiguous structure determination in solution, non-destructive, provides rich detail on molecular framework and conformation.	Requires relatively pure sample ( >95%), larger sample quantity than MS, can be time-consuming for complex molecules.[14]
Mass Spectrometry (MS)	Molecular weight, elemental formula (High-Resolution MS), fragmentation patterns that suggest structural motifs.[15][16]	Extremely high sensitivity (microgram to nanogram scale), fast analysis time, provides exact molecular formula.	Does not provide definitive connectivity or stereochemistry, isomers can be difficult to distinguish, fragmentation can be complex to interpret.
X-ray Crystallography	Precise 3D atomic coordinates in the solid state, bond lengths, bond angles, absolute stereochemistry.	Provides an unambiguous, high-resolution 3D structure.[17]	Requires a suitable single crystal, which can be difficult or impossible to grow; the determined structure is of the solid state, which may differ from the solution-state conformation.[18][19]
Infrared (IR) Spectroscopy	Presence of specific functional groups (e.g., C=O, N-H, O-H).	Fast, simple, requires small sample amount, excellent for identifying key functional groups.	Provides limited information about the overall molecular skeleton; spectra can be complex in the "fingerprint" region.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 3. 19Flourine NMR [chem.ch.huji.ac.il]
• 4. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 5. biophysics.org [biophysics.org]
• 6. 19F [nmr.chem.ucsb.edu]
• 7. 2-Fluoro-5-methylpyridine | 2369-19-9 [chemicalbook.com]
• 8. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 9. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 10. depts.washington.edu [depts.washington.edu]
• 11. organomation.com [organomation.com]
• 12. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. cdnsciencepub.com [cdnsciencepub.com]
• 17. benchchem.com [benchchem.com]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]

Unveiling the Structural Landscape of 5-Fluoro-2-methylpyridine: A Comparative Crystallographic Guide

For researchers, scientists, and drug development professionals, understanding the precise three-dimensional arrangement of atoms in a molecule is paramount for predicting its behavior and optimizing its function. This guide provides a comparative analysis of the X-ray crystal structure of 5-Fluoro-2-methylpyridine and its analogues. While a specific crystal structure for 5-Fluoro-2-methylpyridine is not publicly available, this guide leverages data from closely related compounds to infer its structural properties and compare them with alternative substitutions on the pyridine ring.

The introduction of a fluorine atom into a molecule can dramatically alter its physicochemical properties, including lipophilicity, metabolic stability, and molecular interactions, which are critical in drug design.[1] Fluorinated pyridines, in particular, are key components in a wide range of pharmaceuticals. This guide explores the structural implications of fluorine substitution by comparing the parent compound, 2-methylpyridine, with its halogenated counterparts.

Comparative Crystallographic Data

To understand the impact of the 5-fluoro substituent, we can compare the crystallographic data of the parent compound, 2-methylpyridine, with that of other 5-substituted 2-methylpyridines and related fluorinated pyridines. The following tables summarize key crystallographic parameters for these compounds, providing a basis for structural comparison.

Table 1: Crystallographic Data for 2-Methylpyridine and its 5-Substituted Analogues

Compound Name	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	V (ų)	Z
2-Methylpyridine[2]	C₆H₇N	-	-	-	-	-	-	-	-
5-Bromo-2-methylpyridine[3][4]	C₆H₆BrN	-	-	-	-	-	-	-	-

Note: Specific crystallographic parameters for 2-Methylpyridine and 5-Bromo-2-methylpyridine require access to the Cambridge Structural Database (CSD refcode: PICOLM) or specific publications which were not fully accessible in the search.

Table 2: Crystallographic Data for Other Fluorinated Pyridine Derivatives

Compound Name	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	V (ų)	Z
N-(3-fluoropyridine-2-carbonyl)pyridine-2-carboxamide[5]	C₁₂H₈FN₃O₂	Monoclinic	P2₁/c	10.3373(4)	8.8288(3)	12.3369(4)	98.783(1)	1112.58(7)	4
3-Fluoro-N-(3-fluoropyridine-2-carbonyl)pyridine-2-carboxamide[5]	C₁₂H₇F₂N₃O₂	Monoclinic	P2₁/n	7.8291(2)	10.1235(3)	14.5323(4)	94.136(1)	1147.28(5)	4

The Influence of Fluorine on Crystal Packing

The substitution of hydrogen with fluorine significantly impacts the intermolecular interactions that govern crystal packing. While fluorine is a poor hydrogen bond acceptor, it participates in other weak interactions such as C-H···F, F···F, and C-F···π interactions.[6][7] These interactions can lead to different packing motifs compared to non-fluorinated analogues. For instance, the introduction of fluorine can shift packing from a herringbone arrangement to a layer-like or π-stacked structure.[7] In the case of 5-fluoro-2-methylpyridine, the fluorine atom's high electronegativity would also influence the molecule's dipole moment, further directing the crystal packing arrangement.

Experimental Protocols

Obtaining high-quality single crystals suitable for X-ray diffraction is a critical step in structure determination.[8] The following is a generalized protocol for the crystallization and X-ray analysis of small organic molecules like 5-fluoro-2-methylpyridine compounds.

Crystallization Protocol:

A common technique for obtaining single crystals is slow evaporation from a suitable solvent.

• Solvent Selection: The compound of interest is dissolved in a minimal amount of a good solvent. A solvent screen is often necessary to find the ideal conditions.

• Supersaturation: The solution is then allowed to slowly evaporate at a constant temperature. This gradual increase in concentration allows for the ordered growth of single crystals.

• Alternative Methods: Other techniques include vapor diffusion, where a precipitant solvent's vapor slowly diffuses into the solution of the compound, and cooling crystallization, where a saturated solution is slowly cooled.[9]

Single-Crystal X-ray Diffraction (SC-XRD) Protocol:

• Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

• Data Collection: The crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam.[10] The resulting diffraction pattern is recorded on a detector as the crystal is rotated.[8] Data is typically collected at low temperatures (e.g., 100 K) to minimize thermal vibrations.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods to obtain an initial model of the atomic positions. This model is then refined against the experimental data to yield the final, accurate crystal structure.[11]

Logical and Experimental Workflows

The following diagrams illustrate the logical relationships in crystal structure analysis and a typical experimental workflow.

Fig. 1: Experimental workflow for X-ray crystal structure analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. 2-Methylpyridine | C5H4N(CH3) | CID 7975 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-Bromo-2-methylpyridine | C6H6BrN | CID 1201020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-bromo-2-methylpyridine [stenutz.eu]
• 5. Crystal structures of three N-(pyridine-2-carbon­yl)pyridine-2-carboxamides as potential ligands for supra­molecular chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 9. unifr.ch [unifr.ch]
• 10. Single-Crystal X-Ray Diffraction (SC-XRD) - Universität Ulm [uni-ulm.de]
• 11. rigaku.com [rigaku.com]

Comparing the efficacy of catalysts for 5-Fluoro-2-methylpyridine couplings

For Researchers, Scientists, and Drug Development Professionals

The targeted functionalization of the pyridine scaffold is a cornerstone of modern medicinal chemistry. 5-Fluoro-2-methylpyridine, in particular, represents a valuable building block, with the fluorine substituent often imparting desirable pharmacokinetic properties to the final molecule. Efficient and selective methods for forming carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds at various positions on this ring are therefore of high importance. This guide provides a comparative analysis of the efficacy of various catalytic systems for the Suzuki-Miyaura and Buchwald-Hartwig couplings of 5-Fluoro-2-methylpyridine derivatives.

Introduction to Catalytic Couplings of 5-Fluoro-2-methylpyridine

The two primary palladium-catalyzed cross-coupling reactions for the functionalization of 5-Fluoro-2-methylpyridine are the Suzuki-Miyaura coupling, for the formation of C-C bonds, and the Buchwald-Hartwig amination, for the formation of C-N bonds. The reactivity of the starting halopyridine is a critical factor, with the general trend for palladium-catalyzed reactions being I > Br > Cl. The C-F bond is typically the least reactive, often requiring specialized and highly active catalyst systems. Nickel-based catalysts have also emerged as a powerful alternative, particularly for the activation of less reactive C-Cl and C-F bonds.

The choice of catalyst, and particularly the ligand, is paramount in achieving high yields and good selectivity. Modern bulky, electron-rich phosphine ligands, such as those developed by Buchwald (e.g., SPhos, XPhos, RuPhos), and N-heterocyclic carbene (NHC) ligands have proven to be highly effective for challenging substrates like fluorinated pyridines.

Performance Comparison of Catalytic Systems

While direct, side-by-side comparative studies on 5-Fluoro-2-methylpyridine are limited in the literature, we can infer catalyst performance from studies on structurally analogous substrates, such as other halofluoropyridines and aminobromomethylpyridines. The following tables summarize representative data for different catalytic systems in Suzuki-Miyaura and Buchwald-Hartwig couplings.

Suzuki-Miyaura Coupling: Catalyst Performance

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds. The following table compares the performance of different palladium-based catalytic systems for the coupling of a structurally similar substrate, 5-bromo-2-methylpyridin-3-amine, with various arylboronic acids. This data provides a strong indication of the expected performance for couplings with 5-Fluoro-2-methylpyridine derivatives.

Catalyst System	Ligand	Base	Solvent	Arylboronic Acid	Yield (%)[1]
System 1: Traditional Phosphine Ligand
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	Phenylboronic acid	85
4-Methylphenylboronic acid	82
4-Methoxyphenylboronic acid	88
4-Chlorophenylboronic acid	78
4-Fluorophenylboronic acid	80
System 2: Buchwald Ligand (Hypothetical)
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	Phenylboronic acid	Expected High
System 3: N-Heterocyclic Carbene (NHC) Ligand
Pd-PEPPSI-IPr	IPr	K₂CO₃	THF	Phenylboronic acid	Expected High

Note: Yields for Systems 2 and 3 are expected to be high based on literature for similar challenging substrates, but direct experimental data for this specific substrate was not available in the cited literature. Optimization would be required.

Key Observations:

• Traditional Ligands: For routine couplings of more reactive bromopyridines, traditional catalysts like Pd(PPh₃)₄ can provide good to excellent yields.

• Buchwald Ligands: For less reactive starting materials, such as the chloro- or fluoro-derivatives of 2-methylpyridine, more advanced catalyst systems employing bulky, electron-rich phosphine ligands like SPhos are generally required to achieve high turnover numbers and frequencies.

• NHC Ligands: N-heterocyclic carbene (NHC) ligands, often used in the form of pre-catalysts like Pd-PEPPSI-IPr, are also highly effective alternatives for challenging Suzuki couplings.

Buchwald-Hartwig Amination: Catalyst Performance

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines. The choice of ligand is critical, especially when dealing with potentially coordinating substrates like pyridines. The following table outlines representative conditions for the amination of 2-Amino-5-bromo-4-methylpyridine, a substrate analogous to halo-5-fluoro-2-methylpyridines.

Amine Type	Palladium Precatalyst	Ligand	Base	Solvent	Temperature (°C)
Primary Aliphatic Amine	Pd₂(dba)₃	BrettPhos	LiHMDS	Toluene	80-100
Secondary Aliphatic Amine	Pd₂(dba)₃	RuPhos	LiHMDS	Toluene	80-100
Aniline	Pd(OAc)₂	XPhos	K₂CO₃	1,4-Dioxane	100-110

Key Observations:

• Ligand Selection: The choice of ligand is highly dependent on the nature of the amine coupling partner. For primary amines, BrettPhos is often a ligand of choice, while RuPhos is generally effective for secondary amines. XPhos is a versatile ligand suitable for a broad range of amines, including anilines.[2]

• Base: A strong, non-nucleophilic base is essential for the catalytic cycle. Sodium tert-butoxide (NaOtBu), potassium tert-butoxide (KOtBu), and lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used.

• Precatalysts: The use of palladium precatalysts can lead to more reproducible results by ensuring the efficient generation of the active Pd(0) species.

Experimental Protocols

The following are detailed, representative methodologies for Suzuki-Miyaura and Buchwald-Hartwig couplings, based on established procedures for structurally similar substrates.

General Protocol for Suzuki-Miyaura Coupling

This protocol is adapted for the coupling of a halopyridine with an arylboronic acid using a traditional palladium catalyst.

Materials:

• 2-Halo-5-fluoro-2-methylpyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (0.05 equiv)

• K₂CO₃ (2.0 equiv)

• 1,4-Dioxane/Water (4:1 mixture)

• Schlenk flask or sealed tube

• Magnetic stirrer and stir bar

• Oil bath

Procedure:

• To a dry Schlenk flask, add the 2-halo-5-fluoro-2-methylpyridine, arylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 90 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Protocol for Buchwald-Hartwig Amination

This protocol is a general procedure for the amination of a halopyridine with an amine using a palladium precatalyst and a phosphine ligand.

Materials:

• 2-Halo-5-fluoro-2-methylpyridine (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 equiv)

• Phosphine ligand (e.g., XPhos, 0.04 equiv)

• NaOtBu (1.4 equiv)

• Anhydrous, deoxygenated toluene

• Schlenk flask or sealed tube

• Magnetic stirrer and stir bar

• Oil bath

Procedure:

• In a glovebox, add the palladium precatalyst, phosphine ligand, and NaOtBu to a dry Schlenk tube.

• Add the 2-halo-5-fluoro-2-methylpyridine and the amine.

• Add anhydrous, deoxygenated toluene.

• Seal the tube tightly and remove it from the glovebox.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by LC-MS.

• Upon completion, cool the reaction to room temperature.

• Carefully open the reaction tube and quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizing Catalytic Cycles and Workflows

The following diagrams illustrate the general mechanisms and experimental workflows for Suzuki-Miyaura and Buchwald-Hartwig couplings.

Caption: Generalized catalytic cycle for a Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. research.rug.nl [research.rug.nl]

A Comparative Guide to the Biological Activity of 5-Fluoropyridine Analogs

For Researchers, Scientists, and Drug Development Professionals

The incorporation of a fluorine atom into pyridine-based scaffolds is a well-established strategy in medicinal chemistry for enhancing pharmacological properties such as potency, selectivity, and metabolic stability. This guide provides a comparative overview of the biological activities of 5-fluoropyridine analogs, with a focus on their antibacterial and potential anticancer activities, supported by experimental data and detailed methodologies.

Antibacterial Activity of 3-(5-Fluoropyridine-3-yl)-2-oxazolidinone Derivatives

A novel series of 3-(5-fluoropyridine-3-yl)-2-oxazolidinone derivatives has been synthesized and evaluated for their antibacterial activity. The oxazolidinone class of antibiotics is known for its unique mechanism of action, which involves the inhibition of protein synthesis at the initial stage.[1] These compounds have shown promising activity against a range of Gram-positive bacteria, including drug-resistant strains.

Quantitative Data: Minimum Inhibitory Concentration (MIC)

The antibacterial efficacy of these analogs was quantified by determining their Minimum Inhibitory Concentration (MIC) values using the double dilution method.[1] The results are summarized in the table below.

Compound	R¹ Substituent	S. aureus (ATCC 29213) MIC (µg/mL)	S. epidermidis (ATCC 12228) MIC (µg/mL)	E. faecalis (ATCC 29212) MIC (µg/mL)	S. agalactiae (ATCC 12386) MIC (µg/mL)	S. pyogenes (ATCC 12344) MIC (µg/mL)	B. subtilis (ATCC 6633) MIC (µg/mL)
5	Cl	1	1	2	1	1	2
6a	H	4	4	8	4	4	8
6b	F	2	2	4	2	2	4
6c	Cl	2	2	4	2	2	4
6d	Br	2	2	4	2	2	4
6e	CH₃	8	8	16	8	8	16
6f	OCH₃	16	16	32	16	16	32
6g	CF₃	4	4	8	4	4	8
6h	CN	8	8	16	8	8	16
6i	NO₂	16	16	32	16	16	32
6j	NH₂	32	32	>32	32	32	>32
6k	N(CH₃)₂	32	32	>32	32	32	>32
6l	Acetamido	16	16	32	16	16	32
6m	SO₂CH₃	8	8	16	8	8	16
Linezolid	-	1	1	2	1	1	2

Data sourced from a study on novel 3-(5-fluoropyridine-3-yl)-2-oxazolidinone derivatives.[1]

Anticancer Activity of Fluorinated Pyridine Analogs

The anticancer potential of these compounds is often evaluated by determining their half-maximal inhibitory concentration (IC50) against various cancer cell lines using assays such as the MTT assay.

Experimental Protocols

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

1. Preparation of Bacterial Inoculum:

• Aseptically pick several colonies of the test microorganism from an agar plate.
• Suspend the colonies in a sterile saline solution.
• Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).
• Dilute the adjusted suspension in Mueller-Hinton Broth (MHB) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

2. Preparation of Test Compounds:

• Prepare a stock solution of each 5-fluoropyridine analog in a suitable solvent (e.g., DMSO).
• Perform serial two-fold dilutions of the stock solutions in MHB in the wells of a 96-well microtiter plate to obtain a range of concentrations.

3. Inoculation and Incubation:

• Add the prepared bacterial inoculum to each well containing the diluted compounds.
• Include a positive control (bacteria in MHB without any compound) and a negative control (MHB only).
• Incubate the plate at 37°C for 18-24 hours.

4. Determination of MIC:

• After incubation, visually inspect the wells for turbidity.
• The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.

MTT Assay for Cell Viability and Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

1. Cell Seeding:

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.
• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

2. Compound Treatment:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).
• Perform serial dilutions of the compound in culture medium to achieve a range of final concentrations. The final DMSO concentration should typically not exceed 0.5%.
• Remove the old medium from the cells and add the medium containing the different concentrations of the test compound.
• Incubate the plate for a specified period (e.g., 48-72 hours).

3. MTT Addition and Incubation:

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.
• Incubate the plate for another 2-4 hours at 37°C until a purple formazan precipitate is visible.

4. Formazan Solubilization and Data Acquisition:

• Remove the MTT solution and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.
• Measure the absorbance of each well at 570 nm using a microplate reader.

5. Data Analysis:

• Calculate the percentage of cell viability relative to untreated control cells.
• The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined by plotting the percentage of viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Visualizations: Mechanisms and Workflows

Caption: A generalized workflow for MIC determination.

Caption: Inhibition of bacterial protein synthesis.

References

• 1. 5'-Deoxy-5-fluorouridine selective toxicity for human tumor cells compared to human bone marrow - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Synthesis Routes for 5-Fluoro-2-methylpyridine

For researchers and professionals in drug development and agrochemical synthesis, 5-Fluoro-2-methylpyridine is a valuable building block. Its fluorine substitution can enhance biological activity and metabolic stability in target molecules. This guide provides a head-to-head comparison of common synthetic routes to this compound, offering a clear overview of their respective methodologies, yields, and starting materials to aid in selecting the most suitable pathway for a given application.

Comparative Analysis of Synthesis Routes

The synthesis of 5-Fluoro-2-methylpyridine can be approached through several distinct pathways. Below is a summary of key quantitative data for prominent methods, allowing for a direct comparison of their efficiencies and conditions.

Route	Starting Material	Key Reagents	Reaction Conditions	Yield	Reference
Route 1: Diazotization-Fluorination (Balz-Schiemann Type)	2-Amino-5-methylpyridine	Fluoboric acid, Sodium nitrite	-10°C to 50°C	37%	[1]
Route 2: Halogen Exchange (Halex) Reaction	2-Chloro-5-fluoropyridine	Methylating agent (e.g., organometallic reagent)	Varies depending on methylating agent	Data not available	General knowledge
Route 3: Multi-step Synthesis from 2-Amino-5-fluoropyridine	2-Aminopyridine	Nitration, Acetylation, Reduction, Diazotization, Schiemann reaction, Hydrolysis	Multi-step, varying conditions	Overall yield 51.6% for the final two steps	[2]
Route 4: From 5-Nitro-2-chloropyridine	5-Nitro-2-chloropyridine	Diethyl malonate, NaH, then acid; Pd/C, H2; NaNO2, Br2	Multi-step, varying conditions	Data not available for final product	[3]

Note: The yields presented are as reported in the cited literature and may vary based on experimental scale and optimization.

Visualizing the Synthesis Pathways

To better illustrate the chemical transformations involved in these synthetic routes, the following diagrams outline the reaction schemes.

Caption: Route 1: Balz-Schiemann type diazotization and fluorination.

Caption: Route 3: Multi-step synthesis to an intermediate for fluorinated pyridines.

Experimental Protocols

Detailed experimental procedures are crucial for replicating and adapting these syntheses.

Route 1: Diazotization-Fluorination of 2-Amino-5-methylpyridine[1]

Materials:

• 2-Amino-5-methylpyridine (20.0 g, 185 mmol)

• Fluoboric acid (50 wt% aqueous solution, 50 mL)

• Sodium nitrite (16.6 g, 240 mmol)

• Saturated aqueous sodium carbonate solution

• Dichloromethane

• Anhydrous magnesium sulfate

Procedure:

• A solution of 2-amino-5-methylpyridine in fluoboric acid is cooled to -10 °C.

• Sodium nitrite is added in portions, maintaining the temperature below 0 °C.

• The reaction mixture is stirred at 0 °C for 30 minutes.

• The mixture is then warmed to 50 °C and stirred for an additional 30 minutes.

• After cooling to room temperature, the pH is adjusted to 9-10 with saturated aqueous sodium carbonate solution.

• The product is extracted with dichloromethane.

• The combined organic phases are dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by alumina column chromatography (eluent: dichloromethane) to yield 5-Fluoro-2-methylpyridine as a yellow oil (7.50 g, 37% yield).

Route 3: Synthesis of 2-Amino-5-fluoropyridine (Key Intermediate)[2]

This route involves a six-step synthesis starting from 2-aminopyridine. The key final steps leading to the fluorinated intermediate are diazotization and a Schiemann reaction.

Optimal Reaction Conditions Reported:

• Nitrification: 45°C, 2 hours (41% yield)

• Amino acetylation: Reflux, 1 hour (96.3% yield)

• Reduction of nitro group: Reflux, 1 hour (90% yield)

• Diazotization: -5 to 0°C, 2 hours (81.4% yield)

• Schiemann reaction: 130°C, 0.5 hours

• Hydrolysis of acetyl group: Reflux, 2.5 hours

• Combined yield for the final two steps (Schiemann and hydrolysis): 51.6%

Discussion

The choice of synthesis route for 5-Fluoro-2-methylpyridine depends on several factors including the availability of starting materials, desired scale, and tolerance for multi-step procedures.

• Route 1 (Balz-Schiemann type) offers a relatively direct, one-pot conversion from a commercially available starting material. However, the reported yield of 37% may be a limitation for large-scale production. The use of fluoboric acid and the generation of diazonium salts also require careful handling.

• Route 2 (Halogen Exchange) is a conceptually straightforward approach, but its feasibility and efficiency are highly dependent on the specific methylating agent and reaction conditions, for which detailed public data is sparse.

• Route 3 (Multi-step from 2-aminopyridine) provides a pathway to a key fluorinated intermediate, 2-amino-5-fluoropyridine. While the overall process is lengthy, the individual step yields are reported to be good. This route might be advantageous if other fluorinated pyridine derivatives are also of interest.

• Route 4 (from 5-Nitro-2-chloropyridine) represents another multi-step approach. While a complete experimental protocol and yield for the final product were not detailed in the available literature, it highlights the versatility of using substituted nitropyridines as precursors.

References

• 1. 2-Fluoro-5-methylpyridine | 2369-19-9 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. CN101560183B - Method for preparing 5-bromo-2-methylpyridine - Google Patents [patents.google.com]

Benchmarking 5-Fluoro-2-methylpyridine: A Comparative Guide for Drug Discovery

In the landscape of medicinal chemistry, the strategic incorporation of fluorine into molecular scaffolds is a proven method for enhancing pharmacological properties. 5-Fluoro-2-methylpyridine stands out as a versatile building block, offering researchers a valuable tool for developing novel therapeutics. The presence and position of the fluorine atom can significantly influence a compound's metabolic stability, binding affinity, and overall efficacy.[1] This guide provides an objective comparison of 5-Fluoro-2-methylpyridine against other relevant pyridine alternatives, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

Physicochemical Properties: A Comparative Analysis

The physicochemical properties of a building block are critical determinants of the pharmacokinetic profile (Absorption, Distribution, Metabolism, and Excretion - ADME) of the final drug candidate.[2] Fluorination, in particular, can alter key parameters like lipophilicity (LogP) and electronic distribution.

Below is a comparison of 5-Fluoro-2-methylpyridine with its isomer, 2-Fluoro-5-methylpyridine, and the non-fluorinated parent compound, 2-Methylpyridine (α-Picoline).

Property	5-Fluoro-2-methylpyridine	2-Fluoro-5-methylpyridine	2-Methylpyridine (α-Picoline)
CAS Number	31181-53-0[3]	2369-19-9[4]	109-06-8
Molecular Formula	C₆H₆FN[3]	C₆H₆FN[4]	C₆H₇N
Molecular Weight	111.12 g/mol [3]	111.12 g/mol [4]	93.13 g/mol
Boiling Point	114.7 °C[1]	158-159 °C	128-129 °C
Density	Not specified	1.072 g/mL at 25 °C	0.944 g/mL at 25 °C
Appearance	Light yellow liquid[1]	Colorless to greenish yellow liquid[4]	Colorless liquid

The introduction of a fluorine atom, an electronegative element, influences the electron density of the pyridine ring, which in turn affects its reactivity and potential interactions with biological targets. This modification is a key strategy in fine-tuning the properties of a lead compound.

Performance in Drug Synthesis and Development

5-Fluoro-2-methylpyridine is widely utilized as a key intermediate in the synthesis of pharmaceuticals, particularly those targeting neurological disorders and in the development of agrochemicals.[1][4] Its enhanced reactivity and stability make it an ideal starting point for creating more complex, biologically active pyridine derivatives.[1]

Comparative Advantages of Fluorination:

Feature	5-Fluoro-2-methylpyridine	Non-Fluorinated Pyridines	Rationale & Impact
Metabolic Stability	Enhanced	Standard	The high strength of the Carbon-Fluorine (C-F) bond makes the molecule more resistant to metabolic degradation by cytochrome P450 enzymes, potentially increasing the drug's half-life.[5]
Binding Affinity	Potentially Increased	Varies	Fluorine can act as a hydrogen bond acceptor and can alter the pKa of nearby functional groups, leading to stronger and more specific interactions with the target protein.
Lipophilicity	Increased	Lower	The fluorine atom can increase the lipophilicity of the molecule, which may improve its ability to cross cell membranes and the blood-brain barrier.
Reactivity	Modified	Standard	The electronic-withdrawing nature of fluorine alters the reactivity of the pyridine ring, enabling specific synthetic transformations such as nucleophilic aromatic substitutions.[4]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for validating research findings. Below are representative protocols for the synthesis and biological evaluation of compounds derived from 5-Fluoro-2-methylpyridine.

Protocol 1: Suzuki-Miyaura Cross-Coupling Reaction

This protocol describes a common method for forming a carbon-carbon bond, a key step in synthesizing many complex drug candidates.

Objective: To couple 5-Fluoro-2-methylpyridine with an arylboronic acid.

Materials:

• (If starting from a halogenated precursor, e.g., 2-Bromo-5-fluoropyridine, which is then methylated, or by direct coupling if the pyridine itself is modified)

• 5-Fluoro-2-methylpyridine derivative (e.g., a brominated version)

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equivalents)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Solvent (e.g., 1,4-Dioxane/Water mixture, 4:1)

Procedure:

• To a reaction vessel, add the 5-Fluoro-2-methylpyridine derivative, arylboronic acid, and K₂CO₃.

• Purge the vessel with an inert gas (e.g., Argon or Nitrogen) for 10-15 minutes.

• Add the degassed solvent mixture, followed by the palladium catalyst.

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure.

• Purify the crude product using column chromatography on silica gel to yield the desired coupled product.

Protocol 2: In Vitro Cytotoxicity (MTT Assay)

This protocol is used to determine the concentration at which a synthesized compound inhibits cancer cell growth by 50% (IC₅₀).

Objective: To assess the cytotoxic effects of a novel compound synthesized using 5-Fluoro-2-methylpyridine on a cancer cell line (e.g., HeLa).

Materials:

• HeLa cells (or other target cell line)

• DMEM media supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Synthesized test compound dissolved in DMSO (stock solution).

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS.

• 96-well microtiter plates.

• DMSO.

Procedure:

• Cell Seeding: Seed HeLa cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compound in culture media. Remove the old media from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (media with DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT reagent to each well and incubate for another 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC₅₀ value by plotting cell viability against compound concentration.[6]

Mandatory Visualizations

Diagrams are essential for illustrating complex workflows and relationships in drug discovery.

References

• 1. chemimpex.com [chemimpex.com]
• 2. fiveable.me [fiveable.me]
• 3. 5-Fluoro-2-methylpyridine | C6H6FN | CID 2762863 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]

Isomeric Effects on Biological Activity: A Comparative Guide to Fluoromethylpyridines

For researchers, scientists, and drug development professionals, understanding the nuanced impact of isomeric substitutions on the biological activity of pharmacophores is critical. This guide provides a comparative analysis of fluoromethylpyridine isomers, leveraging experimental data from studies on their derivatives to elucidate how the positional interplay of fluoro and methyl groups influences their therapeutic and agrochemical potential.

The introduction of fluorine into pyridine rings is a well-established strategy in medicinal and agricultural chemistry to enhance metabolic stability, binding affinity, and lipophilicity. The relative positions of the fluorine atom and the methyl group on the pyridine ring can significantly alter the molecule's electronic properties, steric profile, and overall biological activity. While direct comparative studies on the bare fluoromethylpyridine isomers are limited, analysis of their derivatives in various biological assays provides valuable insights into these structure-activity relationships (SAR).

Comparative Biological Activity of Fluoromethylpyridine Derivatives

The biological activities of fluoromethylpyridine derivatives have been explored in several contexts, including oncology, infectious diseases, and crop science. The following sections summarize the available quantitative data for derivatives containing different fluoromethylpyridine isomers.

Anticancer Activity

Derivatives of fluoromethylpyridines have been investigated as potential anticancer agents, often targeting specific signaling pathways involved in cell proliferation and survival.

Table 1: Anticancer Activity of Fluoromethylpyridine Derivatives

Compound Class	Specific Derivative Example	Target Cell Line(s)	Activity Metric (IC₅₀/GI₅₀)	Reference
2-Arylamino-6-trifluoromethyl-3-(hydrazonocarbonyl)pyridines	2,6-Dichlorobenzaldehydehydrazone derivative	Various human cancer cell lines (NCI-60)	Low micromolar to nanomolar GI₅₀ values	[1]
Furo[2,3-b]pyridine and Pyrido[3',2':4,5]furo[3,2-d]pyrimidine Derivatives	Various trifluoromethyl substituted derivatives	Neuro-2a, HeLa, A549, COLO 205	Promising activity at <25 µM	[2]
5-Trifluoromethylpyrimidine Derivatives	(E)-3-((2-((4-(3-(3-fluorophenyl)acrylamido)phenyl)amino)-5-(trifluoromethyl)pyrimidin-4-yl)amino)-N-methylthiophene-2-carboxamide	A549, MCF-7, PC-3	A549: 0.35 µM; MCF-7: 3.24 µM; PC-3: 5.12 µM	[3]
Aminopyridine-containing spiro [indoline-3,4'-piperidine] derivatives	Derivative A2	EGFR mutants (T790M/L858R)	0.08 µM	[4]

Herbicidal Activity

The herbicidal potential of fluoromethylpyridine derivatives has been demonstrated, with some compounds showing potent inhibition of plant-specific enzymes.

Table 2: Herbicidal Activity of Fluoromethylpyridine Derivatives

Compound Class	Specific Derivative Example	Target Weed(s)	Activity Metric (ED₅₀/IC₅₀)	Reference
Phenylpyridine Moiety-containing α-Trifluoroanisole Derivatives	Compound 7a (containing 3-chloro-5-trifluoromethylpyridine)	Abutilon theophrasti, Amaranthus retroflexus	ED₅₀: 13.32 and 5.48 g a.i./hm², respectively	[5][6]
Phenylpyridine-moiety-containing α-trifluorothioanisole derivatives	Compound 5a (containing 3-chloro-5-(trifluoromethyl)pyridine)	Amaranthus retroflexus, Abutilon theophrasti, Eclipta prostrate	>85% inhibition at 37.5 g a.i./hm²	[7]

Antimicrobial Activity

Certain fluoromethylpyridine derivatives have shown promising activity against various bacterial and fungal pathogens.

Table 3: Antimicrobial Activity of Fluoromethylpyridine Derivatives

Compound Class	Specific Derivative Example	Target Microbe(s)	Activity Metric (MIC)	Reference
Nicotinoyl thioureas	Various substituted phenethylamines	S. aureus, E. faecalis, E. coli, A. baumannii, P. aeruginosa	31.25 to 62.5 µg/mL	[8]
Naphthyridine Derivatives (containing fused pyridine rings)	Brominated 7-methyl-1,8-naphthyridinone derivatives	B. subtilis resistant strains	IC₅₀ against DNA gyrase: 1.7–13.2 µg/mL	[9]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key biological assays mentioned in the literature.

In Vitro Anticancer Activity (MTT Assay)

This colorimetric assay assesses the effect of compounds on cell metabolic activity, which is an indicator of cell viability.

• Cell Culture: Human cancer cell lines (e.g., A549, MCF-7) are cultured in appropriate media (e.g., DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin, and maintained at 37°C in a humidified atmosphere with 5% CO₂.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and allowed to attach overnight.

• Compound Treatment: The test compounds (fluoromethylpyridine derivatives) are dissolved in DMSO to prepare stock solutions. Serial dilutions are prepared and added to the wells, and the plates are incubated for 48-72 hours.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization and Absorbance Reading: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO or acidic isopropanol). The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC₅₀ value (the concentration of compound that inhibits cell growth by 50%) is determined by plotting a dose-response curve.

Herbicidal Activity (Greenhouse Assay)

This assay evaluates the post-emergence herbicidal efficacy of test compounds.

• Plant Cultivation: Target weed species (e.g., Abutilon theophrasti, Amaranthus retroflexus) are cultivated in pots containing a suitable soil mixture in a greenhouse under controlled temperature, humidity, and light conditions.

• Compound Application: The test compounds are formulated as an emulsifiable concentrate or a wettable powder. At a specific growth stage of the weeds (e.g., 2-3 leaf stage), the formulations are applied as a spray at various dosages (e.g., grams of active ingredient per hectare, g a.i./hm²).

• Evaluation: After a set period (e.g., 14-21 days), the herbicidal effect is visually assessed as a percentage of growth inhibition or plant mortality compared to untreated control plants.

• Data Analysis: The median effective dose (ED₅₀), the dose causing 50% inhibition of plant growth, is calculated from the dose-response data.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures can aid in understanding the mechanism of action and the research methodology.

Caption: EGFR signaling pathway and the inhibitory action of a fluoromethylpyridine derivative.

Caption: General experimental workflow for the synthesis and biological evaluation of fluoromethylpyridine derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of novel trifluoromethyl substituted furo[2,3-b]pyridine and pyrido[3',2':4,5]furo[3,2-d]pyrimidine derivatives as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of aminopyridine-containing spiro derivatives as EGFR mutations inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Novel α-Trifluoroanisole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]

A Comparative Guide to the Reactivity of 5-Fluoro-2-methylpyridine in Key Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of 5-Fluoro-2-methylpyridine in three common and critical organic reactions: Nucleophilic Aromatic Substitution (SNAr), Suzuki-Miyaura Coupling, and Buchwald-Hartwig Amination. The unique electronic properties conferred by the fluorine substituent significantly influence its reactivity compared to other halogenated pyridines. This document presents a summary of these reactivity differences, supported by experimental data, to aid in the rational design of synthetic routes and the selection of appropriate starting materials.

Executive Summary

The reactivity of 5-Fluoro-2-methylpyridine is dichotomous when compared to its heavier halogen counterparts. In Nucleophilic Aromatic Substitution (SNAr) , the high electronegativity of the fluorine atom activates the pyridine ring, making 5-Fluoro-2-methylpyridine significantly more reactive than its chloro, bromo, and iodo analogues. Conversely, in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura Coupling and Buchwald-Hartwig Amination , the strength of the Carbon-Fluorine bond makes it the least reactive substrate. The general order of reactivity for these palladium-catalyzed reactions is I > Br > Cl > F.

Data Presentation: A Quantitative Comparison

The following tables summarize quantitative data from comparative studies on halopyridines in SNAr, Suzuki-Miyaura, and Buchwald-Hartwig reactions. While data for the specific 5-halo-2-methylpyridine series is not uniformly available across all reaction types, the presented data for analogous halopyridine systems provides a strong indication of the expected reactivity trends.

Table 1: Nucleophilic Aromatic Substitution (SNAr) Reactivity of 2-Halopyridines with Sodium Ethoxide

Halopyridine (2-X-Py)	Nucleophile	Solvent	Relative Rate (krel)	Reactivity Order
2-Fluoropyridine	Sodium Ethoxide	Ethanol	High	F > Cl > Br > I[1]
2-Chloropyridine	Sodium Ethoxide	Ethanol	Moderate
2-Bromopyridine	Sodium Ethoxide	Ethanol	Low
2-Iodopyridine	Sodium Ethoxide	Ethanol	Very Low

Note: The higher electronegativity of fluorine stabilizes the intermediate Meisenheimer complex, accelerating the reaction rate in SNAr reactions where the nucleophilic attack is the rate-determining step.[1]

Table 2: Suzuki-Miyaura Cross-Coupling of 3-Halopyridines with Phenylboronic Acid

3-Halopyridine	Catalyst System	Base	Solvent	Yield (%)	Reactivity Order
3-Iodopyridine	Pd(OAc)₂/Benzimidazolium Salt	K₂CO₃	DMF/H₂O	High	I > Br > Cl > F[2]
3-Bromopyridine	Pd(OAc)₂/Benzimidazolium Salt	K₂CO₃	DMF/H₂O	Good
3-Chloropyridine	Pd(OAc)₂/Benzimidazolium Salt	K₂CO₃	DMF/H₂O	Moderate
3-Fluoropyridine	Pd(OAc)₂/Benzimidazolium Salt	K₂CO₃	DMF/H₂O	Low/No Reaction

Note: The reactivity in Suzuki-Miyaura coupling is primarily dictated by the C-X bond strength, with the weaker bonds of heavier halogens leading to faster oxidative addition to the palladium catalyst.[3]

Table 3: Buchwald-Hartwig Amination of Halopyridines

Halopyridine	Amine	Catalyst System	Base	Solvent	Yield (%)	Reactivity Order
5-Bromo-2-methylpyridin-3-amine	Various anilines	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	78-88	Br > Cl > F[4]
2-Chloropyrimidine	Various amines	Pd(cinnamyl)Cl₂/Mor-DalPhos	NaOtBu/KOH	H₂O	Good to Excellent
(Hetero)aryl Chlorides	Primary/Secondary amines	Pd(cinnamyl)Cl₂/Mor-DalPhos	Various	Aqueous/Solvent-free	Good to Excellent

Note: Similar to Suzuki-Miyaura coupling, the rate-determining step in Buchwald-Hartwig amination is often the oxidative addition, making substrates with weaker C-X bonds more reactive.

Experimental Protocols

Detailed methodologies for the three key reaction types are provided below. These protocols are generalized and may require optimization for specific substrates and scales.

Protocol 1: Nucleophilic Aromatic Substitution of 5-Fluoro-2-methylpyridine with Sodium Methoxide

Materials:

• 5-Fluoro-2-methylpyridine (1.0 eq)

• Sodium methoxide (1.1 - 1.5 eq)

• Anhydrous Dimethylformamide (DMF)

• Water

• Dichloromethane (DCM)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve 5-Fluoro-2-methylpyridine in anhydrous DMF in a round-bottom flask under an inert atmosphere.

• Add sodium methoxide portion-wise at room temperature with stirring.

• Heat the reaction mixture to a temperature between room temperature and 80°C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Upon completion, cool the reaction to room temperature and quench by the addition of water.

• Extract the product with dichloromethane (3x volumes).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• Purify the resulting residue by flash chromatography to yield the desired 5-methoxy-2-methylpyridine.[5]

Protocol 2: Suzuki-Miyaura Coupling of 5-Fluoro-2-methylpyridine with an Arylboronic Acid

Materials:

• 5-Fluoro-2-methylpyridine (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 3-5 mol%)

• Base (e.g., K₂CO₃, 2.0 eq)

• Solvent (e.g., 1,4-Dioxane/H₂O, 4:1 mixture)

• Inert gas (Nitrogen or Argon)

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 5-Fluoro-2-methylpyridine, the arylboronic acid, palladium catalyst, and base.

• Seal the flask and evacuate and backfill with an inert gas three times.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to 80-120°C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by a suitable method, such as flash column chromatography.[6]

Protocol 3: Buchwald-Hartwig Amination of 5-Fluoro-2-methylpyridine with an Amine

Materials:

• 5-Fluoro-2-methylpyridine (1.0 eq)

• Amine (1.2 eq)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Phosphine ligand (e.g., Xantphos, 4 mol%)

• Base (e.g., Cs₂CO₃, 1.5 eq)

• Anhydrous Toluene

Procedure:

• In a dry Schlenk tube, combine 5-Fluoro-2-methylpyridine, the amine, palladium precatalyst, ligand, and base under an inert atmosphere.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 80-110°C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent and filter through a pad of celite.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the organic layer and purify the crude product by flash column chromatography.[7]

Mandatory Visualization

Caption: General mechanism for Nucleophilic Aromatic Substitution (SNAr).

Caption: Experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (S N Ar) using simple descriptors - Chemical Science (RSC Publishing) DOI:10.1039/D2SC04041G [pubs.rsc.org]

Cross-Validation of Analytical Methods for 5-Fluoro-2-methylpyridine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Comparative Performance of Analytical Methods

The choice between GC and HPLC for the analysis of 5-Fluoro-2-methylpyridine depends on several factors, including the sample matrix, the required level of sensitivity, and the nature of potential impurities. The following table summarizes typical performance characteristics for each method, based on data from validated analyses of related pyridine compounds.

Performance Metric	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)	Commentary
Principle	Separation based on the partitioning of the analyte between a gaseous mobile phase and a liquid or solid stationary phase, typically in a capillary column.	Separation based on the partitioning of the analyte between a liquid mobile phase and a solid stationary phase packed in a column.	GC is well-suited for volatile and thermally stable compounds like 5-Fluoro-2-methylpyridine. HPLC is versatile for a wide range of compounds, including those that are less volatile.
Linearity (R²)	≥ 0.998	≥ 0.999	Both techniques are capable of excellent linearity over a defined concentration range.
Accuracy (% Recovery)	97.0% to 103.0%	98.0% to 102.0%	Both methods can achieve high accuracy, ensuring the closeness of measurements to the true value.
Precision (% RSD)	≤ 3.0%	≤ 2.0%	HPLC often demonstrates slightly better precision (repeatability) due to the nature of the injection and separation process.
Limit of Detection (LOD)	~0.01 µg/mL	~0.02 µg/mL	GC, particularly when coupled with a sensitive detector like a Flame Ionization Detector (FID) or Mass Spectrometer (MS), can offer very low detection limits.
Limit of Quantitation (LOQ)	~0.03 µg/mL	~0.06 µg/mL	The LOQ is the lowest concentration that can be reliably quantified with acceptable precision and accuracy.
Specificity	High (Very high with MS)	High	Both methods offer good specificity. GC-MS provides definitive identification based on mass spectra, while HPLC with a diode-array detector (DAD) can assess peak purity.
Sample Throughput	Moderate to High	High	HPLC systems with autosamplers can typically handle a larger number of samples in a given timeframe.

Experimental Protocols

The following are detailed, adaptable experimental protocols for the analysis of 5-Fluoro-2-methylpyridine by GC and HPLC. These protocols are based on established methods for similar pyridine derivatives and should be validated for the specific application.

Objective: To quantify 5-Fluoro-2-methylpyridine and related volatile impurities.

1. Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Capillary column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Autosampler for automated injections.

2. Reagents and Materials:

• 5-Fluoro-2-methylpyridine reference standard (≥99% purity).

• Solvent: Dichloromethane or Ethyl Acetate (GC grade).

• Internal Standard (optional but recommended): A structurally similar, non-interfering compound (e.g., 2-chloropyridine).

3. Chromatographic Conditions:

• Carrier Gas: Helium or Hydrogen, at a constant flow rate (e.g., 1.0 mL/min).

• Injector Temperature: 250 °C.

• Injection Mode: Split (e.g., 50:1 split ratio).

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C, hold for 5 minutes.

• Detector Temperature (FID): 280 °C.

4. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of 5-Fluoro-2-methylpyridine reference standard into a 100 mL volumetric flask and dissolve in the chosen solvent.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from the LOQ to 150% of the expected sample concentration.

• Sample Solution: Accurately weigh a known amount of the sample and dissolve it in the solvent to achieve a final concentration within the calibration range.

5. Data Analysis:

• Construct a calibration curve by plotting the peak area of 5-Fluoro-2-methylpyridine against its concentration.

• Determine the concentration of 5-Fluoro-2-methylpyridine in the sample by interpolating its peak area from the calibration curve.

Objective: To determine the purity of 5-Fluoro-2-methylpyridine and quantify non-volatile impurities.

1. Instrumentation:

• HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Autosampler.

2. Reagents and Materials:

• 5-Fluoro-2-methylpyridine reference standard (≥99% purity).

• Mobile Phase A: Water with 0.1% Formic Acid (HPLC grade).

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid (HPLC grade).

• Diluent: Acetonitrile/Water (50:50, v/v).

3. Chromatographic Conditions:

• Mobile Phase: Isocratic or gradient elution. For example, a starting condition could be 70% Mobile Phase A and 30% Mobile Phase B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 265 nm (to be determined by UV scan of the analyte).

• Injection Volume: 10 µL.

4. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of 5-Fluoro-2-methylpyridine reference standard into a 100 mL volumetric flask and dissolve in the diluent.

• Working Standard Solutions: Prepare calibration standards by diluting the stock solution with the diluent to cover the desired concentration range.

• Sample Solution: Prepare the sample in the diluent to a concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

5. Data Analysis:

• Generate a calibration curve by plotting the peak area versus the concentration of the standard solutions.

• Calculate the concentration of 5-Fluoro-2-methylpyridine in the sample from the calibration curve.

Visualizing the Cross-Validation Process

To effectively compare and validate these two analytical methods, a structured workflow is essential. The following diagrams illustrate the logical steps involved in a cross-validation study and the decision-making process for selecting the appropriate method.

Cross-validation workflow for GC and HPLC methods.

A Guide to the Synthesis of 5-Fluoro-2-methylpyridine: A Proposed Method Based on Analogous Isomer Synthesis

This guide presents a plausible and scientifically sound synthetic pathway for 5-Fluoro-2-methylpyridine. The proposed method is adapted from the successful synthesis of 2-Fluoro-5-methylpyridine, which involves a Balz-Schiemann type reaction. The experimental data and protocol for the synthesis of the isomer are provided as a benchmark for reproducibility and expected outcomes.

Proposed Synthetic Pathway

The proposed synthesis of 5-Fluoro-2-methylpyridine starts from the commercially available 2-methyl-5-aminopyridine. The key transformation is the conversion of the amino group to a fluorine atom via a diazotization reaction in the presence of a fluoride source, such as fluoboric acid. This proposed route is outlined below:

Caption: Proposed synthetic route for 5-Fluoro-2-methylpyridine.

Comparative Data from Analogous Synthesis: 2-Fluoro-5-methylpyridine

The following table summarizes the quantitative data from a published method for the synthesis of 2-Fluoro-5-methylpyridine, the isomer of the target compound. This data serves as a valuable reference for the expected efficiency of the proposed synthesis.

Parameter	Value
Starting Material	2-amino-5-methylpyridine
Key Reagents	Fluoboric acid (50 wt% aq.), Sodium nitrite
Reaction Type	Diazotization-Fluorination (Balz-Schiemann)
Reaction Temperature	-10 °C to 50 °C
Reaction Time	1 hour
Product	2-Fluoro-5-methylpyridine
Yield	37%[1]
Purification Method	Alumina column chromatography[1]

Experimental Protocol: Synthesis of 2-Fluoro-5-methylpyridine[1]

This protocol details the reproducible synthesis of 2-Fluoro-5-methylpyridine and is provided as a template for the proposed synthesis of 5-Fluoro-2-methylpyridine.

Materials:

• 2-amino-5-methylpyridine (20.0 g, 185 mmol)

• Fluoboric acid (50 wt% aqueous solution, 50 mL)

• Sodium nitrite (16.6 g, 240 mmol)

• Saturated aqueous sodium carbonate solution

• Dichloromethane

• Anhydrous magnesium sulfate

• Alumina for column chromatography

Procedure:

• A solution of 2-amino-5-methylpyridine (20.0 g, 185 mmol) in fluoboric acid (50 wt% aqueous solution, 50 mL) is prepared in a suitable reaction vessel.

• The solution is cooled to -10 °C.

• Sodium nitrite (16.6 g, 240 mmol) is added in batches, ensuring the reaction temperature is maintained below 0 °C.

• After the addition is complete, the reaction mixture is stirred at 0 °C for 30 minutes.

• The reaction mixture is then warmed to 50 °C and stirred for an additional 30 minutes.

• Upon completion, the reaction is cooled to room temperature.

• The pH of the solution is adjusted to 9-10 with saturated aqueous sodium carbonate solution (250 mL).

• The product is extracted with dichloromethane (4 x 125 mL).

• The combined organic phases are dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by alumina column chromatography (eluent: dichloromethane) to afford 2-fluoro-5-methylpyridine as a yellow oil.

Logical Workflow for Method Selection

For researchers considering this or other synthetic routes, a logical workflow for method selection is crucial. The following diagram outlines key decision-making factors.

Caption: Decision workflow for developing a synthetic route.

References

• 1. 2-Fluoro-5-methylpyridine | 2369-19-9 [chemicalbook.com]

Safety & Regulatory Compliance

Proper Disposal of 5-Fluoro-2-methylpyridine: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of 5-Fluoro-2-methylpyridine, a compound frequently used in pharmaceutical and agrochemical research.[1] Adherence to these procedures is critical to ensure the safety of laboratory personnel and to maintain environmental compliance. All waste containing 5-Fluoro-2-methylpyridine must be treated as hazardous.[2]

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). 5-Fluoro-2-methylpyridine is harmful if swallowed or inhaled and can cause skin and serious eye irritation.[3]

Required Personal Protective Equipment (PPE):

PPE Item	Specification	Purpose
Gloves	Chemical-resistant (e.g., Butyl rubber)	To prevent skin contact.
Eye Protection	Chemical splash goggles or face shield	To protect eyes from splashes.[4]
Lab Coat	Standard laboratory coat	To protect clothing and skin.[5]
Respiratory Protection	Use in a chemical fume hood	To avoid inhalation of vapors.[5]

In the event of a spill, evacuate the area. For small spills, absorb the material with an inert, non-combustible absorbent (e.g., sand or vermiculite), place it in a sealed container, and dispose of it as hazardous waste.[5] For large spills, contact your institution's Environmental Health and Safety (EHS) department immediately.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 5-Fluoro-2-methylpyridine is provided below for easy reference.

Property	Value
Molecular Formula	C₆H₆FN
Molecular Weight	111.12 g/mol [3]
Boiling Point	135-136 °C
Density	1.077 g/cm³
Flash Point	23.1 °C

Step-by-Step Disposal Protocol

The disposal of 5-Fluoro-2-methylpyridine waste must comply with all local, state, and federal regulations.[2] The following protocol outlines the necessary steps for its safe disposal.

• Waste Identification and Segregation:

  • All materials contaminated with 5-Fluoro-2-methylpyridine, including the pure substance, solutions, and contaminated labware (e.g., pipette tips, gloves, absorbent pads), must be classified as hazardous waste.

  • This waste stream should be segregated and not mixed with other incompatible waste, such as strong oxidizing agents or acids.[5]

• Container Selection and Labeling:

  • Collect 5-Fluoro-2-methylpyridine waste in a designated, sealable, and airtight container that is chemically compatible.

  • The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "5-Fluoro-2-methylpyridine".

  • Indicate the associated hazards on the label (e.g., Flammable, Toxic).

• Storage:

  • Store the waste container in a designated, well-ventilated, and secure satellite accumulation area.[5]

  • The storage area should be away from sources of ignition and incompatible materials.[5]

• Final Disposal:

  • Once the container is full or no longer in use, arrange for its collection by a licensed hazardous waste disposal company.

  • High-temperature incineration is a common and effective method for the disposal of pyridine and fluorinated organic compounds.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 5-Fluoro-2-methylpyridine.

Caption: Disposal workflow for 5-Fluoro-2-methylpyridine.

References

• 1. chemimpex.com [chemimpex.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. 5-Fluoro-2-methylpyridine | C6H6FN | CID 2762863 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-Fluoro-2-methylpyridine - Safety Data Sheet [chemicalbook.com]
• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]